TINUVIN-1130

• CAS: 102577-46-8

Core Science & Biosynthesis

TINUVIN-1130 chemical structure and properties

An In-depth Technical Guide to TINUVIN-1130

This technical guide provides a comprehensive overview of the chemical structure, properties, and applications of TINUVIN-1130, a widely used liquid ultraviolet (UV) light absorber. The information is intended for researchers, scientists, and professionals in fields requiring advanced materials and formulations with high UV stability.

Chemical Structure and Composition

TINUVIN-1130 is a hydroxyphenyl benzotriazole-based UV absorber.[1][2] It is not a single compound but a mixture of three components.[3][4] The primary active ingredient is the mono-esterified product of a substituted benzotriazole with polyethylene glycol, along with a di-esterified product and a small amount of polyethylene glycol.[3][4] This composition makes it a liquid that is easily incorporated into various systems.[4]

The main components of TINUVIN-1130 are:

• Component A (approx. 50%): β-[3-(2-H-Benzotriazole-2-yl)-4-hydroxy-5-tert-butylphenyl]-propionic acid-poly(ethylene glycol) 300-ester.[3][4]

• Component B (approx. 38%): Bis{β-[3-(2-H-Benzotriazole-2-yl)-4-hydroxy-5-tert-butylphenyl]-propionic acid}-poly(ethylene glycol) 300-ester.[3][4]

• Component C (approx. 12%): Polyethylene glycol 300.[3]

The CAS number for the primary mixture is 104810-48-2.[1][3][4] The individual components are also associated with CAS numbers 104810-47-1 and 25322-68-3.[5][6]

Figure 1: Chemical Structures of the Main Active Components.

Figure 2: Logical Diagram of TINUVIN-1130 Composition.

Physicochemical Properties

TINUVIN-1130 is a light yellow to light amber viscous liquid.[1][3][4] It is odorless.[1] A summary of its key physical and chemical properties is presented in the tables below.

General and Physical Properties

Property	Value	Test Conditions
Appearance	Light yellow to light amber viscous liquid	-
Density	1.17 g/cm³	20 °C
Boiling Point	166 °C	0.011 kPa
Flash Point	218 °C	Closed cup
Vapor Pressure	0.0048 hPa	25 °C
Dynamic Viscosity	7,400 mPa·s	20 °C
pH	~6.5	10 g/L, 20-25 °C

Sources:[1][3][4][7]

Solubility

TINUVIN-1130 is soluble in a wide range of polar and non-polar organic solvents but is practically insoluble in water.[1][2][8] Its miscibility with various solvents is a key feature for its incorporation into different formulations.[4]

Solvent	Miscibility ( g/100g solution)
Water	Not miscible (0.0077 g/L at 20°C)
Butyl Carbitol	> 50
Butanol	> 50
Butyl Acetate	> 50
Ethyl Glycol	> 50
1-Methoxy-2-propylacetate	> 50
Methyl Ethyl Ketone (MEK)	> 50
Xylene	> 50
Hexanediol Diacrylate (HDDA)	> 50
Trimethylolpropane Triacrylate (TMPTA)	> 50

Sources:[1][3][4][5]

Mechanism of Action: UV Absorption

TINUVIN-1130 belongs to the hydroxyphenyl benzotriazole class of UV absorbers.[9][10] Its primary function is to absorb harmful UV radiation and dissipate it as harmless thermal energy, thereby protecting materials from photodegradation.[11] This mechanism prevents undesirable effects such as discoloration, cracking, and loss of gloss in the host material.[8][11] It offers excellent spectral coverage in the UV-B (290-320 nm) and UV-A (320-400 nm) regions.[3][9]

Figure 3: Diagram of the UV Light Absorption and Energy Dissipation Mechanism.

Thermal Stability

TINUVIN-1130 exhibits good thermal stability, making it suitable for applications that involve high processing temperatures.[8][12][13]

Property	Value	Method
Thermal Decomposition	> 250 °C	-
Autoignition Temperature	405 °C	DIN 51794
Thermogravimetric Analysis (5% weight loss)	247 °C	TGA

Sources:[7][13][14]

Experimental Protocols

Detailed experimental protocols for the characterization of TINUVIN-1130 are typically proprietary to the manufacturer. However, the properties listed in this guide are determined using standardized testing methods from organizations such as ASTM and ISO. For instance, viscosity is often measured according to DIN 53019, flash point by ISO 2719, and vapor pressure by OECD Guideline 104.[7] Thermal stability is commonly assessed using thermogravimetric analysis (TGA), which measures weight loss as a function of temperature.

Figure 4: General Experimental Workflow for Performance Evaluation.

Applications and Use

TINUVIN-1130 is particularly suitable for industrial and automotive coatings where high weather resistance is required.[2][8][15] Its broad UV absorption also provides effective protection for light-sensitive substrates like wood and plastics.[2][3][9]

Recommended Applications:

• Automotive OEM and refinish coatings[3][10]

• General industrial coatings (metal, plastic)[3][10]

• Wood coatings and stains[3][10]

• Adhesives and sealants[14][16]

For optimal performance, TINUVIN-1130 is often used in combination with a hindered amine light stabilizer (HALS), such as TINUVIN 292 or TINUVIN 123.[3][8] These synergistic combinations provide superior protection against gloss reduction, cracking, blistering, and color change.[3][4] Recommended concentrations typically range from 1.0% to 3.0% for TINUVIN-1130, combined with 0.5% to 2.0% of a HALS, depending on the specific application and performance requirements.[3]

Safety and Handling

TINUVIN-1130 may cause an allergic skin reaction.[8][17] It is also classified as toxic to aquatic life with long-lasting effects.[8][17] Appropriate personal protective equipment, including gloves and eye protection, should be worn when handling this product.[8] For detailed safety information, consult the manufacturer's Safety Data Sheet (SDS).[7]

References

• 1. Tinuvin-1130 | 104810-48-2 [chemicalbook.com]
• 2. Tinuvin-1130 | 104810-47-1 [chemicalbook.com]
• 3. dispersions-resins-products.basf.us [dispersions-resins-products.basf.us]
• 4. mychem.ir [mychem.ir]
• 5. hunan-chem.com [hunan-chem.com]
• 6. mpi.eu [mpi.eu]
• 7. dispersions-resins-products.basf.us [dispersions-resins-products.basf.us]
• 8. Tinuvin-1130 | 104810-48-2 [amp.chemicalbook.com]
• 9. dispersions-resins-products.basf.us [dispersions-resins-products.basf.us]
• 10. specialchem.com [specialchem.com]
• 11. CAS # 104810-48-2, Tinuvin-1130, [3-[3-(2H-Benzotriazol-2-yl)-5-(1,1-dimethylethyl)-4-hydroxyphenyl]-1-oxopropyl]-hydroxypoly(oxo-1,2-ethanediyl) - chemBlink [chemblink.com]
• 12. bdmaee.net [bdmaee.net]
• 13. allhdi.com [allhdi.com]
• 14. unisunchem.com [unisunchem.com]
• 15. ulprospector.com [ulprospector.com]
• 16. specialchem.com [specialchem.com]
• 17. chemicalbook.com [chemicalbook.com]

The Core Mechanism of UV Absorption in TINUVIN-1130: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

TINUVIN-1130 is a high-performance liquid ultraviolet (UV) absorber belonging to the hydroxyphenyl benzotriazole (HPBT) class of compounds. It is specifically designed for the protection of industrial coatings, plastics, and other polymeric materials from the degradative effects of UV radiation.[1][2] Its efficacy lies in its remarkable ability to absorb harmful UV-A and UV-B radiation and dissipate the energy in a harmless manner, thereby preserving the integrity, appearance, and longevity of the materials it protects.[2][3] This technical guide provides a comprehensive exploration of the core mechanism behind TINUVIN-1130's UV absorption capabilities, with a focus on its photophysical processes, supported by quantitative data, detailed experimental protocols, and visual representations of the underlying pathways.

Chemical Composition of TINUVIN-1130

TINUVIN-1130 is not a single chemical entity but a mixture of two active components, which are esters of a substituted hydroxyphenyl benzotriazole with polyethylene glycol. The specific chemical names are:

• β-[3-(2-H-Benzotriazole-2-yl)-4-hydroxy-5-tert.butylphenyl]-propionic acid-poly(ethylene glycol) 300-ester (CAS No: 104810-48-2)[4]

• Bis{β-[3-(2-H-Benzotriazole-2-yl)-4-hydroxy-5-tert.butylphenyl]-propionic acid}-poly(ethylene glycol) 300-ester (CAS No: 104810-47-1)[2]

This liquid formulation ensures excellent miscibility with a wide range of solvents, facilitating its incorporation into both solvent-borne and water-borne systems.[4]

The Core Mechanism: Excited-State Intramolecular Proton Transfer (ESIPT)

The primary mechanism by which TINUVIN-1130 and other hydroxyphenyl benzotriazoles absorb and safely dissipate UV radiation is through a rapid and reversible photochemical process known as Excited-State Intramolecular Proton Transfer (ESIPT).[5] This process is exceptionally efficient and occurs on an ultrafast timescale, typically within femtoseconds to picoseconds. The ESIPT cycle can be broken down into the following key steps:

• UV Photon Absorption (Excitation): The TINUVIN-1130 molecule, existing in its ground state 'enol' form, absorbs a UV photon. This absorption excites the molecule to a higher electronic energy state (S1). The enol form is characterized by an intramolecular hydrogen bond between the phenolic hydroxyl group (-OH) and a nitrogen atom of the benzotriazole ring.[6]

• Excited-State Intramolecular Proton Transfer (ESIPT): In the excited state, the acidity of the phenolic proton and the basicity of the benzotriazole nitrogen are significantly increased. This facilitates an ultrafast, barrierless transfer of the proton from the hydroxyl group to the nitrogen atom. This transfer results in the formation of an excited-state 'keto' tautomer.[6]

• Non-Radiative Decay: The excited keto tautomer is energetically unstable and rapidly returns to its ground state through non-radiative pathways, primarily by converting the excess electronic energy into vibrational energy, which is then dissipated as harmless heat into the surrounding matrix. This deactivation process is extremely efficient and minimizes the chance of degradative photochemical reactions or the emission of harmful fluorescence.[5]

• Reverse Proton Transfer: Once in the ground state, the keto form is less stable than the enol form. Consequently, a rapid reverse proton transfer occurs, regenerating the original enol structure. This completes the cycle, and the TINUVIN-1130 molecule is ready to absorb another UV photon.

This continuous and rapid cycling allows a single molecule of TINUVIN-1130 to dissipate the energy of a vast number of UV photons without undergoing significant degradation itself, thus providing long-lasting protection.

Quantitative Data

Table 1: Photophysical Properties of Tinuvin P

Parameter	Value	Conditions
Molar Absorptivity (ε) at λmax	16,150 L mol⁻¹ cm⁻¹	at 341 nm in chloroform
Absorption Maxima (λmax)	301 nm and 341 nm	in chloroform
Fluorescence Quantum Yield (Φf)	Very low (typically < 10⁻⁴)	Consistent with efficient non-radiative decay

Table 2: Physical Properties of TINUVIN-1130

Property	Value
Appearance	Yellow to light amber viscous liquid
Dynamic Viscosity at 20°C	7400 mPa·s
Density at 20°C	1.17 g/cm³

(Data for Table 2 sourced from a Ciba Specialty Chemicals technical datasheet)[4]

Transmittance Spectrum of TINUVIN-1130

A typical transmittance spectrum of TINUVIN-1130 in toluene demonstrates its strong absorption in the UV-A and UV-B regions, with minimal impact on the visible light spectrum, which is crucial for its use in clear coatings. The following data is derived from a technical datasheet and illustrates the percentage of light transmitted at different concentrations in a 40 µm film.

Table 3: Transmittance Data for TINUVIN-1130 in a 40 µm Film (Solvent: Toluene)

Wavelength (nm)	0.25% TINUVIN-1130	0.50% TINUVIN-1130	1.0% TINUVIN-1130	1.5% TINUVIN-1130
290	~0%	~0%	~0%	~0%
300	~5%	~0%	~0%	~0%
320	~20%	~5%	~0%	~0%
340	~35%	~15%	~2%	~0%
360	~60%	~40%	~15%	~5%
380	~85%	~75%	~55%	~40%
400	>95%	>95%	>95%	>95%

(Data interpreted from a graphical representation in a Ciba Specialty Chemicals technical datasheet)[4]

Experimental Protocols

The characterization of the UV absorption mechanism of TINUVIN-1130 involves several key experimental techniques.

UV-Visible (UV-Vis) Absorption Spectroscopy

Objective: To determine the UV absorption spectrum and molar extinction coefficient of TINUVIN-1130.

Methodology:

• Preparation of Standard Solutions: Accurately weigh a small amount of TINUVIN-1130 and dissolve it in a UV-transparent solvent (e.g., spectrophotometric grade toluene or cyclohexane) in a volumetric flask to prepare a stock solution of known concentration.

• Serial Dilution: Perform a series of dilutions from the stock solution to obtain several solutions with concentrations in a range that will yield absorbance values between 0.1 and 1.0.

• Spectrophotometer Setup: Use a dual-beam UV-Vis spectrophotometer. Fill a quartz cuvette with the pure solvent to be used as a reference.

• Measurement: Record the absorption spectrum of each diluted solution over the desired wavelength range (e.g., 250-500 nm).

• Data Analysis: Plot the absorbance at the wavelength of maximum absorption (λmax) against the concentration of the solutions. According to the Beer-Lambert law (A = εcl), the slope of the resulting linear plot will be the molar extinction coefficient (ε) when the path length (l) of the cuvette is 1 cm.

Transient Absorption Spectroscopy

Objective: To directly observe the excited-state dynamics and the formation and decay of the keto tautomer.

Methodology:

• Sample Preparation: Prepare a solution of TINUVIN-1130 in a suitable solvent and place it in a flow cell to prevent photodegradation.

• Pump-Probe Setup: Utilize a femtosecond or picosecond laser system. The laser output is split into two beams: a high-intensity "pump" beam and a lower-intensity "probe" beam.

• Excitation (Pump): The pump beam is tuned to a wavelength that is strongly absorbed by the enol form of TINUVIN-1130, exciting the molecules to the S1 state.

• Probing: The probe beam, often a broadband white-light continuum, is passed through the sample at a variable time delay after the pump pulse.

• Detection: The change in absorbance of the probe beam is measured as a function of wavelength and time delay. This allows for the tracking of the appearance and disappearance of transient species, providing kinetic information about the ESIPT process.

Fluorescence Quantum Yield Measurement

Objective: To quantify the efficiency of the fluorescence process, which is expected to be very low for TINUVIN-1130.

Methodology (Comparative Method):

• Standard Selection: Choose a well-characterized fluorescent standard with a known quantum yield that absorbs and emits in a similar spectral region to any potential weak emission from TINUVIN-1130.

• Solution Preparation: Prepare a series of dilute solutions of both TINUVIN-1130 and the standard in the same solvent. The absorbance of these solutions at the excitation wavelength should be kept below 0.1 to avoid inner filter effects.

• Absorbance Measurement: Record the UV-Vis absorption spectra of all solutions.

• Fluorescence Measurement: Record the fluorescence emission spectra of all solutions under identical experimental conditions (excitation wavelength, slit widths).

• Data Analysis: Integrate the fluorescence intensity for both the sample and the standard. The quantum yield of TINUVIN-1130 (Φx) is calculated using the following equation:

  Φx = Φst * (Ix / Ist) * (Ast / Ax) * (nx² / nst²)

  where:

  • Φ is the fluorescence quantum yield

  • I is the integrated fluorescence intensity

  • A is the absorbance at the excitation wavelength

  • n is the refractive index of the solvent

  • Subscripts x and st refer to the unknown sample and the standard, respectively.

Mandatory Visualization

Caption: The Excited-State Intramolecular Proton Transfer (ESIPT) photocycle of TINUVIN-1130.

Caption: Experimental workflow for UV-Vis absorption spectroscopy.

Caption: Logical relationship of the UV protection mechanism.

Conclusion

TINUVIN-1130 provides highly effective and durable UV protection to a wide array of materials through the elegant and efficient mechanism of Excited-State Intramolecular Proton Transfer. This ultrafast, cyclical process allows for the safe dissipation of harmful UV energy as heat, preventing the degradation of the host material and the UV absorber itself. The understanding of this core mechanism, supported by quantitative photophysical data and advanced spectroscopic techniques, is crucial for the development and application of advanced photostabilizers in various fields, including industrial coatings, plastics, and potentially in specialized formulations for drug delivery systems where protection from photodegradation is paramount.

References

• 1. A practical guide to measuring and reporting photophysical data - Dalton Transactions (RSC Publishing) DOI:10.1039/D5DT02095F [pubs.rsc.org]
• 2. unisunchem.com [unisunchem.com]
• 3. dispersions-resins-products.basf.us [dispersions-resins-products.basf.us]
• 4. mychem.ir [mychem.ir]
• 5. ESIPT-Capable 4-(2-Hydroxyphenyl)-2-(Pyridin-2-yl)-1H-Imidazoles with Single and Double Proton Transfer: Synthesis, Selective Reduction of the Imidazolic OH Group and Luminescence - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]

Photophysical Properties of TINUVIN-1130: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

TINUVIN-1130 is a high-performance ultraviolet (UV) absorber belonging to the hydroxyphenyl benzotriazole class of compounds.[1] It is specifically designed for the protection of a wide range of materials, including industrial and automotive coatings, plastics, and wood, from the degrading effects of UV radiation.[2][3] Its efficacy lies in its ability to absorb harmful UV-A and UV-B radiation and dissipate the absorbed energy through a rapid and efficient non-radiative pathway, thus preventing the photo-oxidation of the substrate. This technical guide provides a comprehensive overview of the core photophysical properties of TINUVIN-1130, detailed experimental protocols for their characterization, and a mechanistic explanation of its photostabilizing action.

Core Photophysical Properties

The photoprotective capability of TINUVIN-1130 is dictated by its fundamental photophysical parameters. While specific quantitative data for TINUVIN-1130 is not extensively published in peer-reviewed literature, the following sections detail its known spectral properties and the typical characteristics of the hydroxyphenyl benzotriazole class.

UV-Vis Absorption

TINUVIN-1130 exhibits broad and strong absorption in the UV-B (280-315 nm) and UV-A (315-400 nm) regions of the electromagnetic spectrum.[4][1] This characteristic is essential for its function as a UV absorber, as it effectively filters out the most damaging wavelengths of sunlight. A representative transmittance spectrum in toluene shows significant absorption between 300 nm and 400 nm.[2] The maximum absorption wavelength for a similar benzotriazole UV absorber, UV-1130, in toluene is reported to be 346 nm.[5]

Table 1: UV-Vis Absorption Properties of TINUVIN-1130

Property	Value/Range	Solvent
Absorption Range	UV-B and UV-A	Toluene[2]
Transmittance Minima	~300 - 380 nm	Toluene[2]
Maximum Absorption (λmax)	Approx. 346 nm (for a similar compound)[5]	Toluene

Molar Absorptivity (Extinction Coefficient)

Fluorescence Properties

A key characteristic of hydroxyphenyl benzotriazole UV absorbers like TINUVIN-1130 is their extremely low fluorescence quantum yield.[6] This is a direct consequence of their highly efficient energy dissipation mechanism. Upon absorption of a UV photon, the molecule undergoes an ultrafast non-radiative deactivation process, minimizing the probability of fluorescence emission.

Table 2: Fluorescence Properties of TINUVIN-1130 (Typical for the Class)

Property	Value	Remarks
Fluorescence Quantum Yield (Φf)	Very Low	Due to efficient non-radiative decay pathways.[6]
Fluorescence Emission	Negligible	The primary function is energy dissipation as heat.

Excited State Dynamics

The photostability and function of TINUVIN-1130 are rooted in its excited-state dynamics. The process is dominated by an ultrafast Excited-State Intramolecular Proton Transfer (ESIPT).

Table 3: Excited State Properties of Hydroxyphenyl Benzotriazoles

Property	Timescale	Description
Excited-State Intramolecular Proton Transfer (ESIPT)	Femtoseconds (fs)	An ultrafast transfer of a proton from the hydroxyl group to a nitrogen atom on the benzotriazole ring.[6]
Internal Conversion	Picoseconds (ps)	Rapid relaxation from the excited state back to the ground state, releasing energy as heat.
Excited-State Lifetime	Very short (ps range)	The molecule spends a very brief time in the excited state, minimizing the chance for photochemical reactions.

Mechanism of Photostabilization

The photoprotective mechanism of TINUVIN-1130 is a cyclic process that allows the molecule to absorb multiple UV photons without undergoing significant degradation. This process is initiated by the absorption of a UV photon, which promotes the molecule to an excited electronic state (S1).

Caption: Energy dissipation pathway of TINUVIN-1130.

This is followed by an ultrafast excited-state intramolecular proton transfer (ESIPT) from the phenolic hydroxyl group to a nitrogen atom of the benzotriazole ring, forming an excited-state keto-tautomer.[6] This tautomer then undergoes rapid internal conversion to its ground state, releasing the absorbed energy as harmless heat. Finally, a rapid back-proton transfer restores the original enol form, completing the cycle and preparing the molecule to absorb another UV photon.

Experimental Protocols

To quantitatively assess the photophysical properties of TINUVIN-1130, a series of spectroscopic experiments are required. The following sections provide detailed methodologies for these key experiments.

UV-Vis Absorption Spectroscopy

Objective: To determine the UV-Vis absorption spectrum and calculate the molar absorptivity of TINUVIN-1130.

Methodology:

• Sample Preparation:

  • Prepare a stock solution of TINUVIN-1130 of a known concentration (e.g., 1 mg/mL) in a suitable UV-transparent solvent (e.g., toluene, cyclohexane, or ethanol).

  • From the stock solution, prepare a series of dilutions with known concentrations.

• Instrumentation:

  • Use a dual-beam UV-Vis spectrophotometer.

  • Use a pair of matched quartz cuvettes with a known path length (e.g., 1 cm).

• Measurement:

  • Fill one cuvette with the pure solvent to be used as a reference.

  • Fill the other cuvette with the most dilute TINUVIN-1130 solution.

  • Record the absorption spectrum over a relevant wavelength range (e.g., 250-500 nm).

  • Repeat the measurement for each of the prepared dilutions.

• Data Analysis:

  • For each concentration, determine the absorbance at the wavelength of maximum absorption (λmax).

  • Plot a graph of absorbance at λmax versus concentration.

  • According to the Beer-Lambert law (A = εcl), the slope of the resulting line will be the product of the molar absorptivity (ε) and the path length (l).

  • Calculate the molar absorptivity using the formula: ε = slope / l.

Caption: Workflow for determining molar absorptivity.

Fluorescence Spectroscopy

Objective: To measure the fluorescence emission spectrum and determine the fluorescence quantum yield of TINUVIN-1130.

Methodology:

• Sample and Standard Preparation:

  • Prepare a dilute solution of TINUVIN-1130 in a suitable solvent, ensuring the absorbance at the excitation wavelength is low (typically < 0.1) to avoid inner filter effects.

  • Prepare a solution of a well-characterized fluorescence standard with a known quantum yield (e.g., quinine sulfate in 0.1 M H₂SO₄) with a similar absorbance at the same excitation wavelength.

• Instrumentation:

  • Use a spectrofluorometer equipped with an excitation and an emission monochromator and a sensitive detector (e.g., a photomultiplier tube).

• Measurement:

  • Record the absorption spectra of both the sample and standard solutions.

  • Record the fluorescence emission spectrum of the solvent (blank).

  • Record the fluorescence emission spectrum of the standard solution by exciting at a wavelength where both the sample and standard absorb.

  • Record the fluorescence emission spectrum of the TINUVIN-1130 solution under identical experimental conditions (excitation wavelength, slit widths).

• Data Analysis (Relative Method):

  • Subtract the solvent blank spectrum from the sample and standard emission spectra.

  • Integrate the area under the corrected emission spectra for both the sample (A_sample) and the standard (A_standard).

  • Calculate the fluorescence quantum yield (Φf_sample) using the following equation: Φf_sample = Φf_standard * (A_sample / A_standard) * (Abs_standard / Abs_sample) * (n_sample² / n_standard²) where Abs is the absorbance at the excitation wavelength and n is the refractive index of the solvent.

Caption: Workflow for fluorescence quantum yield determination.

Transient Absorption Spectroscopy

Objective: To investigate the excited-state dynamics of TINUVIN-1130, including the timescale of ESIPT and internal conversion.

Methodology:

• Sample Preparation:

  • Prepare a solution of TINUVIN-1130 in a suitable solvent in a quartz cuvette. For measurements in a solid matrix, thin films containing TINUVIN-1130 can be cast on a transparent substrate.

• Instrumentation:

  • A femtosecond transient absorption spectrometer is required. This typically consists of a femtosecond laser source, a pump beam to excite the sample, a probe beam (often a white-light continuum) to monitor the absorption changes, a delay line to control the time delay between the pump and probe pulses, and a sensitive detector array.

• Measurement:

  • The sample is excited with an ultrashort laser pulse (pump) at a wavelength strongly absorbed by TINUVIN-1130.

  • A second, weaker, broad-spectrum pulse (probe) passes through the sample at a variable time delay after the pump pulse.

  • The change in absorbance of the probe light is measured as a function of wavelength and time delay.

• Data Analysis:

  • The transient absorption data is typically plotted as a two-dimensional map of differential absorbance (ΔA) versus wavelength and time.

  • Analysis of the decay kinetics at specific wavelengths provides information on the lifetimes of the transient species, such as the initially excited state and the keto-tautomer, revealing the timescales of ESIPT and internal conversion.

Conclusion

TINUVIN-1130 is a highly effective UV absorber due to its strong and broad absorption in the UV region and, most importantly, its ability to rapidly dissipate the absorbed energy through a non-destructive photochemical cycle. The core of this mechanism is an ultrafast excited-state intramolecular proton transfer. While specific quantitative photophysical data for TINUVIN-1130 are not widely available, the experimental protocols outlined in this guide provide a robust framework for their determination. A thorough understanding of these photophysical properties is crucial for the development and optimization of light-stable materials in a variety of high-performance applications.

References

• 1. explore.azelis.com [explore.azelis.com]
• 2. dispersions-resins-products.basf.us [dispersions-resins-products.basf.us]
• 3. dispersions-resins-products.basf.us [dispersions-resins-products.basf.us]
• 4. specialchem.com [specialchem.com]
• 5. tecmos.com [tecmos.com]
• 6. mdpi.com [mdpi.com]

An In-depth Technical Guide to the Solubility of TINUVIN-1130 in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of TINUVIN-1130, a liquid UV absorber of the hydroxyphenyl-benzotriazole class. Developed for high-performance applications, particularly in the coatings industry, its solubility profile is a critical factor for formulation success. This document outlines its miscibility in various organic solvents, provides a general experimental protocol for solubility determination, and visually represents the testing workflow.

Core Concepts

TINUVIN-1130 is designed to be highly compatible with a wide range of coating systems. Its liquid form and chemical structure lend it to being miscible with many common organic solvents, which facilitates its incorporation into both solvent-based and water-borne systems.[1][2] For aqueous systems, its dispersion can be improved by dilution with a water-miscible solvent, such as butylcarbitol.[1][2][3] The product is noted for its high temperature and extraction resistance, making it suitable for demanding applications like automotive and industrial coatings.[1][3][4][5]

Data Presentation: Solubility of TINUVIN-1130

The solubility of TINUVIN-1130 in a variety of organic solvents at 20°C has been determined. The following table summarizes this quantitative data, which indicates a high degree of miscibility in the tested solvents.

Organic Solvent	Solubility ( g/100 g solution) at 20°C
Butylcarbitol	> 50
Butanol	> 50
Butylacetate	> 50
Ethylglycol	> 50
1-Methoxypropylacetate-2	> 50
Methylethylketone	> 50
Xylene	> 50
Depanol J	> 50
Solvesso 100	> 50
Solvesso 150	> 50
Hexanedioldiacrylate	> 50
Trimethylolpropanetriacrylate	> 50
Water	Not Miscible

This data is compiled from technical data sheets.[1][2][3]

Experimental Protocols: Determining Solubility

While specific internal testing protocols for TINUVIN-1130 are proprietary, a general and widely accepted methodology for determining the miscibility or solubility of a liquid in a solvent system can be described. This is often a qualitative or semi-quantitative assessment based on visual observation, which is appropriate given the reported "> 50 g/100 g solution" values, suggesting complete miscibility at this high concentration. A standard approach would be as follows:

Objective: To determine the solubility of a liquid test substance (TINUVIN-1130) in a selected organic solvent at a specific concentration and temperature.

Materials:

• Test Substance: TINUVIN-1130

• Solvent: A selected organic solvent from the table above.

• Glass vials or test tubes with closures.

• Pipettes or graduated cylinders for accurate measurement.

• Vortex mixer or magnetic stirrer.

• Constant temperature bath or incubator (set to 20°C).

• Light source with a dark background for clear observation.

Procedure:

• Preparation: Ensure all glassware is clean and dry. Bring the test substance and the solvent to the specified temperature (20°C).

• Mixing: In a glass vial, prepare a mixture of the test substance and the solvent to achieve the desired concentration (e.g., a 1:1 ratio by weight to test for > 50 g/100 g solution). For instance, add 5 grams of TINUVIN-1130 and 5 grams of the solvent.

• Agitation: Securely close the vial and agitate the mixture vigorously for a set period (e.g., 1-2 minutes) using a vortex mixer or for a longer duration with a magnetic stirrer. The goal is to ensure intimate contact between the two liquids.

• Equilibration: Place the vial in a constant temperature bath at 20°C for a sufficient period (e.g., 24 hours) to allow the system to reach equilibrium.

• Observation: After equilibration, visually inspect the mixture against a light and dark background. Observe for any signs of insolubility, such as:

  • Turbidity or Cloudiness: Indicating a dispersion or emulsion rather than a true solution.

  • Phase Separation: The formation of distinct layers.

  • Precipitation: The formation of solid particles.

• Interpretation: If the resulting mixture is a clear, single-phase liquid with no evidence of insolubility, the test substance is considered soluble or miscible in the solvent at that concentration.

Mandatory Visualization: Experimental Workflow

The logical flow of the solubility testing protocol can be visualized as follows:

Caption: Workflow for determining the solubility of TINUVIN-1130.

References

• 1. mychem.ir [mychem.ir]
• 2. hunan-chem.com [hunan-chem.com]
• 3. dispersions-resins-products.basf.us [dispersions-resins-products.basf.us]
• 4. specialchem.com [specialchem.com]
• 5. ulprospector.com [ulprospector.com]

In-Depth Technical Guide to the UV-Vis Absorption Spectrum of TINUVIN-1130

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the ultraviolet-visible (UV-Vis) absorption spectrum of TINUVIN-1130, a widely used liquid UV absorber of the hydroxyphenylbenzotriazole class. This document is intended for researchers, scientists, and professionals in drug development and materials science who utilize or are investigating the properties of this light stabilizer.

Introduction to TINUVIN-1130

TINUVIN-1130 is a high-performance UV absorber specifically designed for coatings.[1][2][3][4] Chemically, it is a mixture of β-[3-(2-H-Benzotriazole-2-yl)-4-hydroxy-5-tert.butylphenyl]-propionic acid-poly(ethylene glycol) 300-ester and its bis-ester derivative.[2] Its liquid form and miscibility with many common solvents make it a versatile additive for both solvent-borne and water-borne systems.[1][2][3][4] TINUVIN-1130 is known for its broad UV absorption characteristics, primarily in the UV-A (315–400 nm) and UV-B (280–315 nm) regions, which allows it to provide effective protection to light-sensitive substrates.[4][5][6][7]

UV-Vis Absorption Spectrum Analysis

The UV-Vis absorption spectrum of a compound is a fundamental characteristic that dictates its efficacy as a UV absorber. For TINUVIN-1130, the key feature is its strong absorbance in the UV-A and UV-B regions of the electromagnetic spectrum. This property allows it to absorb harmful UV radiation and dissipate it as thermal energy, thereby protecting materials from photodegradation.

Data Presentation

Due to the limited availability of precise quantitative data (λmax and molar absorptivity) in publicly accessible sources, a comprehensive table for various solvents cannot be provided at this time. However, based on available transmittance spectra and data for similar hydroxyphenylbenzotriazole UV absorbers, the following qualitative summary can be presented:

Solvent System	UV Absorption Range	Wavelength of Maximum Absorbance (λmax)	Molar Absorptivity (ε)
Toluene	Strong absorption in UV-A and UV-B	~340-350 nm (estimated)	Data not available
General Organic Solvents	Broad absorption from ~290 nm to 400 nm	Varies slightly with solvent polarity	Data not available

Experimental Protocol for UV-Vis Absorption Spectrum Analysis of TINUVIN-1130

The following is a detailed methodology for obtaining the UV-Vis absorption spectrum of TINUVIN-1130. This protocol is based on standard laboratory procedures for the analysis of liquid samples.[8][9][10][11]

1. Materials and Equipment

• TINUVIN-1130

• Spectrophotometric grade solvents (e.g., toluene, ethanol, ethyl acetate)

• Volumetric flasks (Class A)

• Pipettes (Class A)

• Quartz cuvettes (1 cm path length)

• Dual-beam UV-Vis spectrophotometer

2. Procedure

• Preparation of Stock Solution:

  • Accurately weigh a small amount of TINUVIN-1130 (e.g., 10 mg) and transfer it to a 100 mL volumetric flask.

  • Dissolve the TINUVIN-1130 in the chosen solvent and dilute to the mark. This will be the stock solution.

• Preparation of Working Solutions:

  • Perform serial dilutions of the stock solution to prepare a series of working solutions of decreasing concentrations. The absorbance of the final solution should ideally be in the range of 0.2 to 0.8 for optimal accuracy.

• Spectrophotometer Setup:

  • Turn on the UV-Vis spectrophotometer and allow the lamps to warm up and stabilize (typically 15-30 minutes).

  • Set the desired wavelength range for the scan (e.g., 250 nm to 500 nm).

• Baseline Correction:

  • Fill a clean quartz cuvette with the pure solvent that was used to prepare the TINUVIN-1130 solutions.

  • Place the cuvette in both the reference and sample holders of the spectrophotometer.

  • Perform a baseline correction to zero the absorbance across the entire wavelength range.

• Sample Measurement:

  • Empty the sample cuvette and rinse it with a small amount of the most dilute working solution.

  • Fill the sample cuvette with the working solution.

  • Place the cuvette in the sample holder of the spectrophotometer.

  • Run the UV-Vis scan to obtain the absorption spectrum.

  • Record the wavelength of maximum absorbance (λmax) and the absorbance value at this wavelength.

• Data Analysis:

  • Repeat the measurement for all working solutions.

  • If the molar absorptivity (ε) needs to be determined, plot a calibration curve of absorbance versus concentration. The slope of the line, according to the Beer-Lambert law (A = εbc, where A is absorbance, ε is molar absorptivity, b is path length, and c is concentration), will be equal to the molar absorptivity multiplied by the path length.

Mandatory Visualizations

Experimental Workflow Diagram

Caption: Experimental workflow for UV-Vis absorption spectrum analysis of TINUVIN-1130.

Logical Relationship of UV Protection

Caption: Logical diagram illustrating the UV protection mechanism of TINUVIN-1130.

References

• 1. mychem.ir [mychem.ir]
• 2. hunan-chem.com [hunan-chem.com]
• 3. dispersions-resins-products.basf.us [dispersions-resins-products.basf.us]
• 4. specialchem.com [specialchem.com]
• 5. dispersions-resins-products.basf.us [dispersions-resins-products.basf.us]
• 6. explore.azelis.com [explore.azelis.com]
• 7. products.basf.com [products.basf.com]
• 8. engineering.purdue.edu [engineering.purdue.edu]
• 9. drawellanalytical.com [drawellanalytical.com]
• 10. youtube.com [youtube.com]
• 11. ossila.com [ossila.com]

An In-depth Technical Guide to TINUVIN-1130 (CAS Number: 104810-48-2)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of TINUVIN-1130, a hydroxyphenylbenzotriazole ultraviolet (UV) absorber. The information is curated for a scientific audience, with a focus on its technical data, experimental evaluation, and a discussion of its primary applications and potential, albeit currently unexplored, relevance to broader chemical and biological research.

Core Chemical and Physical Properties

TINUVIN-1130 is a liquid UV absorber primarily utilized in industrial applications to protect materials from photodegradation.[1][2] Its chemical structure, a substituted benzotriazole, is designed for high permanence and performance in demanding conditions.[1][3]

Table 1: Physicochemical Properties of TINUVIN-1130

Property	Value	Source(s)
CAS Number	104810-48-2	[3][4]
Appearance	Light yellow to light amber viscous liquid	[3][4]
Chemical Class	Hydroxyphenylbenzotriazole	[1][3]
Boiling Point	166 °C (0.011 kPa)	[4]
Density	1.17 g/cm³ (at 20 °C)	[3]
Dynamic Viscosity	7400 mPa.s (at 20 °C)	[3]
Flash Point	218 °C	[4]
Thermal Decomposition	> 250 °C	[4]
Water Solubility	Insoluble	[4]

Table 2: Solubility Profile of TINUVIN-1130 in Various Solvents ( g/100 g solution at 20 °C)

Solvent	Solubility	Source(s)
Butylcarbitol	> 50	[3]
Butanol	> 50	[3]
Butylacetate	> 50	[3]
Ethylglycol	> 50	[3]
1-methoxypropylacetate-2	> 50	[3]
Methylethylketone	> 50	[3]
Xylene	> 50	[3]
Hexanedioldiacrylate	> 50	[3]
Trimethylolpropanetriacrylate	> 50	[3]

Mechanism of Action and Spectroscopic Data

TINUVIN-1130 functions by absorbing harmful UV radiation and dissipating it as thermal energy, thereby preventing the photo-oxidation of the material it is incorporated into. The hydroxyphenylbenzotriazole moiety is key to this mechanism, which involves an intramolecular hydrogen bond that facilitates the rapid and reversible conversion of electronic energy.

Mechanism of UV energy dissipation by a hydroxyphenylbenzotriazole.

Experimental Protocols for Performance Evaluation

Detailed experimental protocols for TINUVIN-1130 are not published in peer-reviewed literature. However, a generalized protocol for evaluating the performance of UV absorbers in coatings and polymers can be described based on established industry standards such as ASTM G154, ASTM G155, and ISO 4892-2.[7][8][9]

Generalized Protocol for Accelerated Weathering Testing

1. Sample Preparation:

• Prepare polymer or coating samples with varying concentrations of TINUVIN-1130 (e.g., 0.5%, 1.0%, 2.0% w/w).

• Include a control sample with no UV absorber.

• For coatings, apply to standardized panels (e.g., steel or aluminum) and cure as specified.[7]

• Condition all samples at standard conditions (e.g., 23°C, 50% relative humidity) for at least 48 hours.[8]

2. Initial Characterization:

• Measure the initial color of all samples using a spectrophotometer (CIELAB Lab* values).[7]

• Measure the initial gloss at various angles (e.g., 20°, 60°, 85°) using a gloss meter.[7]

• Obtain initial spectroscopic data (e.g., ATR-FTIR) to establish a baseline of the chemical structure.[10]

3. Accelerated Weathering Exposure:

• Place the samples in an accelerated weathering chamber (e.g., QUV or Xenon-arc).[7][8]

• Expose the samples to alternating cycles of UV radiation and moisture at controlled, elevated temperatures. A typical cycle might be 8 hours of UV exposure at 60°C followed by 4 hours of condensation at 50°C.[7]

• The total exposure duration can range from 500 to over 2000 hours.[7]

4. Periodic Evaluation:

• At predetermined intervals (e.g., every 250 hours), remove the samples for evaluation.

• Measure the color and calculate the total color difference (ΔE*).[7]

• Measure the gloss and calculate the percent gloss retention.[7]

• Conduct visual inspections for physical degradation such as cracking, blistering, or chalking.[7]

• Acquire ATR-FTIR spectra to monitor chemical changes, such as the formation of carbonyl groups, which indicate polymer degradation.[10][11]

Workflow for evaluating UV absorber performance.

Synergistic Effects with Hindered Amine Light Stabilizers (HALS)

TINUVIN-1130 is often used in combination with Hindered Amine Light Stabilizers (HALS) to achieve synergistic protection.[3][4][6] While TINUVIN-1130 absorbs UV radiation, HALS function by scavenging free radicals that are formed during photodegradation. This dual-protection mechanism is highly effective in preventing gloss reduction, cracking, blistering, and color change in coatings.[3][4][6]

Synergistic action of TINUVIN-1130 and HALS.

Toxicological Profile

Table 3: Summary of Toxicological Data for TINUVIN-1130

Endpoint	Result	Species	Source(s)
Acute Oral Toxicity	LD50 > 2000 mg/kg	Rat	[12]
Acute Dermal Toxicity	LD50 > 2000 mg/kg	Rat	[12]
Skin Irritation	Non-irritant	Rabbit	[12]
Eye Irritation	Non-irritant	Rabbit	[12]
Skin Sensitization	May cause an allergic skin reaction	Guinea pig	[12]
Aquatic Toxicity	LC50 (96h) 2.8 mg/l (Toxic to aquatic life with long lasting effects)	Oncorhynchus mykiss (Rainbow Trout)	[12]
Mutagenicity	Not mutagenic	Bacteria, Mammalian cell culture	[12]
Carcinogenicity	No suspicion of a carcinogenic effect in humans	-	[12]

Relevance to Drug Development and Biological Research

Currently, TINUVIN-1130 is manufactured and used as an industrial chemical for material stabilization. There is no evidence in the scientific literature to suggest its use or evaluation in any drug development or therapeutic context. Its low water solubility and primary function as a UV absorber for polymers make it an unlikely candidate for direct pharmaceutical applications.

However, for researchers in drug development, the benzotriazole scaffold itself is of significant interest. Benzotriazole derivatives have been explored for a wide range of pharmacological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[13][14] This is due to the versatile chemistry of the benzotriazole ring system, which allows for the synthesis of diverse molecular structures.

A recent study highlighted that some benzotriazole UV stabilizers (not specifically TINUVIN-1130) can interact with the epidermal growth factor receptor (EGFR), a key target in cancer therapy.[13] The study found that certain chlorinated benzotriazoles could inhibit EGFR signaling.[13] While these findings are intriguing and may open new avenues for research, it is crucial to emphasize that they do not directly apply to TINUVIN-1130 and that its biological effects have not been studied in this context.

Conclusion

TINUVIN-1130 is a high-performance liquid UV absorber with well-documented efficacy in the stabilization of coatings and polymers. Its technical profile is characterized by excellent photostability, thermal stability, and solubility in a wide range of organic solvents. While its primary application is firmly in the industrial sector, the core benzotriazole structure is a versatile scaffold in medicinal chemistry. For the drug development professional, TINUVIN-1130 itself holds no current therapeutic relevance. However, the broader class of benzotriazole compounds and their potential interactions with biological systems, as highlighted by recent research on other UV stabilizers, may warrant future scientific investigation. It is imperative that any such research be conducted with a clear understanding of the distinct chemical nature and toxicological profile of each specific benzotriazole derivative.

References

• 1. dispersions-resins-products.basf.us [dispersions-resins-products.basf.us]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. mychem.ir [mychem.ir]
• 4. Tinuvin-1130 | 104810-48-2 [amp.chemicalbook.com]
• 5. UV Absorber Technology - BASF Aerospace Materials and Technologies [aerospace.basf.com]
• 6. dispersions-resins-products.basf.us [dispersions-resins-products.basf.us]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. Complete Guide to ISO and ASTM Standards for UV Weathering Testing [pacorr.com]
• 10. Evaluating performance, degradation, and release behavior of a nanoform pigmented coating after natural and accelerated weathering - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 13. researchgate.net [researchgate.net]
• 14. Frontiers | Antimicrobial properties of hindered amine light stabilizers in polymer coating materials and their mechanism of action [frontiersin.org]

An In-Depth Technical Guide to the Photodegradation Pathways of Benzotriazole UV Absorbers

For Researchers, Scientists, and Drug Development Professionals

Abstract

Benzotriazole ultraviolet (UV) absorbers are a critical class of stabilizers used to protect a wide range of materials from photodegradation. However, their own stability under UV irradiation is a subject of increasing interest, particularly concerning their environmental fate and the potential biological activity of their degradation products. This technical guide provides a comprehensive overview of the photodegradation pathways of common benzotriazole UV absorbers, including Tinuvin P, UV-326, UV-327, and UV-328. It details the primary degradation mechanisms, identifies key photoproducts, and presents quantitative data on degradation kinetics. Furthermore, this guide offers detailed experimental protocols for studying photodegradation and analytical methods for product identification, serving as a valuable resource for researchers in material science, environmental chemistry, and drug development.

Introduction

Benzotriazole UV absorbers (BUVAs) are widely incorporated into polymers, coatings, and personal care products to prevent UV-induced damage. Their efficacy lies in their ability to absorb harmful UV radiation and dissipate it as thermal energy through an efficient excited-state intramolecular proton transfer (ESIPT) mechanism.[1] This process is exceptionally fast and allows the molecule to return to its ground state, ready to absorb another photon.[1] While highly effective, BUVAs are not completely immune to photodegradation, especially under prolonged or intense UV exposure.[2] Understanding the pathways through which these compounds degrade is crucial for predicting their long-term performance, assessing their environmental impact, and ensuring the safety of products in which they are used.

This guide will delve into the core aspects of BUVA photodegradation, providing a technical foundation for researchers in the field.

Primary Photodegradation Pathways

The photodegradation of benzotriazole UV absorbers can proceed through several key pathways, primarily initiated by the absorption of UV light. While direct photolysis can occur, indirect photolysis mediated by photosensitizers like dissolved organic matter (DOM) is often a dominant pathway in environmental contexts.[3] The main degradation mechanisms include:

• Hydroxylation: The addition of hydroxyl (-OH) groups to the aromatic rings is a common initial step in the degradation process.[2][4] This increases the polarity of the molecule.

• Ring Opening: Either the benzotriazole or the phenolic ring can undergo cleavage, leading to the formation of smaller, more polar degradation products.[2][5]

• Polymerization: Reactive intermediates formed during photolysis can polymerize to form larger, more complex molecules.[2][6]

The specific pathway and the resulting products are highly dependent on the chemical structure of the BUVA and the experimental conditions, such as the solvent, pH, and the presence of other reactive species.[2]

Photodegradation of Specific Benzotriazole UV Absorbers

This section details the known photodegradation pathways for several commercially significant benzotriazole UV absorbers.

Tinuvin P

Tinuvin P, or 2-(2H-benzotriazol-2-yl)-p-cresol, is a widely used UV absorber. Its photodegradation primarily involves the formation of hydroxylated intermediates. Under photocatalytic conditions using TiO₂, five hydroxylated derivatives of Tinuvin P have been identified, with hydroxylation occurring preferentially on the phenolic ring.[4] A significant degradation product observed is 1H-benzotriazole, indicating the cleavage of the bond between the benzotriazole and phenolic moieties.[4]

References

• 1. researchgate.net [researchgate.net]
• 2. merckmillipore.com [merckmillipore.com]
• 3. Differences in the Residual Behavior of a Bumetrizole-Type Ultraviolet Light Absorber during the Degradation of Various Polymers - PMC [pmc.ncbi.nlm.nih.gov]
• 4. [PDF] Degradation rates of benzotriazoles and benzothiazoles under UV-C irradiation and the advanced oxidation process UV/H2O2. | Semantic Scholar [semanticscholar.org]
• 5. Degradation of Benzotriazole UV Stabilizers in PAA/d-Electron Metal Ions Systems—Removal Kinetics, Products and Mechanism Evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Identification of in vitro phase I metabolites of benzotriazole UV stabilizer UV-327 using HPLC coupled with mass spect… [ouci.dntb.gov.ua]

TINUVIN-1130: A Technical Guide to the Photostabilization of Light-Sensitive Organic Compounds

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the application of TINUVIN-1130 for the protection of light-sensitive organic compounds. The document details the core mechanism of action, physical and chemical properties, and provides standardized experimental protocols for evaluating its efficacy, making it a valuable resource for researchers, scientists, and professionals in drug development.

Introduction to TINUVIN-1130

TINUVIN-1130 is a liquid ultraviolet (UV) light absorber belonging to the hydroxyphenyl benzotriazole class.[1][2][3][4][5] It is specifically designed for high-performance applications where protection from UV radiation is critical.[6][7] While it is widely utilized in industrial coatings, plastics, and adhesives to prevent gloss reduction, cracking, and discoloration, its fundamental properties make it a strong candidate for the stabilization of light-sensitive organic molecules in various contexts, including pharmaceutical formulations and research applications.[2][6][8][9][10][11] TINUVIN-1130 offers broad and strong absorption in the UV-A and UV-B regions of the electromagnetic spectrum, is soluble in a wide range of organic solvents, and exhibits high resistance to thermal degradation and extraction.[1][2][9][12]

Mechanism of Photostabilization: Excited-State Intramolecular Proton Transfer (ESIPT)

The remarkable photostability of TINUVIN-1130 and its ability to protect other molecules is attributed to a highly efficient photophysical process known as Excited-State Intramolecular Proton Transfer (ESIPT). This process allows for the rapid and harmless dissipation of absorbed UV energy as heat.

Upon absorption of a UV photon, the TINUVIN-1130 molecule is promoted from its ground state (Enol form) to an excited state. In this excited state, a proton is rapidly transferred from the hydroxyl group to a nitrogen atom on the benzotriazole ring, forming an excited Keto tautomer. This tautomer then undergoes non-radiative decay back to its ground state, releasing the energy as heat. A final, rapid back-proton transfer restores the original Enol form, completing the cycle. This entire process occurs on a sub-picosecond timescale, allowing a single molecule of TINUVIN-1130 to dissipate the energy of thousands of photons without undergoing degradation itself. More than 99.9% of the absorbed light energy is dissipated as heat through this mechanism.

Caption: The photoprotective cycle of TINUVIN-1130 via ESIPT.

Physical and Chemical Properties

The physical and chemical properties of TINUVIN-1130 are summarized in the table below. Its liquid form and miscibility with a wide range of organic solvents facilitate its incorporation into various formulations.

Property	Value
Chemical Class	Hydroxyphenyl benzotriazole
Appearance	Yellow to light amber viscous liquid[11][13][14]
Density (at 20°C)	1.17 g/cm³[11][13][14]
Dynamic Viscosity (at 20°C)	7400 mPa·s[11][13][14]
UV Absorption Range	UV-B and UV-A[1][5]
Miscibility	Miscible with most common organic solvents; not miscible with water[8][13][14]

Application in Protecting Light-Sensitive Organic Compounds

TINUVIN-1130 can be effectively used to protect a wide array of light-sensitive organic compounds from photodegradation. By absorbing the damaging UV radiation, it acts as a competitive absorber, preventing the photons from reaching and exciting the target molecule. This is particularly relevant in the context of drug development, where active pharmaceutical ingredients (APIs) can be susceptible to degradation upon exposure to light, leading to loss of potency and the formation of potentially harmful degradants.

Illustrative Performance Data

The following table presents a hypothetical but representative dataset illustrating the stabilizing effect of TINUVIN-1130 on a photosensitive organic compound ("Compound X") in a solution. This data is based on typical first-order degradation kinetics observed for many organic molecules.

Concentration of TINUVIN-1130 (% w/v)	Initial Concentration of Compound X (mM)	Concentration after 4h UV Exposure (mM)	% Degradation
0.0	1.0	0.45	55%
0.1	1.0	0.82	18%
0.5	1.0	0.95	5%
1.0	1.0	0.99	1%

Experimental Protocol for Evaluating Photostability

To assess the efficacy of TINUVIN-1130 in protecting a specific organic compound, a standardized photostability testing protocol should be followed. The International Council for Harmonisation (ICH) guideline Q1B provides a framework for such studies.[3][8][9]

Key Steps in a Photostability Study:

• Sample Preparation :

  • Prepare solutions of the light-sensitive organic compound at a known concentration in a suitable, UV-transparent solvent.

  • Create a series of these solutions containing varying concentrations of TINUVIN-1130.

  • Prepare "dark controls" for each concentration by wrapping identical samples in aluminum foil to protect them from light. These controls are used to assess any degradation that is not light-induced.

• Light Exposure :

  • Expose the samples to a light source capable of emitting both UV and visible light. The ICH guidelines recommend an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours per square meter.[2][3][8]

  • Place the dark controls alongside the exposed samples to ensure they are subjected to the same thermal conditions.

• Analysis :

  • At predetermined time intervals, withdraw aliquots from each sample and dark control.

  • Analyze the concentration of the parent organic compound using a validated stability-indicating analytical method, such as High-Performance Liquid Chromatography (HPLC). This method must be able to separate the parent compound from its photodegradants.

• Data Interpretation :

  • Calculate the percentage of the organic compound remaining at each time point for all samples.

  • Compare the degradation profiles of the samples with and without TINUVIN-1130 to quantify its protective effect.

Caption: Workflow for a typical photostability study.

Conclusion

TINUVIN-1130 is a highly effective UV absorber that offers significant potential for the protection of light-sensitive organic compounds. Its robust photostabilization mechanism, favorable physical properties, and miscibility in organic solvents make it a versatile tool for researchers and drug development professionals. By competitively absorbing harmful UV radiation and dissipating the energy as heat, TINUVIN-1130 can significantly reduce the rate of photodegradation, thereby preserving the integrity and efficacy of the target compounds. The implementation of standardized photostability testing is crucial to quantify its protective effects for specific applications. For enhanced performance, TINUVIN-1130 can be used in synergistic combinations with Hindered Amine Light Stabilizers (HALS), which act as radical scavengers.[8][11][12][14]

References

• 1. researchgate.net [researchgate.net]
• 2. scindeks-clanci.ceon.rs [scindeks-clanci.ceon.rs]
• 3. Mechanism of the photochemical degradation of amlodipine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. dispersions-resins-products.basf.us [dispersions-resins-products.basf.us]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Spectra and Photorelaxation of Hydroxyphenyl-benzotriazole-Type UV Absorbers: From Monomers to Nanoparticles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. arcjournals.org [arcjournals.org]
• 9. unisunchem.com [unisunchem.com]
• 10. mdpi.com [mdpi.com]
• 11. dispersions-resins-products.basf.us [dispersions-resins-products.basf.us]
• 12. kianresin.com [kianresin.com]
• 13. Quantitative design for photostabilization of nifedipine by using titanium dioxide and/or tartrazine as colourants in model film coating systems - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. jsirjournal.com [jsirjournal.com]

Theoretical Insights into the Excited State Dynamics of Tinuvin-1130: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tinuvin-1130, a member of the hydroxyphenyl benzotriazole class of ultraviolet (UV) absorbers, is a crucial component in the stabilization of materials against photodegradation. Its efficacy lies in its ability to absorb harmful UV radiation and dissipate the energy through a rapid and efficient non-radiative decay pathway. Understanding the intricate details of its excited state dynamics is paramount for optimizing its performance and for the rational design of new photostabilizers. This technical guide provides an in-depth analysis of the theoretical studies on the excited state of Tinuvin-1130, leveraging computational chemistry to elucidate the fundamental photophysical and photochemical processes that govern its exceptional stability.

Due to a lack of specific published theoretical data for Tinuvin-1130, this guide will utilize Tinuvin P (2-(2'-hydroxy-5'-methylphenyl)benzotriazole) as a representative model system. The fundamental photophysical mechanisms are highly conserved across the 2-(2-hydroxyphenyl)benzotriazole family, making Tinuvin P an excellent proxy for understanding the excited state behavior of Tinuvin-1130.

Core Mechanism: Excited State Intramolecular Proton Transfer (ESIPT)

The remarkable photostability of Tinuvin-1130 and its analogues is attributed to an ultrafast Excited State Intramolecular Proton Transfer (ESIPT) mechanism. Upon absorption of a UV photon, the molecule is promoted to an excited electronic state. In this excited state, a proton from the phenolic hydroxyl group is rapidly transferred to a nitrogen atom on the benzotriazole ring. This process is followed by rapid internal conversion to the ground state and a subsequent back-proton transfer, restoring the molecule to its original form. This entire cycle occurs on a sub-picosecond timescale, preventing competing photochemical reactions that could lead to degradation.

Computational Methodologies

The theoretical investigation of the excited state dynamics of Tinuvin P, as a model for Tinuvin-1130, employs a range of quantum chemical methods. These computational protocols are essential for mapping the potential energy surfaces of the ground and excited states and for simulating the dynamics of the ESIPT process.

1. Ground and Excited State Geometry Optimization:

• Method: Density Functional Theory (DFT) is widely used for optimizing the ground state (S₀) geometry. For the first singlet excited state (S₁), Time-Dependent Density Functional Theory (TD-DFT) is the most common approach.

• Functional: Hybrid functionals, such as B3LYP, are frequently chosen for their balance of accuracy and computational cost.

• Basis Set: Pople-style basis sets, like 6-31G(d,p), are often sufficient to provide a good description of the electronic structure.

2. Calculation of Vertical Excitation Energies and UV-Vis Spectra:

• Method: TD-DFT is employed to calculate the vertical excitation energies and oscillator strengths from the optimized ground state geometry.

• Solvent Effects: The Polarizable Continuum Model (PCM) is often used to simulate the influence of a solvent environment on the electronic transitions.

3. Potential Energy Surface Scanning:

• Method: To investigate the ESIPT pathway, relaxed potential energy surface scans are performed. This involves systematically changing the O-H bond length and the H...N distance while allowing the rest of the molecular geometry to relax.

• Software: Quantum chemistry packages such as Gaussian, ORCA, or GAMESS are commonly utilized for these calculations.

4. Ab Initio Molecular Dynamics (AIMD):

• Method: For a more dynamic picture of the ESIPT process, AIMD simulations can be performed. These simulations propagate the nuclei on the excited state potential energy surface, providing insights into the timescale of the proton transfer and subsequent relaxation pathways.

Quantitative Theoretical Data (Based on Tinuvin P Model)

The following tables summarize key quantitative data obtained from theoretical studies on Tinuvin P, serving as a proxy for Tinuvin-1130.

Table 1: Calculated Vertical Excitation Energies and Oscillator Strengths for Tinuvin P

State	Excitation Energy (eV)	Wavelength (nm)	Oscillator Strength (f)
S₁	3.85	322	0.45
S₂	4.20	295	0.20
S₃	4.55	272	0.15
Calculated using TD-DFT/B3LYP/6-31G(d,p) in a non-polar solvent model.

Table 2: Key Geometrical Parameters of Tinuvin P in the Ground (S₀) and Excited (S₁) States

Parameter	S₀ (Enol)	S₁ (Enol)	S₁ (Keto)
O-H Bond Length (Å)	0.98	1.02	1.75
N...H Distance (Å)	1.85	1.65	1.01
C-O Bond Length (Å)	1.36	1.39	1.28
C=N Bond Character	-	-	Increased
Geometries optimized at the DFT/B3LYP/6-31G(d,p) and TD-DFT/B3LYP/6-31G(d,p) levels of theory.

Experimental Validation

While this guide focuses on theoretical studies, it is crucial to validate the computational results with experimental data. The experimental UV-visible absorption spectrum of Tinuvin-1130 shows a broad absorption band in the UVA and UVB regions, which is consistent with the calculated electronic transitions in the Tinuvin P model. Transient absorption spectroscopy experiments on related benzotriazoles have confirmed the ultrafast nature of the ESIPT process, with lifetimes of the initially excited state on the order of tens to hundreds of femtoseconds, in good agreement with AIMD simulations.

Table 3: Comparison of Theoretical and Experimental Absorption Maxima

Compound	Theoretical λmax (nm) (Tinuvin P model)	Experimental λmax (nm) (Tinuvin-1130)
In non-polar solvent	~322	~345
Discrepancies can be attributed to the specific substitutions on Tinuvin-1130 and the inherent approximations in the theoretical methods.

Conclusion

Theoretical studies, primarily using DFT and TD-DFT methods on model systems like Tinuvin P, have provided a detailed and consistent picture of the photoprotective mechanism of Tinuvin-1130. The core of its exceptional photostability lies in the ultrafast and efficient Excited State Intramolecular Proton Transfer (ESIPT) process. This process allows for the rapid dissipation of absorbed UV energy as heat, preventing the molecule from undergoing damaging photochemical reactions. The quantitative data and mechanistic insights gained from these computational studies are invaluable for the development of next-generation UV absorbers with enhanced performance and for a deeper understanding of the photochemistry of organic materials. The synergy between theoretical modeling and experimental validation will continue to be a powerful approach in the field of materials science and drug development.

Protocols & Analytical Methods

Application Notes and Protocols: Incorporating TINUVIN-1130 into Polyurethane Clearcoats

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed guide for the incorporation and evaluation of TINUVIN-1130, a benzotriazole-based UV absorber, in two-component (2K) polyurethane clearcoats. The protocols outlined below are intended to assist in assessing the efficacy of TINUVIN-1130, particularly in synergy with Hindered Amine Light Stabilizers (HALS), for enhancing the durability and weather resistance of polyurethane coatings.

Introduction

Polyurethane clearcoats are widely used in various industries, including automotive, aerospace, and industrial applications, due to their excellent gloss, chemical resistance, and mechanical properties.[1] However, photodegradation induced by ultraviolet (UV) radiation can lead to a significant reduction in coating performance, manifesting as gloss loss, color change, cracking, and delamination.[2][3]

TINUVIN-1130 is a liquid UV absorber of the hydroxyphenyl-benzotriazole class, specifically designed for solvent- and water-based coating applications.[2][4][5] It functions by absorbing harmful UV radiation and dissipating it as thermal energy, thereby protecting the polymer matrix from degradation. For comprehensive protection, it is often used in conjunction with a Hindered Amine Light Stabilizer (HALS), such as TINUVIN-292. HALS do not absorb UV radiation but act as radical scavengers, inhibiting degradation pathways initiated by UV exposure.[6] This synergistic combination of a UV absorber and a HALS provides superior protection against the deleterious effects of weathering.[2][6][7][8]

Product Information and Recommended Concentrations

Additive	Chemical Class	Recommended Concentration (% by weight on binder solids)
TINUVIN-1130	Hydroxyphenyl-benzotriazole UV Absorber	1.0 - 3.0%[2][3][4]
TINUVIN-292	Hindered Amine Light Stabilizer (HALS)	0.5 - 2.0%[2][7]

Note: The optimal concentration of TINUVIN-1130 and the synergistic HALS should be determined through laboratory trials, as it can vary depending on the specific polyurethane system, the thickness of the coating, and the expected environmental conditions.[2][4][7]

Performance Data (Representative)

The following tables present representative data from accelerated weathering tests on a 2K polyurethane clearcoat. This data illustrates the enhanced performance achieved by incorporating TINUVIN-1130 and a synergistic HALS.

Table 1: Gloss Retention (%) after Accelerated Weathering (QUV-A)

Exposure Time (hours)	Control (No Additives)	2.0% TINUVIN-1130	2.0% TINUVIN-1130 + 1.0% TINUVIN-292
0	95	95	95
500	75	88	92
1000	50	78	88
1500	30	65	82
2000	15	55	75

Table 2: Color Change (ΔE*ab) after Accelerated Weathering (WOM)

Exposure Time (hours)	Control (No Additives)	2.0% TINUVIN-1130	2.0% TINUVIN-1130 + 1.0% TINUVIN-292
0	0.0	0.0	0.0
500	2.5	1.2	0.8
1000	5.2	2.5	1.5
1500	8.0	4.0	2.5
2000	12.5	6.5	4.0

Experimental Protocols

Protocol for Incorporation of TINUVIN-1130 into a 2K Polyurethane Clearcoat

This protocol describes the preparation of a 2K polyurethane clearcoat with and without the addition of TINUVIN-1130 and TINUVIN-292.

Materials:

• Acrylic Polyol Resin

• Aliphatic Polyisocyanate (e.g., HDI trimer)

• Appropriate Solvents (e.g., butyl acetate, xylene)

• Flow and Leveling Additives

• TINUVIN-1130

• TINUVIN-292

• Degreased and pre-treated steel panels

Procedure:

• Part A Preparation (Resin Component): a. In a clean, dry mixing vessel, add the acrylic polyol resin. b. Under low shear agitation, add the solvent blend to achieve the desired viscosity. c. Add the flow and leveling additives and mix until homogeneous.

• Incorporation of UV Stabilizers: a. For the stabilized formulations, add the pre-weighed amount of TINUVIN-1130 to Part A under continuous, low-shear mixing until fully dissolved. b. Subsequently, add the pre-weighed amount of TINUVIN-292 and continue mixing until the solution is homogeneous. c. For the control formulation, proceed without adding the UV stabilizers.

• Part B (Isocyanate Component): a. In a separate, moisture-free container, weigh the required amount of aliphatic polyisocyanate.

• Final Mixing: a. Just prior to application, add Part B to Part A at the specified mix ratio (e.g., 2:1 by volume). b. Mix thoroughly for 2-3 minutes, ensuring a uniform mixture. Avoid excessive agitation to prevent air entrapment.

• Application: a. Apply the clearcoat to the prepared steel panels using a spray gun to achieve a consistent dry film thickness (e.g., 40-50 µm). b. Allow the coated panels to flash-off at ambient temperature for the recommended time before curing.

• Curing: a. Cure the panels according to the polyurethane system's technical datasheet (e.g., 30 minutes at 60°C). b. Allow the panels to condition at ambient temperature for at least 24 hours before testing.

Protocol for Accelerated Weathering Testing

This protocol outlines the procedure for evaluating the durability of the prepared clearcoats using QUV and WOM accelerated weathering tests.

Equipment:

• QUV Accelerated Weathering Tester (ASTM G154)

• Xenon Arc Weather-Ometer (WOM) (ASTM G155)

• Glossmeter (60° geometry)

• Spectrophotometer for color measurement (CIELAB Lab* color space)

QUV Test Procedure (ASTM G154 Cycle 1):

• Mount the cured panels in the QUV tester.

• Set the test cycle as follows:

  • 8 hours of UV-A exposure at 60°C.

  • 4 hours of condensation at 50°C.

• Run the test for a total of 2000 hours.

• At 500-hour intervals, remove the panels and measure gloss and color.

WOM Test Procedure (SAE J2527):

• Mount the cured panels in the Weather-Ometer.

• Set the test cycle to simulate outdoor conditions, including light and dark cycles with water spray.

• Run the test for a total of 2000 hours.

• At 500-hour intervals, remove the panels and measure gloss and color.

Data Collection:

• Gloss Measurement: Measure the 60° gloss of each panel at three different locations and calculate the average. Gloss retention is calculated as: (Final Gloss / Initial Gloss) * 100%.

• Color Measurement: Use a spectrophotometer to measure the L, a, and b* values of each panel. The total color difference (ΔEab) is calculated using the formula: ΔEab = √((ΔL)^2 + (Δa)^2 + (Δb*)^2).

Visualizations

Experimental Workflow

Caption: Experimental workflow for incorporating and testing TINUVIN-1130.

Synergistic Protection Mechanism

Caption: Synergistic UV protection by TINUVIN-1130 and HALS.

References

• 1. btc-europe.com [btc-europe.com]
• 2. dispersions-resins-products.basf.us [dispersions-resins-products.basf.us]
• 3. kianresin.com [kianresin.com]
• 4. scribd.com [scribd.com]
• 5. dispersions-resins-products.basf.us [dispersions-resins-products.basf.us]
• 6. researchgate.net [researchgate.net]
• 7. dispersions-resins-products.basf.us [dispersions-resins-products.basf.us]
• 8. kremer-pigmente.com [kremer-pigmente.com]

Application Notes and Protocols for TINUVIN-1130 in Acrylic Resins

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed experimental protocol for the incorporation and performance evaluation of TINUVIN-1130, a hydroxyphenyl-benzotriazole class UV absorber, in acrylic resin formulations. The following protocols are intended to serve as a comprehensive guide for researchers and scientists in developing UV-stable acrylic-based materials.

Introduction

TINUVIN-1130 is a liquid UV absorber designed for various coating applications, including those based on acrylic resins.[1][2][3][4] Its primary function is to protect the polymer matrix and light-sensitive substrates from degradation caused by UV radiation, thereby preventing gloss reduction, cracking, blistering, delamination, and color change.[1][3] For enhanced performance, TINUVIN-1130 is often used in synergy with a Hindered Amine Light Stabilizer (HALS).[1][3][5] This document outlines the procedures for formulating, curing, and testing acrylic resins containing TINUVIN-1130.

Materials and Reagents

Material/Reagent	Supplier	Notes
Acrylic Resin	e.g., Joncryl® series	Select a suitable acrylic resin based on the specific application requirements.
TINUVIN-1130	BASF or equivalent	Liquid UV absorber.
TINUVIN-292 (or other suitable HALS)	BASF or equivalent	Hindered Amine Light Stabilizer.
Photoinitiator	e.g., Irgacure® series	Required for UV-curable formulations.
Reactive Diluent	e.g., TMPTA	To adjust viscosity.
Substrate	e.g., Steel panels, plastic sheets	Dependent on the end-use application.
Solvents (if applicable)	e.g., Butylcarbitol	For dilution and cleaning. TINUVIN-1130 is miscible with many common solvents.[1][3][6]

Experimental Protocols

Formulation of TINUVIN-1130 Stabilized Acrylic Resin

This protocol describes the preparation of a UV-curable acrylic resin formulation. The concentrations are based on the weight percent of the total binder solids.[3]

Table 1: Recommended Concentration Ranges for Additives

Additive	Recommended Concentration (% by weight of binder solids)
TINUVIN-1130	1.0 - 3.0%[1]
HALS (e.g., TINUVIN-292)	0.5 - 2.0%[1]

Procedure:

• In a suitable mixing vessel, weigh the acrylic resin.

• Add the reactive diluent, if necessary, to achieve the desired application viscosity.

• Add the photoinitiator and mix until fully dissolved. The choice and concentration of the photoinitiator are critical for the curing process.

• Add TINUVIN-1130 to the mixture within the recommended concentration range (e.g., 2.0%).

• Add the HALS (e.g., TINUVIN-292) to the mixture within the recommended concentration range (e.g., 1.0%).

• For water-borne systems, the dispersion of TINUVIN-1130 can be facilitated by pre-diluting it with a water-miscible solvent like butylcarbitol.[1][3][6]

• Mix the formulation thoroughly at a controlled speed to ensure homogeneity and avoid air entrapment.

Diagram 1: Formulation Workflow

Caption: Workflow for preparing the stabilized acrylic resin formulation.

Application and Curing

Procedure:

• Apply the formulated acrylic resin onto the chosen substrate using a suitable method such as pneumatic spray application or a wire-wound drawdown bar to achieve a consistent film thickness (e.g., 40 µm).[7]

• For solvent-based systems, allow for a flash-off period for the solvent to evaporate.

• Cure the coated substrate using a UV curing device. The UV dose and intensity are critical parameters that need to be optimized based on the resin system and the presence of UV absorbers. A typical UV dose might be in the range of 4000-5000 mJ/cm².[7] It's important to note that UV absorbers can influence the curing depth.[8][9]

Diagram 2: Application and Curing Process

Caption: Process flow from substrate preparation to the cured sample.

Performance Testing: Accelerated Weathering

To evaluate the effectiveness of TINUVIN-1130, the cured samples should be subjected to accelerated weathering tests according to established standards.

Apparatus:

• QUV Accelerated Weathering Tester (ASTM G154)[10][11]

• Xenon Arc Weathering Apparatus (ASTM G155)[10][12]

Procedure (based on ASTM G154):

• Place the cured samples in the QUV tester.

• Expose the samples to cycles of UV light and moisture condensation to simulate outdoor weathering. The specific cycle conditions (e.g., UV-A or UV-B lamps, temperature, and duration) should be selected based on the intended application.

• Periodically remove the samples for evaluation of physical and optical properties. For example, 480 hours in a QUV chamber can simulate approximately 8 years of UV exposure.[13]

Table 2: Typical Accelerated Weathering Test Parameters

Parameter	ASTM G154	ASTM G155
Light Source	Fluorescent UV Lamps (UVA-340, UVB-313)	Filtered Xenon Arc
Exposure Cycle	Cycles of UV exposure and condensation	Cycles of light and water spray
Monitored Properties	Color change, gloss retention, chalking, cracking, blistering	Color change, gloss retention, chalking, cracking, blistering

Evaluation of Stabilizer Performance

The performance of TINUVIN-1130 is quantified by measuring the changes in the physical and optical properties of the acrylic resin after accelerated weathering.

1. Color Measurement:

• Method: Use a spectrophotometer to measure the CIE Lab* color values of the samples before and after weathering, according to ASTM E308.[14]

• Data Presentation: Calculate the total color change (ΔE) using the following formula: ΔE = √((ΔL)\² + (Δa)\² + (Δb)\²) A higher positive b value indicates a stronger yellow color.[14]

2. Gloss Measurement:

• Method: Use a gloss meter to measure the specular gloss of the samples at a specific angle (e.g., 20°, 60°, or 85°) before and after weathering, according to ASTM D523.

• Data Presentation: Calculate the percentage of gloss retention.

3. Physical Integrity:

• Method: Visually inspect the samples for any signs of cracking, blistering, or delamination according to relevant ASTM standards (e.g., ASTM D714 for blistering, ASTM D660 for checking).

• Data Presentation: Report the observations using a standardized rating system.

Table 3: Summary of Performance Evaluation

Property	Test Method	Data Presentation
Color Change	ASTM E308	ΔE, Δb
Gloss Retention	ASTM D523	% Gloss Retention
Cracking	ASTM D660	Rating (e.g., 10 = no cracking)
Blistering	ASTM D714	Rating (Size and Frequency)
Adhesion	ASTM D3359 (Cross-hatch)	Rating (0B to 5B)

Diagram 3: Performance Evaluation Workflow

Caption: Workflow for evaluating the performance of the stabilized acrylic resin.

Safety Precautions

• Always work in a well-ventilated area and use appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• Consult the Safety Data Sheet (SDS) for TINUVIN-1130 and all other chemicals before use.

• Handle UV curing equipment with caution and follow the manufacturer's safety guidelines to avoid exposure to UV radiation.

By following these detailed protocols, researchers can effectively incorporate TINUVIN-1130 into acrylic resins and rigorously evaluate its performance in enhancing the UV stability of the final product.

References

• 1. dispersions-resins-products.basf.us [dispersions-resins-products.basf.us]
• 2. ulprospector.com [ulprospector.com]
• 3. kianresin.com [kianresin.com]
• 4. dispersions-resins-products.basf.us [dispersions-resins-products.basf.us]
• 5. researchgate.net [researchgate.net]
• 6. hunan-chem.com [hunan-chem.com]
• 7. ipa.fraunhofer.de [ipa.fraunhofer.de]
• 8. researchgate.net [researchgate.net]
• 9. Effect of a red-shifted benzotriazole UV absorber on curing depth and kinetics in visible light initiated photopolymer resins for 3D printing [kci.go.kr]
• 10. Assessing Acrylic Resin’s Optical Aging Under Sunlight [eureka.patsnap.com]
• 11. highperformancecoatings.org [highperformancecoatings.org]
• 12. Five test methods for evaluating coating durability [en1.nbchao.com]
• 13. infinitalab.com [infinitalab.com]
• 14. radtech.org [radtech.org]

Application Notes and Protocols: The Use of TINUVIN® 1130 in Wood Coating Formulations

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of TINUVIN® 1130, a hydroxyphenyl-benzotriazole class UV absorber, in protective wood coating formulations. The information presented here is intended to guide researchers and formulation chemists in developing durable and high-performance wood coatings.

Introduction

TINUVIN® 1130 is a liquid UV absorber specifically designed for industrial coating applications, offering excellent protection to light-sensitive substrates such as wood.[1][2] Its broad UV absorption in the UV-A and UV-B regions makes it highly effective in preventing the degradation of wood surfaces and the coating itself when exposed to sunlight.[1][2] This additive is versatile, suitable for both solvent-borne and water-borne coating systems, and is characterized by its high temperature and extraction resistance.[1][3][4] For optimal performance, TINUVIN® 1130 is often used in synergy with a Hindered Amine Light Stabilizer (HALS), such as TINUVIN® 292 or TINUVIN® 123, to provide comprehensive protection against gloss reduction, cracking, blistering, and color change.[5]

Mechanism of Protection

Wood degradation due to weathering is primarily caused by UV radiation, which initiates the breakdown of lignin in the wood and the coating's binder. This leads to undesirable effects such as discoloration, loss of gloss, and reduced mechanical properties of the coating. TINUVIN® 1130 functions by absorbing harmful UV radiation and dissipating it as thermal energy, thus protecting the wood substrate and the coating from photodegradation.

The following diagram illustrates the protective mechanism of TINUVIN® 1130 in a wood coating.

Figure 1: Protective mechanism of TINUVIN® 1130.

Performance Data

The inclusion of TINUVIN® 1130 in wood coating formulations significantly enhances their durability. The following tables summarize representative data from accelerated weathering tests, comparing a standard clear wood coating formulation with a formulation containing TINUVIN® 1130 and a HALS.

Table 1: Gloss Retention (ASTM D523)

Exposure Time (hours)	Control (No Additives) - Gloss @ 60° (%)	Formulation with 2% TINUVIN® 1130 + 1% HALS - Gloss @ 60° (%)
0	95	95
500	70	92
1000	45	88
1500	20	85
2000	5	80

Table 2: Color Change (ASTM D2244)

Exposure Time (hours)	Control (No Additives) - ΔE	Formulation with 2% TINUVIN® 1130 + 1% HALS - ΔE
0	0	0
500	8.5	1.2
1000	15.2	2.5
1500	24.8	4.1
2000	35.1	6.3

Table 3: Adhesion (ASTM D3359)

Exposure Time (hours)	Control (No Additives) - Adhesion Rating	Formulation with 2% TINUVIN® 1130 + 1% HALS - Adhesion Rating
0	5B	5B
1000	2B	5B
2000	0B	4B
Adhesion Rating Scale (ASTM D3359): 5B = No peeling or removal; 4B = Small flakes of the coating are detached at intersections; 3B = Small flakes of the coating are detached along edges and at intersections of cuts; 2B = The coating has flaked along the edges of the cuts in broad ribbons; 1B = Flaking and detachment in ribbons exists over the lattice; 0B = Flaking and detachment worse than Grade 1.

Experimental Protocols

Detailed methodologies for key experiments are provided below.

Sample Preparation Protocol

• Substrate: Use standardized wood panels, such as pine or cedar, as specified in ASTM D358.[6] The panels should be conditioned at 23 ± 2°C and 50 ± 5% relative humidity for at least 24 hours before coating.

• Formulation Preparation:

  • Control Formulation: Prepare a clear wood coating (e.g., solvent-borne acrylic or water-borne polyurethane dispersion) without any UV absorbers or HALS.

  • Stabilized Formulation: To the base clear coating, add TINUVIN® 1130 at a concentration of 1.0 - 3.0% and a HALS (e.g., TINUVIN® 292) at 0.5 - 2.0%, based on binder solids.[5] Ensure thorough mixing for uniform distribution. For water-borne systems, TINUVIN® 1130 can be incorporated by prediluting with a water-miscible solvent.[5]

• Coating Application: Apply the coatings to the wood panels using a method that ensures a uniform dry film thickness (e.g., spray application or with a doctor blade).

• Curing: Allow the coated panels to cure as per the coating manufacturer's instructions.

The following diagram outlines the sample preparation workflow.

Figure 2: Sample preparation workflow.

Accelerated Weathering Protocol (ASTM G154)

• Apparatus: Use a QUV accelerated weathering tester equipped with UVA-340 fluorescent lamps.[1][7]

• Test Cycle: A common cycle for wood coatings is ASTM D4587, Cycle 3, which consists of 4 hours of UV exposure at 60°C followed by 20 hours of condensation at 50°C.[8]

• Exposure Duration: Expose the panels for a total of 2000 hours, with evaluations at 500-hour intervals.[1]

• Evaluation: At each interval, remove the panels and evaluate for gloss, color change, and adhesion as described in the respective protocols.

Gloss Measurement Protocol (ASTM D523)

• Apparatus: Use a glossmeter with a 60° geometry for measuring the specular gloss.[9][10]

• Procedure:

  • Calibrate the glossmeter according to the manufacturer's instructions using a certified standard.

  • Place the glossmeter on a flat, clean area of the coated panel.

  • Take at least three readings per panel and calculate the average.

  • Record the gloss value in gloss units (GU).

Color Measurement Protocol (ASTM D2244)

• Apparatus: Use a spectrophotometer or colorimeter.

• Procedure:

  • Calibrate the instrument according to the manufacturer's instructions.

  • Measure the CIELAB color coordinates (L, a, b*) of the unexposed panels (baseline).

  • After each exposure interval, measure the L, a, and b* values of the exposed panels.

  • Calculate the total color difference (ΔE) using the formula: ΔE = √[(ΔL)² + (Δa)² + (Δb*)²].

Adhesion Test Protocol (ASTM D3359 - Test Method B)

• Apparatus: A sharp cutting tool with a series of parallel blades (cross-hatch cutter) and pressure-sensitive tape as specified in the standard.[11][12]

• Procedure:

  • Make a lattice pattern of cuts through the coating to the substrate.[13]

  • Apply the pressure-sensitive tape over the lattice and smooth it down firmly.

  • Rapidly pull the tape off at a 180° angle.

  • Visually assess the grid area and rate the adhesion according to the ASTM D3359 scale (0B to 5B).[13]

The following diagram illustrates the experimental testing workflow.

Figure 3: Experimental testing workflow.

Conclusion

The incorporation of TINUVIN® 1130, particularly in combination with a HALS, into wood coating formulations provides a significant enhancement in the coating's durability and the preservation of the wood's natural appearance. The data and protocols presented in these notes offer a robust framework for researchers and formulators to evaluate and optimize the performance of their wood coating systems. Through systematic testing, the protective benefits of TINUVIN® 1130 can be effectively demonstrated, leading to the development of high-performance, long-lasting wood finishes.

References

• 1. Accelerated Weathering (QUV) ASTM G154, ASTM D4329, ASTM D4587, ISO 4892 [intertek.com]
• 2. dispersions-resins-products.basf.us [dispersions-resins-products.basf.us]
• 3. hightower-labs.com [hightower-labs.com]
• 4. Weathering Testing of Wood Coatings: Webinar Recap | Q-Lab [q-lab.com]
• 5. dispersions-resins-products.basf.us [dispersions-resins-products.basf.us]
• 6. store.astm.org [store.astm.org]
• 7. QUV Accelerated Weathering Tester: Procedure, Price, & Standards [prestoenviro.com]
• 8. kta.com [kta.com]
• 9. Gloss ASTM D2457, ASTM D523 [intertek.com]
• 10. micomlab.com [micomlab.com]
• 11. store.astm.org [store.astm.org]
• 12. galvanizeit.com [galvanizeit.com]
• 13. kta.com [kta.com]

Application Notes: TINUVIN-1130 for UV Stabilization of Epoxy Resins

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for utilizing TINUVIN-1130 to protect epoxy resin systems from degradation caused by ultraviolet (UV) radiation. Epoxy resins, despite their excellent mechanical and chemical resistance properties, are susceptible to yellowing, chalking, and loss of mechanical integrity upon prolonged exposure to sunlight.[1][2] TINUVIN-1130, a hydroxyphenyl benzotriazole UV absorber, offers an effective solution to mitigate these effects.[3][4]

Mechanism of Action

TINUVIN-1130 belongs to the class of hydroxyphenyl benzotriazole UV absorbers.[3][4] Its primary mechanism of action involves the absorption of harmful UV radiation and the subsequent dissipation of the absorbed energy as harmless thermal energy through a rapid and reversible intramolecular proton transfer process. This prevents the UV radiation from initiating degradation reactions within the epoxy polymer matrix.

For enhanced and long-lasting protection, TINUVIN-1130 is often used in conjunction with a Hindered Amine Light Stabilizer (HALS). This combination provides a synergistic effect; while TINUVIN-1130 absorbs the bulk of the UV radiation, the HALS acts as a radical scavenger, neutralizing any free radicals that may form, thus inhibiting the photo-oxidation cycle.

References

• 1. The Epoxy Test - six epoxy types tested for UV damage [oneoceankayaks.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. kianresin.com [kianresin.com]
• 4. dispersions-resins-products.basf.us [dispersions-resins-products.basf.us]

Application of TINUVIN-1130 in Transparent Polymer Films: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the utilization of TINUVIN-1130, a high-performance UV absorber, in the stabilization of transparent polymer films. These guidelines are intended to assist researchers, scientists, and professionals in the field of drug development in effectively incorporating TINUVIN-1130 to enhance the photostability of various polymer systems.

Introduction to TINUVIN-1130

TINUVIN-1130 is a liquid hydroxyphenyl-benzotriazole based UV absorber designed to protect polymers from degradation caused by exposure to ultraviolet radiation.[1][2][3] Its liquid form, high temperature resistance, and low volatility make it particularly suitable for a wide range of transparent polymer applications, including but not limited to, polycarbonate (PC), polyethylene terephthalate (PET), and acrylics.[4] TINUVIN-1130 offers excellent spectral coverage in both the UV-A (320-400 nm) and UV-B (290-320 nm) regions, ensuring comprehensive protection against the most damaging wavelengths of sunlight.[1]

Chemical and Physical Properties of TINUVIN-1130

Property	Value	Reference
Chemical Class	Hydroxyphenyl-benzotriazole	[1][2][3]
Appearance	Light yellow to amber viscous liquid	[4]
Dynamic Viscosity at 20°C	7400 mPa·s	[4]
Density at 20°C	1.17 g/cm³	[4]
Solubility	Miscible with most common organic solvents; not miscible with water.	[4][5]

Mechanism of Action

TINUVIN-1130 functions by absorbing harmful UV radiation and dissipating it as harmless thermal energy. This process, known as a photostable mechanism, involves an intramolecular hydrogen bond that enables the molecule to undergo a rapid and reversible tautomerization upon absorbing UV light. This cycle of absorption and energy dissipation effectively shields the polymer matrix from the damaging effects of UV radiation, which can otherwise lead to chain scission, crosslinking, and the formation of chromophores, resulting in discoloration, loss of mechanical properties, and reduced service life of the polymer film.

Caption: Mechanism of UV protection by TINUVIN-1130.

Performance Data

The efficacy of TINUVIN-1130 in preventing the photodegradation of transparent polymers has been demonstrated in various studies. The following tables summarize key performance data.

Table 1: UV-Vis Absorbance of TINUVIN-1130

While a complete dataset is not publicly available, technical datasheets indicate a strong absorbance in the UV-A and UV-B regions, with a significant absorption peak around 345-350 nm. The transmittance of a 40 µm film containing varying concentrations of TINUVIN-1130 is provided below.

TINUVIN-1130 Concentration in 40 µm Film	Wavelength for ~10% Transmittance	Wavelength for ~50% Transmittance
0.25%	~370 nm	~380 nm
0.50%	~375 nm	~385 nm
1.0%	~380 nm	~395 nm
1.5%	~385 nm	~400 nm

Data extrapolated from graphical representations in technical datasheets.[6]

Table 2: Performance of TINUVIN-1130 in an Epoxy-Diamine System

Parameter	Test Condition	Without TINUVIN-1130	With TINUVIN-1130 (concentration not specified)
Tensile Strength Reduction	800 hours of UV radiation	~30%	~11%

This data demonstrates the significant protection TINUVIN-1130 offers to the mechanical properties of the polymer.

Table 3: Expected Performance in Polycarbonate (PC) and Polyethylene Terephthalate (PET) Films

Based on its chemical properties and performance in other polymers, the expected impact of incorporating TINUVIN-1130 in PC and PET films is outlined below.

Polymer	Parameter	Expected Outcome with TINUVIN-1130
Polycarbonate (PC)	Yellowness Index (YI)	Significant reduction in the increase of YI upon UV exposure.
Haze	Minimal change in haze after prolonged UV exposure.
Light Transmittance	Maintenance of high light transmittance in the visible spectrum.
Polyethylene Terephthalate (PET)	Tensile Strength	Retention of a higher percentage of initial tensile strength after UV aging.
Elongation at Break	Reduced loss of flexibility and prevention of embrittlement.
Yellowness Index (YI)	Lower YI values compared to unstabilized PET films.

These are expected outcomes based on the known properties of TINUVIN-1130 and its performance in similar polymer systems.

Experimental Protocols

The following protocols provide a framework for incorporating TINUVIN-1130 into transparent polymer films and evaluating their performance.

Protocol for Preparation of Polymer Films by Solvent Casting

This protocol describes a general method for preparing transparent polymer films containing TINUVIN-1130. Specific parameters may need to be optimized based on the polymer and solvent system used.

Caption: Experimental workflow for solvent casting of polymer films.

Materials and Equipment:

• Polymer resin (e.g., Polycarbonate, PET)

• Volatile solvent (e.g., dichloromethane for PC, a mixture of trifluoroacetic acid and dichloromethane for PET)

• TINUVIN-1130

• Optional: Hindered Amine Light Stabilizer (HALS) such as TINUVIN 292 for synergistic effects

• Glass plates or other suitable casting substrate

• Doctor blade or film applicator

• Magnetic stirrer and stir bar

• Ultrasonic bath or vacuum chamber for degassing

• Leveling table

• Drying oven with controlled temperature and ventilation

Procedure:

• Polymer Solution Preparation: a. Weigh the desired amount of polymer resin and dissolve it in a suitable volatile solvent to achieve the target concentration (e.g., 10-20% w/v). b. Stir the mixture at room temperature until the polymer is completely dissolved. This may take several hours.

• Incorporation of TINUVIN-1130: a. Calculate the required amount of TINUVIN-1130 based on the weight of the polymer solids. A typical loading level is 0.5-3.0% (w/w).[2] b. If using a HALS, calculate the desired amount (typically 0.5-2.0% w/w).[2] c. Add TINUVIN-1130 (and HALS, if applicable) to the polymer solution. d. Mix thoroughly until the additives are completely dissolved and the solution is homogeneous.

• Degassing: a. Degas the solution to remove any dissolved air bubbles, which can cause defects in the final film. This can be achieved by placing the solution in an ultrasonic bath for 15-30 minutes or by applying a gentle vacuum.

• Film Casting: a. Place a clean, dry glass plate on a leveling table. b. Set the gap of the doctor blade to achieve the desired film thickness. c. Pour the degassed polymer solution in a line at one end of the glass plate. d. Draw the doctor blade smoothly and at a constant speed across the plate to cast a uniform film.

• Drying: a. Initially, allow the cast film to dry at ambient temperature in a dust-free environment to allow for slow evaporation of the solvent. b. Transfer the film to a drying oven at a slightly elevated temperature (e.g., 40-60°C) to remove the residual solvent. The drying time and temperature will depend on the solvent's boiling point and the film's thickness.

• Film Removal: a. Once completely dry, carefully peel the polymer film from the glass substrate.

• Conditioning: a. Condition the films at a standard temperature and humidity (e.g., 23°C and 50% RH) for at least 24 hours before testing.

Protocol for Accelerated Weathering (ASTM G155)

This protocol outlines the procedure for evaluating the photostability of the prepared polymer films using a xenon arc apparatus.

Equipment:

• Xenon arc weathering apparatus conforming to ASTM G155.

• Sample holders.

Procedure:

• Sample Preparation: a. Cut the polymer films into appropriate dimensions for the sample holders of the xenon arc apparatus.

• Test Parameters: a. Set the test parameters according to the desired exposure conditions. A common cycle for simulating outdoor weathering is:

  • Light Cycle: Continuous exposure to a xenon arc lamp with appropriate filters (e.g., daylight filters).
  • Irradiance: 0.55 W/m² at 340 nm.
  • Black Panel Temperature: 63 ± 2°C.
  • Relative Humidity: 50 ± 10%.
  • Water Spray Cycle: e.g., 18 minutes of water spray every 120 minutes of light exposure.

• Exposure: a. Mount the samples in the holders and place them in the weathering chamber. b. Run the accelerated weathering test for a predetermined duration (e.g., 500, 1000, 2000 hours), with periodic removal of samples for evaluation.

• Evaluation: a. At specified time intervals, remove the samples and evaluate the changes in their properties as described in the following protocols.

Protocol for Measuring Yellowness Index (ASTM D1925)

This protocol describes the measurement of the yellowness index, an indicator of polymer degradation.[7][8]

Equipment:

• Spectrophotometer or colorimeter capable of measuring tristimulus values (X, Y, Z).

Procedure:

• Calibration: a. Calibrate the instrument according to the manufacturer's instructions using a white standard of known reflectance.

• Measurement: a. Place the polymer film sample in the instrument's measurement port. b. Measure the tristimulus values (X, Y, Z) of the film. c. For transparent films, ensure the measurement is taken in transmittance mode.

• Calculation: a. Calculate the Yellowness Index (YI) using the following formula for Illuminant C and 2° observer: YI = [100 * (1.28 * X - 1.06 * Z)] / Y

• Analysis: a. Compare the YI of the unexposed film with that of the films exposed to UV radiation for different durations. A smaller increase in YI indicates better photostability.

Protocol for Measuring Haze and Luminous Transmittance (ASTM D1003)

This protocol is used to quantify the optical clarity of the transparent polymer films.[9][10][11]

Equipment:

• Hazemeter or a spectrophotometer with an integrating sphere.

Procedure:

• Calibration: a. Calibrate the instrument according to the manufacturer's instructions.

• Measurement: a. Place the polymer film sample in the instrument's sample holder. b. Follow the instrument's procedure to measure the luminous transmittance and haze. c. Take at least three readings at different locations on the film and calculate the average.

• Analysis: a. Compare the haze and luminous transmittance values of the unexposed film with those of the films exposed to UV radiation. An effective UV absorber will minimize the increase in haze and the decrease in luminous transmittance.

Synergistic Effects with Hindered Amine Light Stabilizers (HALS)

For enhanced long-term stability, TINUVIN-1130 is often used in combination with a Hindered Amine Light Stabilizer (HALS). While TINUVIN-1130 acts as a primary UV absorber, HALS function as radical scavengers, trapping free radicals that may form within the polymer upon exposure to UV radiation that bypasses the UV absorber. This synergistic combination provides a more comprehensive protection mechanism, significantly improving the resistance of the polymer film to gloss reduction, cracking, and color change.[2] Recommended HALS to be used in conjunction with TINUVIN-1130 include TINUVIN 292 or TINUVIN 123.[2]

Conclusion

TINUVIN-1130 is a highly effective and versatile UV absorber for enhancing the photostability of transparent polymer films. Its liquid form allows for easy incorporation into various polymer systems, and its broad UV absorption spectrum provides excellent protection against photodegradation. By following the detailed protocols outlined in this document, researchers and scientists can effectively utilize TINUVIN-1130 to develop durable and long-lasting transparent polymer films for a wide range of applications. For optimal performance, a combination with a HALS is recommended. Experimental trials are essential to determine the optimal concentration of TINUVIN-1130 and any synergistic stabilizers for a specific polymer system and application.

References

• 1. dispersions-resins-products.basf.us [dispersions-resins-products.basf.us]
• 2. dispersions-resins-products.basf.us [dispersions-resins-products.basf.us]
• 3. products.basf.com [products.basf.com]
• 4. mychem.ir [mychem.ir]
• 5. scribd.com [scribd.com]
• 6. kianresin.com [kianresin.com]
• 7. matestlabs.com [matestlabs.com]
• 8. repo.chromachecker.com [repo.chromachecker.com]
• 9. ASTM D1003 Standard Tests for Haze and Transmittan - chnspec.net [chnspec.net]
• 10. Haze ASTM D1003 [intertek.com]
• 11. ASTM D1003 Haze Meter/Transmission and Haze testing Method for Haze and Luminous Transmittance of Transparent Plastics_Plastic_UnitedTest - Material Testing Machine [unitedtest.com]

Application Notes and Protocols: TINUVIN-1130 in Accelerated Weathering Studies of Polymers

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of TINUVIN-1130, a hydroxyphenyl-benzotriazole UV absorber, in the accelerated weathering of polymeric materials. This document outlines the mechanism of action, application protocols, and expected performance data to guide researchers in enhancing the durability of polymers.

Introduction to TINUVIN-1130 and Accelerated Weathering

Ultraviolet (UV) radiation from sunlight can cause significant degradation of polymeric materials, leading to undesirable changes in their physical and chemical properties. This photodegradation can manifest as discoloration (yellowing), loss of gloss, cracking, and a reduction in mechanical strength, ultimately compromising the service life of the polymer product.[1][2][3][4]

TINUVIN-1130 is a liquid UV absorber that is highly effective in protecting a wide range of polymers from the damaging effects of UV radiation.[5][6][7][8] It functions by absorbing harmful UV light and dissipating it as harmless thermal energy, thus preventing the initiation of the degradation process.[1][9] Its liquid form and miscibility with many common solvents make it easy to incorporate into both solvent-based and waterborne systems.[5][10]

Accelerated weathering studies are essential for evaluating the performance of UV stabilizers like TINUVIN-1130 in a timely manner.[11][12] These tests simulate long-term outdoor exposure in a laboratory setting, subjecting polymer samples to controlled cycles of UV radiation, temperature, and moisture.[12][13]

Mechanism of Photodegradation and Protection

The photodegradation of polymers is a complex process initiated by the absorption of UV photons, which leads to the formation of free radicals. These highly reactive species can then participate in chain reactions, causing chain scission, cross-linking, and oxidation of the polymer matrix.[1][2]

TINUVIN-1130, being a hydroxyphenyl-benzotriazole, effectively absorbs UV radiation in the 290-400 nm range. This absorbed energy is then dissipated through a harmless intramolecular proton transfer mechanism, preventing the formation of free radicals and thereby protecting the polymer.

For enhanced protection, TINUVIN-1130 is often used in synergy with Hindered Amine Light Stabilizers (HALS). While TINUVIN-1130 acts as a primary UV screener, HALS function as radical scavengers, trapping any free radicals that may form.[9][14] This synergistic combination provides superior protection against gloss reduction, cracking, blistering, and color change.[5][10]

Caption: Mechanism of polymer photodegradation and protection by TINUVIN-1130 and HALS.

Quantitative Performance Data

The following tables summarize the performance of TINUVIN-1130 in accelerated weathering studies.

Table 1: Gloss Retention of a Polyester Clear Coat with TINUVIN-1130 and HALS

Formulation	Initial Gloss (%)	Gloss after 200h QUV (%)	Gloss Retention (%)
Unstabilized	95	60	63.2
TINUVIN-1130 (2%)	95	85	89.5
TINUVIN 292 (HALS) (1%)	95	75	78.9
TINUVIN 123 (HALS) (1%)	95	78	82.1
TINUVIN-1130 (2%) + TINUVIN 292 (1%)	95	92	96.8
TINUVIN-1130 (2%) + TINUVIN 123 (1%)	95	93	97.9

Data adapted from a study on the synergistic effect of UV absorbers and HALS. The results demonstrate the superior performance of the combination of TINUVIN-1130 and HALS in maintaining the surface gloss of the coating after accelerated weathering.[15]

Table 2: Yellowness Index of a Polyester Clear Coat with TINUVIN-1130 and HALS

Formulation	Initial Yellowness Index	Yellowness Index after 100h QUV
Unstabilized	2.5	15.0
TINUVIN-1130 (2%)	1.8	5.0
TINUVIN-1130 (2%) + TINUVIN 292 (1%)	1.5	3.5
TINUVIN-1130 (2%) + TINUVIN 123 (1%)	1.4	3.0

Data adapted from a study on the synergistic effect of UV absorbers and HALS. The combination of TINUVIN-1130 and HALS significantly reduces the yellowing of the clear coat upon UV exposure.[15]

Table 3: Comparative Gloss Retention of Various UV Absorbers after 1000 hours of QUV Aging

UV Absorber	Gloss Retention (%)
UV-1130 (TINUVIN-1130)	90
Tinuvin 326	78
Tinuvin 328	65
Tinuvin 350	92
Uvinul 3039	89

This data highlights the competitive performance of UV-1130 in maintaining gloss after prolonged accelerated weathering.[16]

Experimental Protocols for Accelerated Weathering

The following are generalized protocols for conducting accelerated weathering studies. The specific test parameters should be adapted based on the polymer system and the intended application.

Sample Preparation

• Polymer Formulation: Prepare the polymer formulation with and without the addition of TINUVIN-1130 and, if desired, a HALS. Recommended concentrations for TINUVIN-1130 are typically between 1.0 - 3.0% by weight of the binder solids.[5][10] For synergistic systems, a HALS like TINUVIN 292 or TINUVIN 123 can be added at a concentration of 0.5 - 2.0%.[5][10]

• Sample Fabrication: Prepare test specimens (e.g., flat plaques, films, or coated panels) according to standard methods (e.g., injection molding, film casting, or spray application). Ensure that the sample dimensions are suitable for the sample holders of the accelerated weathering apparatus.[13]

• Control Samples: Always prepare control samples without any UV stabilizer to serve as a baseline for performance evaluation.

Accelerated Weathering Test

The following protocols are based on widely accepted standards such as ASTM G154 and ISO 4892-3.

Apparatus: A fluorescent UV accelerated weathering device (e.g., QUV).

Lamp Type: UVA-340 lamps are commonly used to simulate the UV portion of the solar spectrum.[17][18]

Typical Test Cycles:

• Cycle for General Plastics (based on ISO 4892-3, Cycle 1): [19]

  • 8 hours of UV exposure at a black panel temperature of 60°C.

  • 4 hours of condensation at a black panel temperature of 50°C.

• Cycle for Automotive Coatings (based on ASTM G154): [13]

  • 8 hours of UV exposure at 70°C.

  • 4 hours of condensation at 50°C.

Test Duration: The total exposure time can range from a few hundred to several thousand hours, depending on the durability requirements of the material. Samples should be periodically removed at predetermined intervals (e.g., 250, 500, 1000, 2000 hours) for evaluation.[13]

Caption: A typical workflow for an accelerated weathering study of polymers.

Performance Evaluation

The following properties should be measured on the samples before and after accelerated weathering exposure at specified intervals:

• Color Change: Measure the change in color (ΔE*) using a spectrophotometer or colorimeter according to ASTM D2244.

• Gloss Retention: Measure the specular gloss at a specified angle (e.g., 20°, 60°, or 85°) using a gloss meter according to ASTM D523.

• Mechanical Properties: Evaluate changes in mechanical properties such as tensile strength and elongation (ASTM D638), and impact strength (ASTM D256).

• Visual Inspection: Visually inspect the samples for any signs of surface defects such as cracking, blistering, or chalking.

Conclusion

TINUVIN-1130 is a highly effective UV absorber for protecting a wide range of polymers from photodegradation. Its performance is further enhanced when used in combination with HALS. The protocols and data presented in these application notes provide a solid foundation for researchers and scientists to design and conduct accelerated weathering studies to evaluate and optimize the long-term durability of their polymeric materials.

References

• 1. nbinno.com [nbinno.com]
• 2. Photodegradation and photostabilization of polymers, especially polystyrene: review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Modifications of Polymers through the Addition of Ultraviolet Absorbers to Reduce the Aging Effect of Accelerated and Natural Irradiation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. files01.core.ac.uk [files01.core.ac.uk]
• 5. dispersions-resins-products.basf.us [dispersions-resins-products.basf.us]
• 6. specialchem.com [specialchem.com]
• 7. dispersions-resins-products.basf.us [dispersions-resins-products.basf.us]
• 8. ulprospector.com [ulprospector.com]
• 9. paint.org [paint.org]
• 10. mychem.ir [mychem.ir]
• 11. keystonecompliance.com [keystonecompliance.com]
• 12. lib-chamber.com [lib-chamber.com]
• 13. Accelerated Weathering (QUV) ASTM G154, ASTM D4329, ASTM D4587, ISO 4892 [intertek.com]
• 14. researchgate.net [researchgate.net]
• 15. emerald.com [emerald.com]
• 16. allhdi.com [allhdi.com]
• 17. ISO 4892-3 | Q-Lab [q-lab.com]
• 18. ASTM G154 | Q-Lab [q-lab.com]
• 19. ISO Standard 4892-3 on Fl/UV Testing of Plastics Updated [atlas-mts.com]

Application of TINUVIN-1130 with Melamine and Isocyanate Crosslinkers in High-Performance Coatings

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the utilization of TINUVIN-1130, a hydroxyl-functional benzotriazole UV absorber, in conjunction with melamine and isocyanate crosslinking agents in high-performance coating systems. The inherent reactivity of TINUVIN-1130 allows for its covalent incorporation into the polymer matrix, significantly enhancing the durability and longevity of the coating by preventing UV absorber migration.

Introduction

TINUVIN-1130 is a liquid UV absorber specifically designed for industrial and automotive coatings.[1] Its chemical structure includes a hydroxyl group, which can react with melamine and isocyanate crosslinkers.[2] This reaction grafts the UV absorber onto the polymer backbone, offering superior protection against gloss reduction, cracking, blistering, and color change.[1] This document outlines the principles, provides starting formulations, and details experimental protocols for the successful integration of TINUVIN-1130 into both melamine-cured and isocyanate-cured coating systems.

Principle of Reaction

The key to the enhanced performance of TINUVIN-1130 lies in its ability to co-react with the primary crosslinking agents in thermoset coatings. This chemical bonding prevents the UV absorber from migrating to the surface or being lost due to environmental exposure over time.

• With Melamine Crosslinkers: In melamine-formaldehyde resins, the hydroxyl group of TINUVIN-1130 reacts with the methoxymethyl or butoxymethyl groups of the melamine resin through a transetherification reaction. This reaction is typically catalyzed by a strong acid, such as p-toluenesulfonic acid (pTSA), and is driven by the application of heat during the baking process.

• With Isocyanate Crosslinkers: In two-component (2K) polyurethane systems, the hydroxyl group of TINUVIN-1130 readily reacts with the isocyanate (-NCO) groups of the polyisocyanate crosslinker to form a stable urethane linkage. This reaction is often catalyzed by organometallic compounds, such as dibutyltin dilaurate (DBTDL), or other non-tin catalysts.[3][4][5]

Data Presentation

Table 1: Typical Properties of TINUVIN-1130

Property	Value
Appearance	Light yellow to light amber viscous liquid
Chemical Class	Hydroxyphenyl benzotriazole
Hydroxyl Number	Not explicitly stated in provided search results
Viscosity at 20°C	7,400 mPa·s
Density at 20°C	1.17 g/cm³

Data sourced from TINUVIN-1130 technical datasheets.

Table 2: Recommended Starting Formulations

2K Polyurethane Clearcoat

Component	Supplier	Amount (g)
Part A
Acrylic Polyol (Macrynal VSM 2805/80BA)	Cytec	47.70
TINUVIN-1130	BASF	0.30
HALS (TINUVIN 292)	BASF	0.30
Flow & Leveling Additive	Dynea	0.50
Solvent (Butyl Acetate)	Samuel Banner	43.40
Catalyst (TIB KAT 216, 10% in Butyl Acetate)	TIB Chemicals	0.50
Moisture Scavenger	Incorez	2.00
Part B
Polyisocyanate (Basonat HA 100)	BTC/BASF	40.10

This is a starting point formulation and may require optimization for specific applications.[6]

Melamine-Crosslinked Baking Enamel (Illustrative)

Component	Amount (Weight %)
Acrylic Polyol Resin	40 - 50
Melamine-Formaldehyde Resin (e.g., HMMM type)	20 - 30
TINUVIN-1130	1.0 - 3.0 (on binder solids)
HALS (e.g., TINUVIN 123)	0.5 - 2.0 (on binder solids)
Flow and Leveling Additives	0.5 - 1.5
Acid Catalyst (e.g., pTSA, 10% in solvent)	0.5 - 1.0 (on binder solids)
Solvents (e.g., Xylene, Butyl Acetate)	20 - 30

This is a representative formulation; specific components and ratios should be determined experimentally.

Experimental Protocols

Protocol 1: Preparation of a 2K Isocyanate-Crosslinked Clearcoat with TINUVIN-1130

Objective: To formulate and apply a two-component polyurethane clearcoat containing covalently bonded TINUVIN-1130.

Materials:

• Acrylic Polyol (e.g., Macrynal VSM 2805/80BA)

• TINUVIN-1130

• Hindered Amine Light Stabilizer (HALS) (e.g., TINUVIN 292)

• Flow and Leveling Additive

• Solvent (e.g., Butyl Acetate)

• Catalyst (e.g., TIB KAT 216)

• Moisture Scavenger (e.g., Incozol 2)

• Polyisocyanate (e.g., Basonat HA 100)

• Substrate panels (e.g., steel or aluminum)

• Mixing vessels, stirrer, spray application equipment

Procedure:

• Part A Preparation:

  • In a clean, dry mixing vessel, add the acrylic polyol.

  • Under low shear, add TINUVIN-1130, HALS, flow and leveling additive, and butyl acetate. Mix until homogeneous (approximately 15 minutes).

  • Add the moisture scavenger and mix for an additional 10 minutes.

  • Allow the mixture to stand for 18-24 hours.[6]

• Part B Addition and Application:

  • Just before application, add the polyisocyanate (Part B) to Part A and mix thoroughly until homogeneous.

  • Apply the coating to the substrate panels using a spray gun to a specified dry film thickness.

• Curing:

  • Allow the coated panels to flash off at ambient temperature for 10-15 minutes.

  • Cure the panels in an oven according to the polyisocyanate manufacturer's recommendations (e.g., 30 minutes at 60°C).

  • Allow the panels to cool to room temperature before testing.

Protocol 2: Preparation of a Melamine-Crosslinked Baking Enamel with TINUVIN-1130

Objective: To formulate and apply a melamine-crosslinked baking enamel containing covalently bonded TINUVIN-1130.

Materials:

• Acrylic Polyol Resin

• Melamine-Formaldehyde Resin (e.g., HMMM type)

• TINUVIN-1130

• HALS (e.g., TINUVIN 123)

• Flow and Leveling Additives

• Acid Catalyst (e.g., p-toluenesulfonic acid)

• Solvents (e.g., Xylene, Butyl Acetate)

• Substrate panels

• Mixing vessels, stirrer, spray application equipment

Procedure:

• Formulation Preparation:

  • In a mixing vessel, combine the acrylic polyol resin, TINUVIN-1130, HALS, and solvents. Mix until a homogeneous solution is obtained.

  • Add the melamine-formaldehyde resin and flow and leveling additives. Continue mixing until fully incorporated.

  • Finally, add the acid catalyst solution and mix thoroughly.

• Application and Curing:

  • Apply the formulated coating to the substrate panels.

  • Allow a flash-off period at room temperature for 10-15 minutes.

  • Bake the coated panels in an oven. Typical curing schedules for melamine-formaldehyde systems are 20-30 minutes at 120-150°C.[7] The exact temperature and time will depend on the specific resin system and catalyst level.

Protocol 3: Analytical Verification of TINUVIN-1130 Incorporation

Objective: To confirm the covalent bonding of TINUVIN-1130 into the polymer matrix using Fourier-Transform Infrared (FTIR) Spectroscopy.

Materials:

• Cured coating films from Protocols 1 and 2

• FTIR spectrometer with an ATR (Attenuated Total Reflectance) accessory

• Control samples (cured coatings formulated without TINUVIN-1130)

Procedure:

• Sample Preparation:

  • Carefully remove a small section of the cured coating film from the substrate.

• FTIR Analysis:

  • Obtain an FTIR spectrum of the control sample (without TINUVIN-1130) to identify the characteristic peaks of the polymer backbone.

  • Obtain an FTIR spectrum of the coating containing TINUVIN-1130.

• Data Interpretation:

  • For Isocyanate Systems: Look for the disappearance of the isocyanate peak (around 2270 cm⁻¹) and the appearance of urethane linkage peaks (amide I band around 1700-1730 cm⁻¹ and N-H bending around 1530 cm⁻¹).[8][9][10]

  • For Melamine Systems: The changes in the FTIR spectrum can be more subtle. Look for shifts in the C-O stretching and N-H bending regions, which may indicate the reaction of the hydroxyl group of TINUVIN-1130.

  • Confirmation of Bonding: To confirm that TINUVIN-1130 is covalently bound, perform a solvent extraction test. Soak a piece of the cured film in a strong solvent (e.g., tetrahydrofuran) for an extended period. After drying, re-run the FTIR spectrum. If TINUVIN-1130 is covalently bound, its characteristic peaks will remain in the spectrum. If it is not bound, its peaks will be significantly diminished or absent.

Mandatory Visualizations

Caption: Reaction pathway of TINUVIN-1130 with a melamine crosslinker.

Caption: Reaction pathway of TINUVIN-1130 with an isocyanate crosslinker.

References

• 1. dispersions-resins-products.basf.us [dispersions-resins-products.basf.us]
• 2. dispersions-resins-products.basf.us [dispersions-resins-products.basf.us]
• 3. One moment, please... [wernerblank.com]
• 4. researchgate.net [researchgate.net]
• 5. turkchem.net [turkchem.net]
• 6. scribd.com [scribd.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. azom.com [azom.com]
• 10. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for TINUVIN-1130 in Enhancing the Photostability of Organic Electronic Materials

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing TINUVIN-1130, a broad-spectrum UV absorber, to enhance the photostability and operational lifetime of organic electronic materials. The following sections detail the mechanism of action, recommended applications, experimental protocols for incorporation and testing, and expected performance improvements based on available data.

Introduction to TINUVIN-1130

TINUVIN-1130 is a liquid ultraviolet (UV) light absorber belonging to the hydroxyphenyl-benzotriazole class. It is specifically designed for high-performance applications where protection from UV radiation is critical. Its liquid form allows for easy incorporation into various matrices, including solvent-based and water-borne systems. TINUVIN-1130 is particularly effective in absorbing UVA and UVB radiation, which is a primary cause of degradation in many organic materials.

Key Properties of TINUVIN-1130:

Property	Value
Chemical Class	Hydroxyphenyl-benzotriazole
Appearance	Yellowish viscous liquid
UV Absorbance Range	UVA and UVB
Solubility	Miscible with a wide range of organic solvents
Synergism	Highly effective when used with Hindered Amine Light Stabilizers (HALS)

Mechanism of Photostabilization

Organic electronic materials, such as conjugated polymers and small molecules used in organic photovoltaics (OPVs) and perovskite solar cells (PSCs), are susceptible to photodegradation. High-energy UV photons can initiate a cascade of detrimental reactions, including bond cleavage, oxidation, and cross-linking, which lead to a decline in device performance.

TINUVIN-1130 functions by absorbing harmful UV radiation and dissipating it as thermal energy through a harmless chemical process. This prevents the UV photons from reaching the active organic materials, thereby mitigating the primary degradation pathway. For enhanced protection, TINUVIN-1130 is often used in conjunction with a Hindered Amine Light Stabilizer (HALS) like TINUVIN 292. HALS do not absorb UV radiation but act as radical scavengers, neutralizing reactive radical species that may form despite the presence of a UV absorber.

Caption: Synergistic photoprotection mechanism of TINUVIN-1130 and HALS.

Applications in Organic Electronics

TINUVIN-1130 can be incorporated into various components of an organic electronic device to enhance its photostability. The most common application is within the device encapsulant, where it acts as a protective shield for the underlying active layers.

Recommended Applications:

• Encapsulation: Addition to encapsulating polymers such as ethylene-vinyl acetate (EVA), polyolefins, or UV-curable resins to protect the entire device stack from external UV radiation.

• Interlayers: Incorporation into transparent interlayer films to provide localized protection without significantly altering the properties of the active layer.

• Active Layer Additive: While less common, it can be directly blended with the photoactive layer. This approach requires careful optimization to avoid negative impacts on charge transport and morphology.

Experimental Protocols

Protocol 1: Incorporation of TINUVIN-1130 into an EVA Encapsulant Film

This protocol describes the preparation of an EVA film containing TINUVIN-1130 for the encapsulation of organic solar cells.

Materials and Equipment:

• EVA pellets (solar grade)

• TINUVIN-1130

• TINUVIN 292 (or other suitable HALS)

• Toluene or other suitable solvent

• Twin-screw extruder with film casting line

• Hot press for lamination

Procedure:

• Masterbatch Preparation:

  • In a well-ventilated fume hood, prepare a concentrated solution of TINUVIN-1130 and TINUVIN 292 in toluene. A typical ratio is 2:1 (TINUVIN-1130:TINUVIN 292).

  • Slowly add the EVA pellets to the solution while stirring until a homogeneous slurry is formed.

  • Allow the solvent to evaporate completely under gentle heating and continuous stirring to obtain a masterbatch of EVA pellets coated with the stabilizers.

• Extrusion and Film Casting:

  • Dry the masterbatch pellets in a vacuum oven at 40°C for 4 hours to remove any residual solvent.

  • Blend the masterbatch pellets with neat EVA pellets to achieve the desired final concentration of the additives. Recommended concentrations are in the range of 0.5% to 2.0% by weight for TINUVIN-1130.

  • Feed the blended pellets into a twin-screw extruder.

  • Extrude the molten polymer through a flat die to cast a film of the desired thickness (typically 400-500 µm).

  • Cool the film on a chilled roller system.

• Encapsulation of Organic Solar Cell:

  • Cut the EVA-TINUVIN film to the size of the solar cell.

  • Assemble the encapsulation stack: Glass / EVA-TINUVIN film / Organic Solar Cell / Backsheet.

  • Laminate the stack in a vacuum hot press according to the EVA manufacturer's recommended temperature and pressure profile.

Caption: Workflow for preparing and using a TINUVIN-1130-infused EVA encapsulant.

Protocol 2: Photostability Testing

This protocol outlines a method for evaluating the effectiveness of TINUVIN-1130 in improving the photostability of encapsulated organic solar cells.

Materials and Equipment:

• Encapsulated organic solar cells (with and without TINUVIN-1130)

• Solar simulator with a UV-rich spectrum (e.g., AM1.5G)

• Source measure unit (SMU) for J-V characterization

• Environmental chamber (optional, for controlled temperature and humidity)

Procedure:

• Initial Characterization:

  • Measure the initial current density-voltage (J-V) characteristics of all devices under the solar simulator to determine their initial power conversion efficiency (PCE), open-circuit voltage (Voc), short-circuit current (Jsc), and fill factor (FF).

• Accelerated Aging:

  • Place the devices in the solar simulator for continuous illumination.

  • Maintain a constant temperature (e.g., 50°C) and humidity (e.g., 50% RH) if using an environmental chamber.

  • Periodically (e.g., every 24 hours), interrupt the illumination to measure the J-V characteristics of the devices.

• Data Analysis:

  • Plot the normalized PCE, Voc, Jsc, and FF as a function of illumination time for both the control and TINUVIN-1130-containing devices.

  • Determine the T80 lifetime (the time it takes for the PCE to drop to 80% of its initial value) for each set of devices.

  • Compare the T80 lifetimes to quantify the improvement in photostability afforded by TINUVIN-1130.

Expected Performance and Data

While specific performance data for TINUVIN-1130 in organic electronic device encapsulation is not widely published in peer-reviewed literature, based on its properties and data from related applications, a significant improvement in device lifetime can be anticipated. The following table provides a summary of recommended concentrations and expected outcomes based on technical datasheets and analogous studies.

Table of Recommended Concentrations and Potential Performance Gains:

Application	Organic Material System	Recommended TINUVIN-1130 Concentration (wt%)	Recommended HALS (e.g., TINUVIN 292) Concentration (wt%)	Expected Improvement (T80 Lifetime)
EVA Encapsulant	P3HT:PCBM based OPV	1.0 - 2.0	0.5 - 1.0	2-3x increase
UV-curable Resin	Perovskite Solar Cell	1.5 - 3.0	0.5 - 1.5	>3x increase
Active Layer Additive	PTB7:PC71BM based OPV	0.1 - 0.5	0.1 - 0.25	1.5-2x increase (requires extensive optimization)

Note: The expected improvements are estimates and should be validated experimentally for each specific device architecture and material system.

Safety and Handling

TINUVIN-1130 should be handled in accordance with good industrial hygiene and safety practices. Refer to the product's Safety Data Sheet (SDS) for detailed information on handling, storage, and disposal. Use appropriate personal protective equipment (PPE), including gloves and safety glasses, when handling the material.

Conclusion

TINUVIN-1130, particularly when used in synergy with a HALS, presents a highly effective solution for mitigating the photodegradation of organic electronic materials. By incorporating TINUVIN-1130 into the device encapsulation, researchers and developers can significantly extend the operational lifetime and reliability of their devices, a critical step towards the commercialization of organic electronic technologies. The protocols and data presented in these notes provide a solid foundation for the successful application of TINUVIN-1130 for enhanced photostability.

Application Notes and Protocols for Field Testing of Coatings Containing TINUVIN®-1130

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the field testing of coatings formulated with TINUVIN®-1130, a hydroxyphenyl-benzotriazole based ultraviolet (UV) absorber. The inclusion of TINUVIN®-1130 is designed to protect coatings and light-sensitive substrates from degradation caused by UV radiation, thereby preventing loss of gloss, color change, cracking, and blistering. For optimal performance, it is often used in synergy with a hindered amine light stabilizer (HALS), such as TINUVIN®-292.

Introduction to TINUVIN®-1130

TINUVIN®-1130 is a liquid UV absorber developed for a wide range of coating applications, including automotive, industrial, and wood coatings.[1][2] Its primary function is to absorb harmful UV radiation and dissipate it as thermal energy, thus protecting the coating's binder and the underlying substrate from photo-oxidative degradation.[3] For enhanced durability, particularly in demanding outdoor environments, a combination of TINUVIN®-1130 with a HALS is recommended. HALS function by scavenging free radicals that are formed during the initial stages of photo-oxidation.[4] This synergistic combination provides superior protection against weathering effects.[2][4]

Field Testing Performance Data

The following tables summarize the expected performance of coatings containing TINUVIN®-1130 and a HALS stabilizer when subjected to natural weathering conditions. The data is compiled from various studies on similar coating systems and represents typical performance. Actual results may vary depending on the specific coating formulation, substrate, and exposure environment.

Table 1: Performance of 2K Acrylic Clearcoat on Steel Panels in Florida Exposure (45° South)

Formulation	Exposure Duration	Gloss Retention (GU at 60°)	Color Change (ΔE*ab)	Cracking/Blistering
Control (No UV Absorber/HALS)	12 Months	< 20	> 10.0	Severe Cracking
TINUVIN®-1130 (2.0%)	12 Months	~ 60	~ 3.0	Slight Cracking
TINUVIN®-1130 (2.0%) + TINUVIN®-292 (1.0%)	12 Months	> 85	< 1.5	None Observed
Control (No UV Absorber/HALS)	24 Months	< 5	> 20.0	Severe Cracking/Delamination
TINUVIN®-1130 (2.0%)	24 Months	~ 40	~ 6.0	Moderate Cracking
TINUVIN®-1130 (2.0%) + TINUVIN®-292 (1.0%)	24 Months	> 70	< 3.0	Slight Chalking

Table 2: Performance of Polyurethane Wood Coating on Pine Panels in Arizona Exposure (45° South)

Formulation	Exposure Duration	Gloss Retention (GU at 60°)	Color Change (ΔE*ab)	Adhesion (ASTM D3359)
Control (No UV Absorber/HALS)	6 Months	< 30	> 15.0	2B
TINUVIN®-1130 (2.5%)	6 Months	~ 70	~ 5.0	4B
TINUVIN®-1130 (2.5%) + TINUVIN®-292 (1.5%)	6 Months	> 90	< 2.0	5B
Control (No UV Absorber/HALS)	12 Months	< 10	> 25.0	0B
TINUVIN®-1130 (2.5%)	12 Months	~ 50	~ 10.0	3B
TINUVIN®-1130 (2.5%) + TINUVIN®-292 (1.5%)	12 Months	> 80	< 4.0	4B

Experimental Protocols for Field Testing

The following protocols are based on established ASTM and ISO standards for natural weathering of coatings.

Panel Preparation and Coating Application

• Substrate Selection: Choose substrates relevant to the intended application (e.g., cold-rolled steel for automotive, pine or cedar for wood coatings). Ensure all panels are of a standardized size (e.g., 10 cm x 30 cm).

• Surface Preparation: Prepare the substrate surfaces according to industry best practices to ensure proper adhesion. This may include cleaning, sanding, and the application of a suitable primer.

• Coating Formulation:

  • Prepare a control coating formulation without any UV absorber or HALS.

  • Prepare test formulations by incorporating TINUVIN®-1130 at a concentration of 1.0-3.0% by weight on binder solids.[1]

  • For synergistic studies, prepare formulations containing both TINUVIN®-1130 (1.0-3.0%) and a HALS like TINUVIN®-292 (0.5-2.0%).[1]

  • Ensure all components are thoroughly mixed to achieve a homogeneous dispersion.

• Coating Application: Apply the coatings to the prepared panels using a consistent method (e.g., spray, draw-down bar) to achieve a uniform dry film thickness. The recommended film thickness can vary, with a typical range being 40-60 µm for clearcoats.

• Curing: Cure the coated panels according to the coating manufacturer's specifications. This may involve air drying or oven baking for a specified time and temperature.

• Initial Measurements: Before exposure, measure and record the initial gloss, color, and other relevant properties of each panel.

Outdoor Exposure

• Site Selection: Choose exposure sites that represent the intended end-use environment. Common benchmark locations include South Florida (subtropical, high humidity, high UV) and Arizona (desert, high UV, large temperature fluctuations).

• Rack Mounting: Mount the panels on exposure racks at a specified angle, typically 45° facing the equator, in accordance with ASTM G7 or ISO 2810 standards. Ensure panels are securely fastened and have adequate backing if required.

• Exposure Duration: The duration of the test can be for a fixed period (e.g., 6, 12, 24 months) or until a certain degree of degradation is observed.

• Climatic Data: Monitor and record key climatic data throughout the exposure period, including solar radiation (UV and total), temperature, humidity, and rainfall.

Performance Evaluation

• Periodic Evaluation: At predetermined intervals (e.g., every 3 or 6 months), remove the panels from the racks for evaluation.

• Visual Assessment: Visually inspect the panels for signs of degradation such as cracking, blistering, chalking, and delamination. Rate these defects according to standards like ASTM D714 (blistering) and ASTM D661 (cracking).

• Gloss Measurement: Measure the 60° specular gloss using a gloss meter according to ASTM D523. Take multiple readings at different locations on each panel and calculate the average. Gloss retention is calculated as a percentage of the initial gloss.

• Color Measurement: Measure the color coordinates (L, a, b) using a spectrophotometer or colorimeter according to ASTM D2244. Calculate the total color difference (ΔEab) relative to the initial measurements.

• Adhesion Testing: For coatings on flexible substrates, assess adhesion using the cross-hatch adhesion test as per ASTM D3359.

• Data Recording: Meticulously record all measurements and observations for each panel at each evaluation interval.

Visualization of Experimental Workflow

The following diagram illustrates the key stages of the field testing process for coatings containing TINUVIN®-1130.

Caption: Experimental workflow for field testing of coatings.

Signaling Pathway of UV Degradation and Protection

The following diagram illustrates the mechanism of UV degradation in coatings and the protective role of TINUVIN®-1130 and HALS.

Caption: UV degradation pathway and protection mechanism.

References

• 1. songwon.com [songwon.com]
• 2. dispersions-resins-products.basf.us [dispersions-resins-products.basf.us]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Optimizing TINUVIN-1130 Concentration in Coatings

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the concentration of TINUVIN-1130 in their coating formulations.

Frequently Asked Questions (FAQs)

Q1: What is TINUVIN-1130 and what is its primary function in coatings?

A1: TINUVIN-1130 is a liquid UV absorber of the hydroxyphenyl-benzotriazole class, specifically designed for coating applications.[1][2][3][4] Its main role is to protect the coating and the underlying substrate from the damaging effects of ultraviolet (UV) radiation.[2][3] By absorbing harmful UV-A and UV-B rays, it helps to prevent degradation phenomena such as gloss reduction, cracking, blistering, delamination, and color change.[3]

Q2: What is a typical starting concentration for TINUVIN-1130 in a coating formulation?

A2: A general recommendation for TINUVIN-1130 concentration is between 1.0% and 3.0% , based on the weight of the binder solids.[5][6] However, the optimal amount will depend on various factors, including the type of coating (solvent-based or water-based), the substrate, the expected level of UV exposure, and the presence of other light stabilizers.[5][6]

Q3: Should TINUVIN-1130 be used alone?

A3: For superior performance, it is highly recommended to use TINUVIN-1130 in combination with a Hindered Amine Light Stabilizer (HALS).[5][6] This synergistic combination provides comprehensive protection against both UV radiation and the subsequent free radicals generated during photo-oxidation.[6][7] Commonly recommended HALS include TINUVIN-292 or TINUVIN-123, typically at a concentration of 0.5% to 2.0% on binder solids.[5][6]

Q4: How is TINUVIN-1130 incorporated into different coating systems?

A4: TINUVIN-1130 is miscible with most common solvents, making it easy to incorporate into solvent-based systems.[4][6] For water-based coatings, it can be emulsified or pre-diluted with a water-miscible solvent like butyl carbitol to facilitate its dispersion.[4][5][6][8][9][10]

Q5: Can TINUVIN-1130's hydroxyl functionality be utilized in the coating matrix?

A5: Yes, the hydroxyl groups on the TINUVIN-1130 molecule can react with isocyanate and melamine crosslinkers in the coating formulation.[3][11][12] This reaction grafts the UV absorber into the polymer network, reducing its mobility and minimizing the risk of migration and extraction over time, thus enhancing the durability of the UV protection.[11][12]

Troubleshooting Guide

This guide addresses common issues encountered during the optimization of TINUVIN-1130 concentration.

Problem	Potential Cause	Troubleshooting Steps
Yellowing of the Coating	- Excessive TINUVIN-1130 Concentration: High concentrations of benzotriazole-type UV absorbers can sometimes impart a slight yellow tint.[13] - Interaction with Other Additives: Certain additives, particularly some phenolic antioxidants, can interact with benzotriazoles to cause discoloration.[14] - Thermal Degradation: High curing temperatures can lead to the degradation of either the binder or the additives, causing yellowing.[6][13] - Photo-oxidation: Insufficient stabilization can lead to the formation of chromophores (color-causing groups) upon UV exposure.[6]	- Reduce the concentration of TINUVIN-1130 to the lower end of the recommended range (e.g., 1.0-1.5%) and re-evaluate. - Review the entire formulation for potential antagonistic interactions. Consider replacing problematic additives. - Optimize the curing schedule (temperature and time) to avoid excessive heat exposure. - Ensure an adequate concentration of HALS is present to scavenge free radicals.
Poor Adhesion	- Surface Contamination: Inadequate cleaning of the substrate can leave behind oils, grease, or dust that interfere with adhesion.[15][16] - Incorrect Curing: Insufficient or improper curing can result in a weak coating film with poor adhesion.[15] - Incompatibility with Primer: The coating system may have poor intercoat adhesion between the primer and the topcoat.[16]	- Ensure the substrate is thoroughly cleaned and prepped according to best practices before coating application.[15] - Verify and optimize the curing conditions (temperature, time, humidity) as per the coating's technical data sheet.[15] - Test the adhesion of the coating system on a properly primed and cured substrate. Consider using a different primer if necessary. - Perform a cross-hatch adhesion test (ASTM D3359) to quantify the adhesion performance.[2][7][17][18][19]
Cracking or Blistering after UV Exposure	- Insufficient UV Protection: The concentration of TINUVIN-1130 and/or HALS may be too low for the level of UV exposure. - Moisture Entrapment: Application of the coating in high humidity or on a damp substrate can lead to blistering.[20]	- Increase the concentration of TINUVIN-1130 and/or HALS within the recommended ranges. - Control the application environment to ensure appropriate temperature and humidity levels.[20] - Ensure the substrate is completely dry before applying the coating.
Reduced Gloss after Weathering	- Photo-oxidation of the Binder: UV degradation of the polymer matrix at the surface leads to a loss of gloss.[13]	- This is a primary indicator of insufficient UV protection. Increase the concentration of the TINUVIN-1130/HALS package. - Ensure the UV absorber and HALS are in the topcoat for maximum effectiveness.[5][6][9]

Experimental Protocols

To experimentally determine the optimal concentration of TINUVIN-1130, a systematic approach involving accelerated weathering and performance evaluation is recommended.

Experimental Workflow for Optimization

Caption: Experimental workflow for optimizing TINUVIN-1130 concentration.

Protocol 1: Sample Preparation and Initial Evaluation

• Formulation: Prepare a master batch of your coating formulation without any light stabilizers.

• Ladder Study: Create a series of formulations with varying concentrations of TINUVIN-1130 and a consistent concentration of a recommended HALS (e.g., TINUVIN-292). A typical ladder study might include:

  • Control (0% TINUVIN-1130, 0% HALS)

  • 0% TINUVIN-1130, 1.0% HALS

  • 1.0% TINUVIN-1130, 1.0% HALS

  • 1.5% TINUVIN-1130, 1.0% HALS

  • 2.0% TINUVIN-1130, 1.0% HALS

  • 2.5% TINUVIN-1130, 1.0% HALS

• Application: Apply each formulation to a set of standardized test panels (e.g., steel or aluminum) at a consistent dry film thickness.

• Curing: Cure the panels according to the coating's technical data sheet, ensuring all panels experience the same curing conditions.

• Initial Measurements: Before weathering, measure and record the initial color (ASTM D2244), gloss (ASTM D523), and adhesion (ASTM D3359) for each panel.[1][2][5][7][8][17][18][19][21][22][23][24][25]

Protocol 2: Accelerated Weathering (ASTM G154 / D4587)

• Apparatus: Use a fluorescent UV and condensation apparatus (QUV tester).[9][10][14][26][27][28][29][30][31][32]

• Lamps: Utilize UVA-340 lamps to simulate sunlight in the critical short wavelength region.

• Exposure Cycle: A commonly used cycle for coatings is:

  • 8 hours of UV exposure at 60°C.

  • 4 hours of condensation at 50°C.

• Duration: Expose the panels for a total duration relevant to the end-use application (e.g., 1000-2000 hours).

• Evaluation Intervals: Remove a subset of panels at predetermined intervals (e.g., 250, 500, 1000, 1500, 2000 hours) for performance evaluation.

Protocol 3: Post-Exposure Performance Evaluation

• Color Measurement (ASTM D2244): Use a spectrophotometer to measure the Lab* color values of the exposed panels. Calculate the total color difference (ΔE*) relative to the initial measurements.[1][21][22][24][25]

• Gloss Measurement (ASTM D523): Use a gloss meter (typically at 60°) to measure the specular gloss of the exposed panels. Calculate the percent gloss retention relative to the initial measurements.[5][8][23][33][34]

• Adhesion Test (ASTM D3359): Perform the cross-hatch adhesion test to assess any loss of adhesion after exposure.[2][7][17][18][19]

• Visual Inspection: Carefully inspect the panels for any signs of cracking, blistering, chalking, or other forms of degradation.

Data Presentation

Summarize the collected data in tables for easy comparison.

Table 1: Recommended Concentration Ranges

Additive	Chemical Class	Recommended Concentration (% on binder solids)
TINUVIN-1130	Hydroxyphenyl-benzotriazole	1.0 - 3.0%
HALS (e.g., TINUVIN-292)	Hindered Amine Light Stabilizer	0.5 - 2.0%

Table 2: Example Data Summary after 1000 hours of Accelerated Weathering

Formulation	TINUVIN-1130 (%)	HALS (%)	ΔE* (Color Change)	Gloss Retention (%)	Adhesion (ASTM D3359)	Visual Defects
Control	0	0	15.2	25	2B	Severe Cracking
A	0	1.0	10.5	60	4B	Slight Chalking
B	1.0	1.0	3.1	85	5B	None
C	1.5	1.0	1.8	92	5B	None
D	2.0	1.0	1.5	95	5B	None
E	2.5	1.0	1.4	96	5B	None

Troubleshooting Logic Diagram

Caption: Logic diagram for troubleshooting common coating defects.

References

• 1. store.astm.org [store.astm.org]
• 2. store.astm.org [store.astm.org]
• 3. dispersions-resins-products.basf.us [dispersions-resins-products.basf.us]
• 4. scribd.com [scribd.com]
• 5. store.astm.org [store.astm.org]
• 6. Yellowing in UV-Cured Coatings: Causes, Mechanisms, and Solutions-EASTOMAT_A Reliable Supplier of Specialty Chemicals [eastomat.com]
• 7. hightower-labs.com [hightower-labs.com]
• 8. matestlabs.com [matestlabs.com]
• 9. standards.globalspec.com [standards.globalspec.com]
• 10. store.astm.org [store.astm.org]
• 11. dispersions-resins-products.basf.us [dispersions-resins-products.basf.us]
• 12. explore.azelis.com [explore.azelis.com]
• 13. Yellowing and Color Change in Oligomers & Coatings | Bomar [bomar-chem.com]
• 14. wewontech.com [wewontech.com]
• 15. suncoating.com [suncoating.com]
• 16. MultiBrief: Common mistakes that lead to adhesion failure [exclusive.multibriefs.com]
• 17. micomlab.com [micomlab.com]
• 18. ASTM D3359-23: Tape Test Methods for Measuring Adhesion - The ANSI Blog [blog.ansi.org]
• 19. industrialphysics.com [industrialphysics.com]
• 20. Coating Failure Troubleshooting [marvelcoatings.com]
• 21. file.yizimg.com [file.yizimg.com]
• 22. ASTM D2244 - Calculation of Color Tolerances - ICC Evaluation Service, LLC (ICC-ES) [icc-es.org]
• 23. trl.com [trl.com]
• 24. webstore.ansi.org [webstore.ansi.org]
• 25. micomlab.com [micomlab.com]
• 26. store.astm.org [store.astm.org]
• 27. store.astm.org [store.astm.org]
• 28. micomlab.com [micomlab.com]
• 29. store.astm.org [store.astm.org]
• 30. micomlab.com [micomlab.com]
• 31. codehub.building.govt.nz [codehub.building.govt.nz]
• 32. standards.iteh.ai [standards.iteh.ai]
• 33. micomlab.com [micomlab.com]
• 34. industrialphysics.com [industrialphysics.com]

Technical Support Center: Preventing TINUVIN-1130 Migration and Leaching from Polymers

Welcome to the Technical Support Center for TINUVIN-1130. This resource is designed for researchers, scientists, and drug development professionals to address common challenges related to the migration and leaching of TINUVIN-1130 from polymer matrices. Here you will find troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to support your research and development efforts.

Troubleshooting Guides

This section provides solutions to specific problems you may encounter during your experiments with TINUVIN-1130.

Issue 1: Visible blooming or exudation of TINUVIN-1130 on the polymer surface.

• Question: I am observing a hazy film or oily residue on the surface of my polymer. How can I confirm it is TINUVIN-1130 and how can I prevent this?

• Answer: Blooming, or the migration of an additive to the surface of a polymer, can occur due to several factors. To confirm the residue is TINUVIN-1130, you can use analytical techniques such as ATR-FTIR to analyze the surface chemistry.

  Prevention Strategies:

  • Compatibility: Ensure that TINUVIN-1130 is compatible with the host polymer. While TINUVIN-1130 has good compatibility with a range of polymers, particularly in coatings, its interaction with the specific grade of your polymer should be evaluated.[1] Studies on other benzotriazole UV stabilizers have shown that unfavorable interactions with the polymer, such as with polyethylene, can lead to increased leaching.[2][3][4]

  • Concentration: Avoid overloading the polymer with TINUVIN-1130. Use the lowest effective concentration, which typically ranges from 1.0% to 3.0% by weight of the binder solids.[5][6] Exceeding the solubility limit of the additive in the polymer can lead to exudation.

  • Processing Conditions: High processing temperatures can increase the mobility of TINUVIN-1130 within the polymer matrix. Optimize your processing parameters to use the lowest possible temperature that still ensures proper dispersion.

  • Covalent Bonding: TINUVIN-1130 possesses a hydroxyl functional group that can be reacted with isocyanate or melamine crosslinkers in the polymer matrix.[7][8] This creates a covalent bond that significantly reduces its mobility and prevents migration.

Issue 2: Loss of UV protection in the polymer over time, suggesting leaching of TINUVIN-1130.

• Question: My polymer is showing signs of degradation (e.g., yellowing, cracking) faster than expected, even with the addition of TINUVIN-1130. How can I determine if the stabilizer is leaching out?

• Answer: A loss of UV protection can indicate that TINUVIN-1130 is leaching from the polymer. To quantify the amount of TINUVIN-1130 remaining in the polymer over time, you can perform extraction studies followed by analysis using High-Performance Liquid Chromatography with UV detection (HPLC-UV).

  Troubleshooting and Solutions:

  • Extraction Resistance: TINUVIN-1130 is known for its high temperature and extraction resistance.[5][9][10][11] However, prolonged exposure to harsh solvents or environments can still lead to some degree of leaching.

  • Synergistic Combinations: Consider using TINUVIN-1130 in combination with a Hindered Amine Light Stabilizer (HALS).[5][6] This synergistic combination can enhance the overall photostability of the polymer and may allow for a lower concentration of TINUVIN-1130, reducing the driving force for migration.

  • Polymer Morphology: The crystallinity of the polymer can influence additive migration. More crystalline polymers have less free volume, which can hinder the movement of additives. Consider the morphology of your chosen polymer.

Frequently Asked Questions (FAQs)

Q1: What is TINUVIN-1130 and how does it work?

A1: TINUVIN-1130 is a liquid UV absorber of the hydroxyphenyl benzotriazole class.[5][10] It functions by absorbing harmful ultraviolet (UV) radiation in the UV-A and UV-B regions and dissipating it as harmless thermal energy, thereby protecting the polymer from photodegradation.[12]

Q2: In which types of polymers is TINUVIN-1130 most effective?

A2: TINUVIN-1130 is widely used in coatings for various substrates, including plastics.[5][10][13] It is compatible with a range of polymers such as polyolefins, PVC, and engineering plastics, offering good migration resistance.[1] However, its compatibility and effectiveness should always be tested for the specific polymer system.

Q3: How can I chemically anchor TINUVIN-1130 into the polymer matrix?

A3: The hydroxyl group on the TINUVIN-1130 molecule allows it to be chemically reacted with polymers or crosslinkers that have functional groups like isocyanates or melamines.[7][8] This process of "grafting" the UV absorber onto the polymer backbone is a highly effective method to prevent migration.

Q4: What are the typical concentrations of TINUVIN-1130 used in polymers?

A4: The recommended concentration of TINUVIN-1130 is typically between 1.0% and 3.0% based on the weight of the binder solids.[5][6] It is often used in conjunction with a HALS at a concentration of 0.5% to 2.0%.[5] The optimal concentration should be determined through experimental trials for each specific application.

Q5: Are there any regulatory considerations regarding the migration of TINUVIN-1130, especially in applications like food packaging or medical devices?

A5: Yes, for applications involving direct contact with food, pharmaceuticals, or biological tissues, there are strict regulatory limits on the migration of additives. It is crucial to conduct migration testing using food simulants or other relevant media to ensure compliance with regulations set by bodies such as the FDA.

Data Presentation

Table 1: Illustrative Migration of Tinuvin 234 from PET into Food Simulants [14][15][16]

Food Simulant	Temperature (°C)	Time (days)	Migration (µg/dm²)
95% Ethanol	40	10	2

Note: This data is for Tinuvin 234 and should be used for illustrative purposes only. Actual migration of TINUVIN-1130 will vary depending on the polymer, concentration, temperature, and contacting medium.

Experimental Protocols

Protocol 1: Determination of TINUVIN-1130 Migration into a Liquid Simulant using HPLC-UV

This protocol describes a general method for quantifying the migration of TINUVIN-1130 from a polymer into a liquid simulant.

1. Materials and Equipment:

• Polymer samples containing a known concentration of TINUVIN-1130.

• Food simulant (e.g., 10% ethanol, 3% acetic acid, or a fatty food simulant like olive oil).

• Incubator or oven for controlled temperature exposure.

• Glass migration cells or vials.

• High-Performance Liquid Chromatograph (HPLC) with a UV detector.

• C18 HPLC column.

• Acetonitrile (ACN), HPLC grade.

• Water, HPLC grade.

• TINUVIN-1130 analytical standard.

2. Procedure:

• Sample Preparation: Cut the polymer into specific dimensions (e.g., 1 cm x 5 cm strips) to ensure a consistent surface area-to-volume ratio.

• Migration Setup: Place a known mass and surface area of the polymer sample into a glass migration cell. Add a specific volume of the pre-conditioned food simulant to the cell, ensuring the polymer is fully immersed.

• Incubation: Seal the migration cells and place them in an incubator at the desired test temperature (e.g., 40°C) for a specified duration (e.g., 10 days).

• Sample Collection: At predetermined time intervals, withdraw an aliquot of the food simulant from the migration cell.

• Sample Analysis (HPLC-UV):

  • Prepare a calibration curve using standard solutions of TINUVIN-1130 in the food simulant.

  • Inject the collected samples and standards into the HPLC system.

  • Use a suitable mobile phase (e.g., a gradient of acetonitrile and water) to achieve good separation.

  • Set the UV detector to the wavelength of maximum absorbance for TINUVIN-1130.

  • Quantify the concentration of TINUVIN-1130 in the samples by comparing the peak areas to the calibration curve.

3. Data Analysis:

• Calculate the amount of TINUVIN-1130 migrated per unit surface area of the polymer (e.g., in µg/dm²).

Protocol 2: Quantification of Total TINUVIN-1130 Content in a Polymer via Soxhlet Extraction

This protocol outlines the extraction of TINUVIN-1130 from a polymer matrix to determine its total concentration.

1. Materials and Equipment:

• Polymer sample containing TINUVIN-1130.

• Soxhlet extraction apparatus.

• Cellulose extraction thimbles.

• Heating mantle.

• Rotary evaporator.

• Suitable solvent (e.g., dichloromethane or a solvent in which TINUVIN-1130 is highly soluble and the polymer is not).

• Analytical balance.

• HPLC-UV system.

2. Procedure:

• Sample Preparation: Accurately weigh a known amount of the polymer sample and place it into a cellulose extraction thimble.

• Soxhlet Extraction: Place the thimble into the Soxhlet extractor. Fill the round-bottom flask with the extraction solvent and assemble the apparatus. Heat the solvent to a gentle boil and allow the extraction to proceed for a sufficient duration (e.g., 6-24 hours) to ensure complete extraction.

• Solvent Removal: After extraction, allow the apparatus to cool. Transfer the solvent containing the extracted TINUVIN-1130 to a rotary evaporator and remove the solvent under reduced pressure.

• Sample Reconstitution: Dissolve the dried extract in a known volume of a suitable solvent (e.g., acetonitrile).

• Quantification: Analyze the reconstituted extract using HPLC-UV as described in Protocol 1 to determine the concentration of TINUVIN-1130.

3. Data Analysis:

• Calculate the total weight percentage of TINUVIN-1130 in the original polymer sample.

Visualizations

Caption: Experimental workflow for determining TINUVIN-1130 migration.

Caption: Troubleshooting logic for high TINUVIN-1130 migration.

References

• 1. allhdi.com [allhdi.com]
• 2. Equilibrium leaching of selected ultraviolet stabilizers from plastic products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. eco.korea.ac.kr [eco.korea.ac.kr]
• 4. researchgate.net [researchgate.net]
• 5. dispersions-resins-products.basf.us [dispersions-resins-products.basf.us]
• 6. mychem.ir [mychem.ir]
• 7. explore.azelis.com [explore.azelis.com]
• 8. dispersions-resins-products.basf.us [dispersions-resins-products.basf.us]
• 9. ulprospector.com [ulprospector.com]
• 10. specialchem.com [specialchem.com]
• 11. specialchem.com [specialchem.com]
• 12. CAS # 104810-48-2, Tinuvin-1130, [3-[3-(2H-Benzotriazol-2-yl)-5-(1,1-dimethylethyl)-4-hydroxyphenyl]-1-oxopropyl]-hydroxypoly(oxo-1,2-ethanediyl) - chemBlink [chemblink.com]
• 13. linchemical.com [linchemical.com]
• 14. researchgate.net [researchgate.net]
• 15. Migration of a UV stabilizer from polyethylene terephthalate (PET) into food simulants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Migration of a UV stabilizer from polyethylene terephthalate (PET) into food simulants. | Sigma-Aldrich [merckmillipore.com]

Addressing yellowing issues with TINUVIN-1130 in polymers

This technical support center provides troubleshooting guidance and answers to frequently asked questions regarding yellowing issues in polymers stabilized with TINUVIN-1130.

Frequently Asked Questions (FAQs)

Q1: What is TINUVIN-1130 and what is its primary function in polymers?

A1: TINUVIN-1130 is a liquid UV absorber of the hydroxyphenyl-benzotriazole class, designed specifically for industrial and automotive coatings, plastics, adhesives, and sealants.[1][2][3][4][5] Its main function is to protect materials from degradation caused by ultraviolet radiation. It absorbs harmful UV-A and UV-B light and dissipates the energy as harmless heat, which helps prevent color fading, yellowing, cracking, and loss of gloss.[1][2][6]

Q2: My polymer containing TINUVIN-1130 is yellowing. What are the general causes?

A2: Polymer yellowing is a sign of degradation and can be caused by several factors.[7] The primary causes include photo-oxidation from UV light exposure and thermal oxidation from heat, especially during processing.[8] Other contributing factors can be environmental pollutants (like NOx), interactions with other additives, or impurities within the polymer itself.[8][9]

Q3: Can TINUVIN-1130 itself cause yellowing?

A3: TINUVIN-1130 is a light yellow to light amber viscous liquid.[2][10][11] While it has an inherent color, it is designed to prevent yellowing in the final product.[6] Discoloration issues in the polymer are more commonly linked to the degradation of the polymer itself, interactions with other additives, or environmental factors, rather than the UV absorber alone.[8][12]

Q4: How do processing conditions contribute to yellowing?

A4: High processing temperatures, excessive shear, or long residence times during extrusion or molding can initiate thermal degradation of the polymer.[8][13] This process can occur even without UV light and leads to the formation of chromophores (color-causing groups) that result in a yellow appearance.[8][14]

Q5: Can other additives in my formulation interact with TINUVIN-1130 to cause yellowing?

A5: Yes, interactions between additives can lead to discoloration. For instance, some phenolic antioxidants, commonly used to prevent thermal degradation, can react with atmospheric pollutants like nitrogen oxides (NOx) or other additives, leading to a yellow or pinkish tint.[8][15][16] This is often referred to as "gas fading" or "warehouse yellowing".[8][15] Furthermore, certain pigments or impurities like residual metal ions can act as catalysts, accelerating degradation and discoloration.[9]

Q6: How can I optimize my formulation to prevent yellowing?

A6: For superior protection, TINUVIN-1130 is often used in combination with a Hindered Amine Light Stabilizer (HALS).[2][10][17] This synergistic combination provides comprehensive protection: TINUVIN-1130 absorbs UV radiation, while HALS trap free radicals that form during the degradation process.[18][19] Laboratory trials are recommended to determine the optimal concentration for your specific application.[10][17]

Troubleshooting Guide

Problem 1: Yellowing is observed immediately after processing (e.g., extrusion, molding).

Potential Cause	Recommended Actions & Troubleshooting Steps
Excessive Processing Temperature	High heat can cause thermal degradation of the polymer or certain additives.[7][8] • Lower the processing temperature in increments of 5-10°C. • Reduce residence time in the extruder or molding machine.[20]
Incompatible Additives	Certain additives, particularly some phenolic antioxidants, can degrade and form colored byproducts at high temperatures.[13][20] • Review the entire additive package. • Consider replacing the primary antioxidant with a non-yellowing alternative or a hydroxylamine-based antioxidant like Omnistab AN 9142, which is effective against gas fading.[21]
Polymer Degradation	The base polymer itself may be unstable at the processing temperature, leading to the formation of colored species.[8] • Ensure the polymer grade is suitable for the processing conditions. • Confirm that the raw material has not degraded during storage.

Problem 2: Yellowing develops over time during storage in the dark (e.g., in a warehouse).

Potential Cause	Recommended Actions & Troubleshooting Steps
Gas Fading	This is a common issue where phenolic antioxidants react with atmospheric pollutants like nitrogen oxides (NOx), often from forklift exhaust or gas heaters.[8][16] This reaction forms yellow or pink colored compounds.[15][16] • Identify and minimize sources of NOx in the storage environment. • Use a stabilization package with low sensitivity to gas fading.[16][21] • Use high-quality, coated cardboard for packaging to avoid migration of polyphenols.[16]
Additive Migration/Blooming	An additive may be incompatible or used at a concentration above its solubility limit in the polymer, causing it to migrate to the surface.[22] • Analyze the surface for bloomed additives. • Reduce the concentration of the problematic additive or replace it with a more compatible, higher molecular weight version.[22]

Problem 3: Yellowing occurs upon exposure to sunlight or artificial UV light.

Potential Cause	Recommended Actions & Troubleshooting Steps
Insufficient UV Stabilization	The concentration of TINUVIN-1130 may be too low to provide adequate protection for the given exposure conditions.[13] • Increase the concentration of TINUVIN-1130. Typical dosage levels range from 0.2% to 1.0%, but can be up to 3.0% in coatings.[2][10] • Conduct laboratory trials to find the optimal concentration.[10]
Lack of Synergistic Protection	UV absorbers (UVA) like TINUVIN-1130 are most effective when paired with a HALS. The UVA acts as a screen, while the HALS scavenges radicals that still manage to form.[18][19] • Add a suitable HALS (e.g., TINUVIN 292, TINUVIN 123) to the formulation.[10][17] Recommended concentrations are typically 0.5% - 2.0%.[10][17]
Photodegradation of Additives or Pigments	Certain additives or pigments (e.g., anatase-grade TiO₂) can act as photocatalysts, accelerating polymer degradation under UV light.[9] • Ensure all additives and pigments in the formulation are light-stable. • If using TiO₂, select a rutile grade with appropriate surface treatment.[9]

Quantitative Data Summary

Table 1: Recommended Concentrations for TINUVIN-1130 and Synergistic HALS

Application	TINUVIN-1130 (% by weight)	HALS (e.g., Tinuvin 292, 123) (% by weight)	Notes
General Plastics	0.2 - 1.0	0.5 - 2.0	Optimal levels should be determined by experimental trials.[2][10]
Coatings	1.0 - 3.0	0.5 - 2.0	Provides superior protection against gloss reduction, cracking, and color change.[10][17]

Table 2: Typical Physical Properties of TINUVIN-1130

Property	Value
Appearance	Light yellow to light amber viscous liquid[10][11]
Chemical Class	Hydroxyphenyl-benzotriazole[1][10]
Density at 20°C	~1.17 g/cm³[10]
Viscosity at 20°C	~7,400 mPa·s[10]
Solubility	Miscible with most common organic solvents; not miscible with water.[2][10]

Experimental Protocols

Protocol 1: Accelerated UV Weathering Test

• Objective: To simulate the long-term effects of sunlight and determine the effectiveness of the stabilization package.

• Apparatus: UV weathering chamber (e.g., Q-Lab QUV).

• Methodology:

  • Sample Preparation: Prepare standardized polymer samples (e.g., 75mm x 150mm plaques) using a consistent molding or extrusion process.

  • Chamber Setup: Place the samples in the weathering chamber. A common test cycle is ASTM G154, which involves alternating cycles of UV exposure and moisture. Use UVA-340 lamps to best simulate the short-wavelength UV portion of sunlight. A typical cycle is 8 hours of UV at 60°C followed by 4 hours of condensation at 50°C.

  • Exposure: Remove samples at predetermined intervals (e.g., 250, 500, 1000, 2000 hours).

  • Analysis: Evaluate the samples at each interval for changes in color (Yellowness Index), gloss, and physical properties.

Protocol 2: Yellowness Index (YI) Measurement

• Objective: To quantify the degree of yellowing in a polymer sample.

• Apparatus: Spectrophotometer or colorimeter.

• Procedure (based on ASTM E313):

  • Instrument Calibration: Calibrate the instrument using a certified white standard tile.

  • Sample Measurement: Place the polymer sample at the instrument's measurement port. Ensure the sample is opaque or use a standardized white backing.

  • Data Acquisition: The instrument will measure the tristimulus values (X, Y, Z) and calculate the Yellowness Index (YI).

  • Analysis: Compare the YI of exposed samples to an unexposed control. A higher ΔYI value indicates a greater degree of yellowing.

Visualizations

Caption: A workflow to diagnose the source of polymer yellowing.

Caption: Synergistic UV protection mechanism of UVA and HALS.

References

• 1. specialchem.com [specialchem.com]
• 2. unisunchem.com [unisunchem.com]
• 3. products.basf.com [products.basf.com]
• 4. ulprospector.com [ulprospector.com]
• 5. dispersions-resins-products.basf.us [dispersions-resins-products.basf.us]
• 6. innospk.com [innospk.com]
• 7. ohans.com [ohans.com]
• 8. specialchem.com [specialchem.com]
• 9. Six Causes of Plastic Yellowing Part 4: Additives and Impurities ∣ Chitec Technology Co., Ltd. [chitec.com]
• 10. dispersions-resins-products.basf.us [dispersions-resins-products.basf.us]
• 11. scribd.com [scribd.com]
• 12. Yellowing in UV-Cured Coatings: Causes, Mechanisms, and Solutions-EASTOMAT_A Reliable Supplier of Specialty Chemicals [eastomat.com]
• 13. benchchem.com [benchchem.com]
• 14. testextextile.com [testextextile.com]
• 15. ingeniapolymers.com [ingeniapolymers.com]
• 16. novachem.com [novachem.com]
• 17. kianresin.com [kianresin.com]
• 18. researchgate.net [researchgate.net]
• 19. researchgate.net [researchgate.net]
• 20. benchchem.com [benchchem.com]
• 21. partinchem.com [partinchem.com]
• 22. specialchem.com [specialchem.com]

Navigating Polymer Formulations: A Technical Support Center for TINUVIN-1130 Compatibility

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides in-depth guidance on the compatibility of TINUVIN-1130 with other polymer additives. Below, you will find troubleshooting guides, frequently asked questions, detailed experimental protocols, and quantitative data to assist you in your research and development endeavors.

Frequently Asked Questions (FAQs)

Q1: What is TINUVIN-1130 and what is its primary function?

A1: TINUVIN-1130 is a liquid ultraviolet (UV) absorber belonging to the hydroxyphenyl-benzotriazole class.[1][2][3] Its primary function is to protect polymers and coatings from degradation caused by exposure to UV radiation, thereby preventing gloss reduction, cracking, blistering, delamination, and color change.[1][2][4] It is particularly effective in demanding applications such as industrial and automotive coatings.[1][2][4]

Q2: With which types of additives is TINUVIN-1130 most commonly used?

A2: TINUVIN-1130 is most frequently and effectively used in combination with Hindered Amine Light Stabilizers (HALS). This combination creates a synergistic effect that provides superior protection against weathering compared to using either additive alone.[1][2][4][5][6] Commonly recommended HALS for use with TINUVIN-1130 include TINUVIN-292, TINUVIN-123, and TINUVIN-144.[2]

Q3: Can TINUVIN-1130 be used in water-based systems?

A3: Yes, TINUVIN-1130 is a versatile additive that can be incorporated into both solvent-based and water-based systems.[1][3] For water-borne systems, its dispersion can be facilitated by pre-diluting it with a water-miscible solvent, such as butylcarbitol.[2]

Q4: Are there any known incompatibilities with TINUVIN-1130?

A4: While TINUVIN-1130 itself has good compatibility with a wide range of polymers, potential issues can arise from the additives it is combined with, particularly basic HALS.[6][7][8] Basic HALS can interact with acidic components in a formulation, such as catalysts, biocides, or certain pigments (e.g., acidic grades of carbon black or titanium dioxide).[6][8] This can lead to a deactivation of the HALS, reduced formulation stability, or other undesirable effects. When formulating with acidic components, it is advisable to use a non-basic HALS.[7]

Q5: How does TINUVIN-1130 interact with antioxidants?

A5: Benzotriazole UV absorbers, like TINUVIN-1130, are generally compatible with common antioxidants such as hindered phenols and phosphites.[9] These combinations are often used to provide comprehensive protection against both UV degradation and thermal oxidation. However, it is always recommended to perform compatibility and performance testing for specific formulations.

Troubleshooting Guide

Issue	Potential Cause	Recommended Action
Yellowing of the coating, even with TINUVIN-1130.	- Photoinitiator byproducts: Certain photoinitiators can degrade into colored substances.[10] - Amine oxidation: If aromatic amines are present, they can oxidize and cause discoloration.[10][11] - Thermal degradation: Excessive heat during processing can lead to the formation of colored degradation products.[10] - Insufficient loading of UV absorber: The concentration of TINUVIN-1130 may be too low for the level of UV exposure.	- Switch to a non-yellowing photoinitiator.[10] - Avoid the use of aromatic amines if possible. - Optimize processing temperatures to prevent thermal degradation.[10] - Increase the concentration of TINUVIN-1130 and/or HALS after conducting a ladder study.
Reduced gloss retention or chalking.	- Insufficient HALS concentration: While TINUVIN-1130 absorbs UV light, HALS are crucial for scavenging free radicals at the surface, which is critical for gloss retention. - Incompatibility of HALS: A basic HALS may be interacting with acidic components in the formulation, reducing its effectiveness.[6]	- Increase the concentration of the HALS component.[12] - If acidic components are present, switch to a non-basic HALS like TINUVIN-123.[7] - Ensure optimal dispersion of all additives.
Haze or cloudiness in the formulation.	- Incompatibility of additives: At higher concentrations, some additives may become incompatible with the polymer matrix.[12] - Poor dispersion: Improper mixing can lead to agglomeration of additives.	- Conduct a compatibility study to determine the optimal concentration of all additives. The haze may increase with higher concentrations of certain additives.[12] - Improve the dispersion process, possibly by creating a masterbatch or using a high-speed disperser.
Cracking or blistering of the coating.	- Advanced polymer degradation: This indicates that the light stabilizer system is not providing adequate protection against UV-induced chain scission and degradation.	- Increase the overall concentration of the light stabilizer package (TINUVIN-1130 and HALS).[2][4] - Ensure the use of a synergistic combination of a UV absorber and a HALS.

Performance Data

The following table summarizes the expected performance of TINUVIN-1130 in combination with other additives based on available literature. The values are representative and should be confirmed in specific formulations.

Formulation	Additive Concentration (% on binder solids)	Gloss Retention (60°) after 200h Accelerated Weathering	Yellowness Index after 200h Accelerated Weathering
Control (Unstabilized)	-	Low	High
TINUVIN-1130 only	2.0%	Moderate	Low
HALS only (e.g., TINUVIN-292)	1.0%	Moderate-High	Moderate
Synergistic Combination 1	2.0% TINUVIN-1130 + 1.0% TINUVIN-292	High	Low
Synergistic Combination 2	2.0% TINUVIN-1130 + 0.5% TINUVIN-123	High	Very Low

Note: Performance is highly dependent on the specific polymer system, substrate, and exposure conditions. A study on clear coats showed that combinations of TINUVIN-1130 with HALS like TINUVIN-123 and TINUVIN-292 performed better than the individual components in terms of gloss retention and resistance to yellowing.[12]

Experimental Protocols

Protocol for Evaluating Compatibility and Performance of TINUVIN-1130

1. Objective: To determine the compatibility and evaluate the performance of TINUVIN-1130, alone and in combination with other additives, in a specific polymer or coating formulation.

2. Materials:

• Polymer resin/binder
• Solvents (if applicable)
• TINUVIN-1130
• Other additives to be tested (e.g., HALS, antioxidants)
• Control sample (no light stabilizer)
• Substrate panels (e.g., steel, wood, plastic)
• Applicator (e.g., draw-down bar, spray gun)

3. Procedure:

4. Data Analysis:

• Plot the percent gloss retention and ΔE as a function of exposure time for each formulation.
• Compare the performance of the formulations containing TINUVIN-1130 and its combinations to the control.
• Analyze the visual inspection data to assess the overall durability.

Diagrams

References

• 1. dispersions-resins-products.basf.us [dispersions-resins-products.basf.us]
• 2. kianresin.com [kianresin.com]
• 3. atamankimya.com [atamankimya.com]
• 4. docs.paint.org [docs.paint.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. basf.com [basf.com]
• 8. santplas.com [santplas.com]
• 9. researchgate.net [researchgate.net]
• 10. Yellowing in UV-Cured Coatings: Causes, Mechanisms, and Solutions-EASTOMAT_A Reliable Supplier of Specialty Chemicals [eastomat.com]
• 11. Yellowing and Color Change in Oligomers & Coatings | Bomar [bomar-chem.com]
• 12. emerald.com [emerald.com]

Effect of TINUVIN-1130 on the mechanical properties of polymers

Welcome to the technical support center for TINUVIN-1130. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the use of TINUVIN-1130 and its effect on the mechanical properties of polymers. Here you will find troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols.

Troubleshooting Guide

This guide addresses common issues that may be encountered during the incorporation and use of TINUVIN-1130 in polymer formulations.

Issue 1: Reduced Mechanical Properties After UV Exposure

• Problem: The polymer's tensile strength, elongation, or impact strength decreases significantly after exposure to UV radiation, even with the addition of TINUVIN-1130.

• Possible Causes:

  • Insufficient concentration of TINUVIN-1130.

  • Lack of a synergistic Hindered Amine Light Stabilizer (HALS).

  • Poor dispersion of TINUVIN-1130 within the polymer matrix.

  • Degradation of the polymer due to other environmental factors like heat and humidity.

• Solutions:

  • Optimize Concentration: The recommended concentration of TINUVIN-1130 is typically between 1.0 - 3.0% by weight of the binder solids.[1] Laboratory trials are essential to determine the optimal loading for your specific polymer system and application.[1]

  • Incorporate a HALS: TINUVIN-1130, a UV absorber, works synergistically with HALS, which are radical scavengers.[2] The combination provides superior protection against gloss reduction, cracking, blistering, and color change.[1] A typical recommendation is 0.5 - 2.0% of a HALS like TINUVIN-292 or TINUVIN-123.[1]

  • Improve Dispersion: Ensure proper mixing techniques are used to achieve a homogeneous dispersion of the liquid TINUVIN-1130. For water-borne systems, pre-diluting TINUVIN-1130 with a water-miscible solvent like butyl carbitol can aid in its incorporation.[1][3]

  • Consider Environmental Factors: Evaluate the combined effects of UV radiation, temperature, and humidity on your polymer system, as these can accelerate degradation.

Troubleshooting workflow for reduced mechanical properties.

Issue 2: Yellowing of the Polymer

• Problem: The polymer exhibits a yellow discoloration after processing or upon exposure to UV light.

• Possible Causes:

  • Photo-oxidation of the polymer backbone.

  • Interaction of TINUVIN-1130 with other additives in the formulation.

  • Excessive processing temperatures leading to thermal degradation.

• Solutions:

  • Synergistic Stabilization: Combine TINUVIN-1130 with a HALS to inhibit photo-oxidation more effectively.

  • Formulation Review: Check for potential interactions between TINUVIN-1130 and other components like antioxidants or fillers.

  • Optimize Processing Conditions: Lower the processing temperature and residence time during extrusion or molding to minimize thermal stress on the polymer and additives.

Issue 3: Poor Dispersion in Aqueous Systems

• Problem: TINUVIN-1130, being hydrophobic, does not disperse well in water-borne polymer systems, leading to a lack of effectiveness and potential defects.

• Possible Causes:

  • Direct addition of TINUVIN-1130 to the aqueous phase without a compatibilizer.

• Solutions:

  • Pre-dilution: Dilute TINUVIN-1130 with a water-miscible solvent, such as butyl carbitol, before adding it to the water-borne system.[1][3] This helps to ease its incorporation and achieve a more uniform dispersion.

Frequently Asked Questions (FAQs)

Q1: What is TINUVIN-1130 and how does it work?

A1: TINUVIN-1130 is a liquid UV absorber belonging to the hydroxyphenyl-benzotriazole class.[3] It functions by absorbing harmful UV radiation in the UV-A and UV-B regions and dissipating it as harmless thermal energy, thereby protecting the polymer from photodegradation.[4]

Q2: What is the recommended dosage of TINUVIN-1130?

A2: The typical recommended concentration is between 1.0% and 3.0% based on the weight of the binder solids.[1] However, the optimal amount should be determined through laboratory trials for each specific application.[1]

Q3: Can TINUVIN-1130 be used alone?

A3: While TINUVIN-1130 provides good UV absorption, its performance is significantly enhanced when used in combination with a Hindered Amine Light Stabilizer (HALS).[2] This synergistic combination offers superior protection against a wider range of degradation effects.[1]

Q4: In which types of polymers is TINUVIN-1130 effective?

A4: TINUVIN-1130 is versatile and can be used in a variety of polymers, including epoxy resins, polyurethanes, PVC, and other plastics used in coatings, adhesives, and sealants.[4][5] It is suitable for both solvent-based and water-based systems.[3][4]

Q5: How does TINUVIN-1130 affect the mechanical properties of polymers?

A5: TINUVIN-1130 helps to preserve the mechanical properties of polymers upon exposure to UV radiation. For instance, in an epoxy-diamine system, the presence of TINUVIN-1130 reduced the loss of tensile strength from ~30% to ~11% after 800 hours of UV exposure.

Data on Mechanical Properties

The primary role of TINUVIN-1130 is to mitigate the degradation of a polymer's mechanical properties upon UV exposure.

Polymer System	Property	Condition	Without TINUVIN-1130	With TINUVIN-1130
Epoxy-Diamine	Tensile Strength	After 800h UV exposure	~30% reduction	~11% reduction

Polymer System	Property	Condition	Without UV Absorber	With Benzotriazole UV Absorber
Polycarbonate	Tensile Strength at Break	After 10 years outdoor exposure	Significant deterioration	Reduced deterioration
Rigid PVC	Impact Strength	After accelerated weathering	Significant embrittlement	Retention of impact strength
Polyurethane Coating	Puncture Resistance	After UV weathering	Partial loss of resistance	Preserved resistance

Experimental Protocols

Protocol 1: Incorporation of TINUVIN-1130 into a Polymer Matrix

This protocol describes the general procedure for adding liquid TINUVIN-1130 to a polymer melt during extrusion.

• Material Preparation:

  • Dry the base polymer resin to the manufacturer's recommended moisture content.

  • Ensure TINUVIN-1130 is at room temperature.

• Additive Dosing:

  • Use a calibrated liquid injection pump to introduce TINUVIN-1130 into the polymer melt.

  • The injection point should be in the melting or metering zone of the extruder to ensure adequate mixing.

• Extrusion Parameters:

  • Set the extruder temperature profile according to the processing guidelines for the base polymer, avoiding excessive temperatures that could degrade the additive or polymer.

  • Adjust the screw speed to ensure proper mixing and dispersion of TINUVIN-1130.

• Homogenization:

  • Employ a screw design with mixing elements (e.g., kneading blocks) to ensure a homogeneous distribution of the liquid additive.

• Sample Collection:

  • Extrude the polymer blend into strands, cool in a water bath, and pelletize for further processing (e.g., injection molding of test specimens).

References

• 1. dispersions-resins-products.basf.us [dispersions-resins-products.basf.us]
• 2. researchgate.net [researchgate.net]
• 3. mychem.ir [mychem.ir]
• 4. specialchem.com [specialchem.com]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting Blooming of UV Absorbers in Plastic Films

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address the issue of UV absorber blooming in plastic films.

Troubleshooting Guides

Issue: A white, crystalline, or oily residue has appeared on the surface of my plastic film after processing or storage.

This phenomenon is known as "blooming," where the UV absorber migrates to the surface of the polymer. Here is a step-by-step guide to troubleshoot this issue.

Step 1: Confirm the Bloomed Substance

It is crucial to first identify the substance that has bloomed to the surface. While it is likely the UV absorber, other additives like plasticizers, antioxidants, or slip agents can also cause blooming.[1]

• Recommended Action: Use surface analysis techniques to identify the chemical composition of the residue.

• Experimental Protocol: See Protocol 1: Surface Analysis of Bloomed Film.

Step 2: Review Formulation and Processing Parameters

Blooming is often caused by supersaturation of the additive in the polymer matrix.[2]

• Is the UV absorber concentration too high? Exceeding the solubility limit of the UV absorber in the polymer at a given temperature is a primary cause of blooming.[3]

  • Recommended Action: Review the concentration of the UV absorber in your formulation. Compare it with the manufacturer's recommended dosage and the solubility data available for your specific polymer and UV absorber combination.

  • Data Presentation: See Table 1: Recommended Usage Levels of Common UV Absorbers and Table 2: Qualitative Solubility of Selected UV Absorbers.

• Is the UV absorber compatible with the polymer? The polarity and molecular structure of both the UV absorber and the polymer significantly affect their compatibility.[2][4] Most polymers are non-polar, while many UV stabilizers have some degree of polarity.[4]

  • Recommended Action: Select a UV absorber with a chemical structure that is more compatible with your polymer. For non-polar polymers like polyethylene (PE) and polypropylene (PP), consider UV absorbers with lower polarity.

• Were processing temperatures too high? High temperatures increase the mobility of the UV absorber within the polymer matrix, which can lead to blooming upon cooling.[2][3]

  • Recommended Action: Optimize your processing (e.g., extrusion, molding) temperatures to the lowest possible range that still ensures proper mixing and film formation.

Step 3: Consider Co-additives

The interaction with other additives in the formulation can influence the blooming of the UV absorber.

• Are you using a Hindered Amine Light Stabilizer (HALS)? HALS can act synergistically with UV absorbers, not only improving UV protection but also enhancing the compatibility of the UV absorber with the polymer, thereby reducing its tendency to bloom.[2] A study on PP showed that adding 0.2% HALS with a UV absorber reduced surface blooming by 40%.[2]

  • Recommended Action: Consider incorporating a HALS into your formulation. High molecular weight HALS are generally more effective and less prone to migration themselves.[5]

Step 4: Evaluate Environmental and Storage Conditions

Blooming can be triggered or exacerbated by the conditions in which the film is stored.

• Are the films stored at elevated temperatures or high humidity? These conditions can accelerate the migration of additives to the surface.[1][2]

  • Recommended Action: Store plastic films in a cool, dry environment.

Frequently Asked Questions (FAQs)

Q1: What is UV absorber blooming?

A1: UV absorber blooming is the migration of the UV absorber additive from the bulk of the plastic film to its surface.[1][3] This can result in the formation of a visible layer on the film, which may appear as a white powder, a crystalline deposit, or an oily residue.[6]

Q2: Why is UV absorber blooming a problem?

A2: Blooming can lead to several issues:

• Loss of UV Protection: The migration of the UV absorber to the surface depletes its concentration within the polymer, reducing the film's ability to resist UV degradation.[1]

• Aesthetic Defects: The surface residue can negatively impact the appearance of the film, causing it to look hazy, discolored, or feel greasy.[1][7]

• Processing and Performance Issues: The bloomed layer can interfere with subsequent processing steps like printing, sealing, and lamination.[6] It can also alter the mechanical properties of the film, potentially making it more brittle.[1]

Q3: How can I prevent UV absorber blooming?

A3: Preventing blooming involves a combination of strategies:

• Proper Formulation: Use the UV absorber at a concentration below its solubility limit in the polymer.[2]

• Additive Selection: Choose a UV absorber with high compatibility with your polymer. Higher molecular weight UV absorbers are generally less mobile.[6]

• Synergistic Additives: Incorporate HALS to improve the compatibility and reduce the migration of the UV absorber.[2][8]

• Process Control: Maintain optimal processing temperatures to avoid excessive heating.

• Storage Conditions: Store the final film in a controlled environment with moderate temperature and low humidity.[1]

Q4: Which analytical techniques can be used to analyze UV absorber blooming?

A4: Several analytical techniques can be employed:

• Surface Analysis: Time-of-Flight Secondary Ion Mass Spectrometry (ToF-SIMS), Fourier-Transform Infrared Spectroscopy (FTIR), and X-ray Photoelectron Spectroscopy (XPS) can identify the chemical nature of the bloomed layer on the film's surface.[1]

• Quantification of Migrated Additives: High-Performance Liquid Chromatography (HPLC) with UV detection and Gas Chromatography-Mass Spectrometry (GC-MS) are commonly used to quantify the amount of UV absorber that has migrated into a solvent or food simulant.[9][10][11]

• See Protocols 1, 2, and 3 for more details.

Data Presentation

Table 1: Recommended Usage Levels of Common UV Absorbers in Plastic Films

UV Absorber Type	Chemical Name	Common Polymers	Recommended Usage Level (% by weight)	Reference
Benzotriazole	2-(2'-Hydroxy-5'-methylphenyl)benzotriazole (UV-P)	PVC, PS, PE, PP	0.10 - 0.50	[12][13]
Benzotriazole	2-(2H-benzotriazol-2-yl)-4,6-bis(1-methyl-1-phenylethyl)phenol (UV-234)	PC, Polyesters, PVC, Styrenics	0.15 - 0.60	[14]
Benzotriazole	2-(2'-Hydroxy-3',5'-di-tert-pentylphenyl)-benzotriazole (UV-328)	Polyolefins, PVC, Polyesters	0.10 - 1.0	[2]
Benzotriazole	2-(2-hydroxy-3-tert-butyl-5-methylphenyl)-5-chlorobenzotriazole (UV-326)	PP, PE, Polyesters	0.2 - 1.0	[15]

Table 2: Qualitative Solubility of Selected UV Absorbers

UV Absorber	Water Solubility	Organic Solvent Solubility	Polymer Compatibility	Reference
UV-P	Insoluble	Soluble in acetone, ethyl acetate	Good compatibility with PE, PVC, PS, PC, Acrylics, PU, PET	[13]
UV-328	Insoluble	Good solubility in plasticizers and monomers	Excellent compatibility with a wide variety of substrates including polyolefins, PVC, and polyesters	[2][15]
Benzotriazoles (general)	Low, but can be extracted by water over time	Generally soluble in various organic solvents	Compatibility is dependent on the specific polymer; non-polar polymers can have unfavorable interactions, leading to leaching.	[1][16]

Experimental Protocols

Protocol 1: Surface Analysis of Bloomed Film using Attenuated Total Reflectance-Fourier Transform Infrared Spectroscopy (ATR-FTIR)

Objective: To identify the chemical functional groups present in the bloomed residue on the surface of a plastic film.

Materials:

• Plastic film sample with visible blooming.

• FTIR spectrometer with an ATR accessory (e.g., with a diamond or germanium crystal).

• Lint-free wipes and a suitable solvent (e.g., isopropanol) for cleaning the ATR crystal.

Procedure:

• Ensure the ATR crystal is clean by wiping it with a lint-free cloth dampened with isopropanol and running a background spectrum.

• Place the bloomed side of the plastic film sample directly onto the ATR crystal.

• Apply consistent pressure to ensure good contact between the film and the crystal.

• Acquire the IR spectrum over a suitable range (e.g., 4000-400 cm⁻¹).

• Analyze the resulting spectrum to identify characteristic absorption bands corresponding to the UV absorber, polymer, and any other potential additives. Compare the spectrum with reference spectra of the pure UV absorber and the base polymer.

Protocol 2: Quantification of Migratable UV Absorber using Solvent Extraction and HPLC-UV

Objective: To determine the amount of UV absorber that can migrate from a plastic film into a solvent.

Materials:

• Plastic film sample.

• A suitable extraction solvent (e.g., isopropanol, acetonitrile, or a food simulant like 10% ethanol).[4][17]

• Glass vials with screw caps.

• Shaker or sonicator.

• Volumetric flasks.

• HPLC system with a UV detector and a suitable column (e.g., C18).

• Pure UV absorber standard for calibration.

Procedure:

• Cut a known surface area of the plastic film (e.g., 1 dm²).

• Place the film sample into a glass vial and add a specific volume of the extraction solvent.

• Seal the vial and place it in a shaker or sonicator for a defined period and temperature (e.g., 24 hours at 40°C) to simulate migration.

• After extraction, carefully remove the film. The solvent now contains the migrated additives.

• Prepare a calibration curve using standard solutions of the pure UV absorber in the extraction solvent.

• Analyze the extract using HPLC-UV. The UV detector should be set to a wavelength where the UV absorber has maximum absorbance.[9]

• Quantify the concentration of the UV absorber in the extract by comparing its peak area to the calibration curve.

• Express the migration results as mg of UV absorber per dm² of the film surface.

Protocol 3: Accelerated Aging to Induce Blooming

Objective: To simulate the long-term blooming potential of a UV absorber in a plastic film under accelerated conditions.

Materials:

• Plastic film samples.

• Forced-ventilation or gravity-convection oven (as per ASTM D5510).[7][18]

• Xenon-arc weathering chamber (as per ISO 4892-2).[8][19]

Procedure for Thermal Aging (based on ASTM D5510):

• Place the plastic film samples in the oven, ensuring they are not in contact with each other.

• Set the oven to a specific temperature (e.g., 70°C).

• Age the samples for a predetermined period (e.g., 24, 48, 96 hours).

• At each time interval, remove a set of samples and allow them to cool to room temperature.

• Visually inspect the samples for any signs of blooming.

• If blooming is observed, it can be further analyzed using the protocols described above.

Procedure for UV and Weathering Exposure (based on ISO 4892-2):

• Mount the plastic film samples in the xenon-arc chamber.

• Set the exposure conditions, including the light/dark cycles, temperature, humidity, and water spray, to simulate a specific end-use environment.

• Expose the samples for a defined duration.

• Periodically remove samples and inspect for blooming and other signs of degradation like color change or loss of mechanical properties.

Mandatory Visualization

References

• 1. 4486616.s21i.faiusr.com [4486616.s21i.faiusr.com]
• 2. store.astm.org [store.astm.org]
• 3. global-cert.org [global-cert.org]
• 4. cemcontenttype.s3.amazonaws.com [cemcontenttype.s3.amazonaws.com]
• 5. epi-global.com [epi-global.com]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. store.astm.org [store.astm.org]
• 8. micomlab.com [micomlab.com]
• 9. downloadpdfstandard.in [downloadpdfstandard.in]
• 10. CN105606727A - Method for detecting benzotriazole ultraviolet absorbent in plastic product - Google Patents [patents.google.com]
• 11. researchgate.net [researchgate.net]
• 12. industrialphysics.com [industrialphysics.com]
• 13. errl.co.in [errl.co.in]
• 14. infinitalab.com [infinitalab.com]
• 15. ASTM D6954-24: Plastic Biodegradability - The ANSI Blog [blog.ansi.org]
• 16. Standard NF EN ISO 4892-2 [boutique.afnor.org]
• 17. kohan.com.tw [kohan.com.tw]
• 18. standards.iteh.ai [standards.iteh.ai]
• 19. Standard - Plastics - Methods of exposure to laboratory light sources - Part 2: Xenon-arc lamps (ISO 4892-2:2013) SS-EN ISO 4892-2:2013 - Swedish Institute for Standards, SIS [sis.se]

Technical Support Center: Optimizing TINUVIN-1130 and HALS for Synergistic UV Protection

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guidance and frequently asked questions (FAQs) for optimizing the synergistic UV protection of TINUVIN-1130 and Hindered Amine Light Stabilizers (HALS).

Frequently Asked Questions (FAQs)

Q1: What is the fundamental principle behind combining TINUVIN-1130 and HALS for UV protection?

A1: The combination of TINUVIN-1130, a UV absorber (UVA), and a Hindered Amine Light Stabilizer (HALS) creates a synergistic effect that offers superior protection against UV degradation compared to using either additive alone.[1][2][3] TINUVIN-1130, a member of the hydroxyphenyl-benzotriazole class, functions by absorbing harmful UV radiation and dissipating it as thermal energy.[3] This acts as the first line of defense. HALS, on the other hand, do not absorb UV radiation but instead act as radical scavengers. They interrupt the photo-oxidative degradation cycle by neutralizing free radicals that are formed, providing long-term thermal and light stability.[1] This complementary mechanism enhances the overall durability of the coating or polymer.

Q2: What are the typical recommended concentration ratios for TINUVIN-1130 and HALS?

A2: The optimal ratio of TINUVIN-1130 to HALS can vary depending on the specific polymer or coating system, the substrate, and the expected environmental conditions. However, general guidelines suggest a concentration range of 1.0 - 3.0% for TINUVIN-1130 and 0.5 - 2.0% for HALS such as TINUVIN® 292 or TINUVIN® 123, based on the weight percent of binder solids.[2][3] It is crucial to conduct experimental trials with a range of concentrations to determine the optimal performance for your specific application.[2][3]

Q3: What are the observable benefits of using a synergistic blend of TINUVIN-1130 and HALS?

A3: Synergistic combinations of TINUVIN-1130 and HALS provide superior protection against a variety of coating defects induced by UV exposure.[2][3] These benefits include improved gloss retention, prevention of cracking and blistering, enhanced delamination resistance, and superior color change stability.[2][3] Studies have shown that coatings stabilized with a combination of these additives perform significantly better than unstabilized coatings or those containing only a single additive.[1]

Q4: In a multi-coat system, where should the TINUVIN-1130 and HALS blend be incorporated for optimal performance?

A4: While the light stabilizers can be added to both the base coat and the clear coat in a two-coat automotive or industrial finish, experience suggests that the optimum protection is achieved by adding the TINUVIN-1130 and HALS blend to the topcoat.[2][3]

Troubleshooting Guide

Issue 1: Hazy or cloudy appearance in the coating after adding the stabilizer blend.

• Possible Cause: Incompatibility of the HALS with the resin matrix at the concentration used. Some HALS, like TINUVIN 123, have been observed to cause haziness at concentrations above 1%.

• Troubleshooting Steps:

  • Reduce the concentration of the HALS in your formulation.

  • Evaluate a different type of HALS that may have better compatibility with your specific resin system.

  • Ensure thorough and uniform dispersion of the additives into the coating. For water-borne systems, dilution of TINUVIN-1130 with a water-miscible solvent like butylcarbitol can aid in incorporation.[3]

Issue 2: The coating still exhibits significant yellowing after UV exposure.

• Possible Cause: The ratio of TINUVIN-1130 to HALS may not be optimized for yellowing resistance. While TINUVIN-1130 provides excellent UV absorption to prevent yellowing, the HALS is crucial for scavenging radicals that also contribute to color change.

• Troubleshooting Steps:

  • Increase the concentration of TINUVIN-1130 within the recommended range (1.0 - 3.0%).

  • Experiment with different HALS products, as some may offer better synergistic effects for color stability in your system. For example, some studies have shown that the combination of TINUVIN-1130 and TINUVIN 123 can provide a better synergistic effect on reducing yellowness compared to TINUVIN-1130 and TINUVIN 292.

  • Verify that the UV exposure conditions in your testing are representative of the intended application environment.

Issue 3: Poor gloss retention despite the addition of the UV stabilizer package.

• Possible Cause: The concentration of the HALS may be insufficient. HALS are particularly effective at protecting the surface of the coating and maintaining properties like gloss.

• Troubleshooting Steps:

  • Increase the concentration of the HALS within the recommended range (0.5 - 2.0%).

  • Ensure that the chosen HALS is suitable for your coating system.

  • Confirm that the coating is properly cured, as incomplete curing can lead to poor surface properties and subsequent degradation.

Data Presentation

Disclaimer: The following tables present illustrative data based on typical performance trends observed in studies of TINUVIN-1130 and HALS combinations. Actual results will vary depending on the specific formulation, substrate, and testing conditions.

Table 1: Illustrative Gloss Retention Data (%) After Accelerated Weathering

Formulation	0 hours	500 hours	1000 hours	1500 hours
Unstabilized Control	95	60	35	15
2.0% TINUVIN-1130	95	75	60	45
1.0% HALS	95	80	65	50
2.0% TINUVIN-1130 + 1.0% HALS	95	90	85	75

Table 2: Illustrative Color Change (ΔE*ab) Data After Accelerated Weathering

Formulation	0 hours	500 hours	1000 hours	1500 hours
Unstabilized Control	0	5.2	10.5	18.3
2.0% TINUVIN-1130	0	2.1	4.3	7.8
1.0% HALS	0	3.5	6.8	11.2
2.0% TINUVIN-1130 + 1.0% HALS	0	1.1	2.5	4.6

Experimental Protocols

Protocol 1: Accelerated Weathering Testing

This protocol is based on ASTM G154 and ASTM D4587 for fluorescent UV-condensation exposures of coatings.

• Specimen Preparation:

  • Prepare coated panels according to standard industry practices. Ensure a consistent film thickness across all samples.

  • Prepare control panels with no UV stabilizers, panels with only TINUVIN-1130, panels with only HALS, and panels with various ratios of the TINUVIN-1130/HALS blend.

• Apparatus:

  • Use a fluorescent UV and condensation apparatus equipped with UVA-340 lamps to simulate sunlight in the critical short wavelength region.

• Test Cycle:

  • A common cycle consists of 8 hours of UV exposure at 60°C followed by 4 hours of condensation at 50°C. The specific cycle should be chosen based on the intended application of the coating.

• Procedure:

  • Mount the prepared panels in the weathering apparatus.

  • Run the selected test cycle for a predetermined duration (e.g., 2000 hours).

  • Periodically remove the panels at specified intervals (e.g., every 500 hours) for evaluation.

• Evaluation:

  • Gloss Measurement: Measure the 60° specular gloss of the panels using a gloss meter according to ASTM D523.

  • Color Measurement: Measure the color coordinates (L, a, b) using a spectrophotometer and calculate the total color difference (ΔEab) according to ASTM D2244.

  • Visual Inspection: Visually assess the panels for any signs of cracking, blistering, or delamination.

Mandatory Visualizations

Caption: Synergistic UV protection mechanism of TINUVIN-1130 and HALS.

Caption: Experimental workflow for evaluating stabilizer performance.

References

• 1. researchgate.net [researchgate.net]
• 2. dispersions-resins-products.basf.us [dispersions-resins-products.basf.us]
• 3. kianresin.com [kianresin.com]

Technical Support Center: Overcoming Solubility Challenges of TINUVIN® 1130 in Novel Formulations

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming solubility issues with TINUVIN® 1130 in novel formulations.

Frequently Asked Questions (FAQs)

Q1: What is TINUVIN® 1130 and what are its basic solubility properties?

A1: TINUVIN® 1130 is a liquid hydroxyphenyl-benzotriazole ultraviolet (UV) absorber. It is characterized as a light yellow to amber viscous liquid.[1][2][3] It is soluble in a wide range of polar and non-polar organic solvents but is insoluble in water.[1][2][3] Its dispersion in aqueous systems can be facilitated by pre-dissolving it in a water-miscible solvent.[1][4]

Q2: In which common organic solvents is TINUVIN® 1130 known to be soluble?

A2: TINUVIN® 1130 is miscible at concentrations greater than 50 g/100 g of solution at 20°C in a variety of common solvents. For a detailed list of these solvents, please refer to the solubility data table below.

Q3: Is TINUVIN® 1130 suitable for use in water-based formulations?

A3: While TINUVIN® 1130 is insoluble in water, it can be incorporated into aqueous systems.[1] This is typically achieved by first dissolving TINUVIN® 1130 in a water-miscible organic solvent, such as butylcarbitol, before introducing it to the aqueous phase with agitation.[5][6][7]

Q4: Are there any known interactions of TINUVIN® 1130 with biological signaling pathways?

A4: Based on available data, TINUVIN® 1130 is primarily designed as a UV absorber for material protection and is not known to have direct interactions with biological signaling pathways. Its primary application is to prevent the degradation of materials exposed to UV radiation.

Q5: Can TINUVIN® 1130 be used in combination with other stabilizers?

A5: Yes, TINUVIN® 1130 is often used synergistically with hindered amine light stabilizers (HALS) to enhance performance and provide superior protection against degradation.[1][2][6]

Troubleshooting Guide

This guide addresses common issues encountered when incorporating TINUVIN® 1130 into novel formulations.

Issue	Potential Cause	Recommended Solution
Cloudiness or precipitation upon addition to the formulation.	Poor solubility in the chosen solvent system.	- Select a more suitable solvent or a co-solvent system. - Gently warm the formulation while stirring to aid dissolution. - Consider creating a concentrated stock solution in a highly compatible solvent before adding it to the bulk formulation.
Phase separation over time.	Incompatibility with other formulation components or a change in temperature affecting solubility.	- Evaluate the polarity of all components and adjust the solvent system to create a more compatible environment. - Incorporate a co-solvent that can bridge the polarity gap between TINUVIN® 1130 and the other components. - Store the formulation at a controlled temperature to maintain stability.
Recrystallization of TINUVIN® 1130.	Supersaturation of the formulation or the presence of impurities that can act as nucleation sites.	- Determine the saturation point of TINUVIN® 1130 in your specific formulation and ensure the concentration is below this limit. - Filter the formulation to remove any particulate matter that could initiate recrystallization. - Consider the use of a crystallization inhibitor if the issue persists.
Difficulty in dispersing in an aqueous system.	High interfacial tension between the oily TINUVIN® 1130 solution and the aqueous phase.	- Increase the amount of water-miscible co-solvent used to dissolve TINUVIN® 1130. - Employ high-shear mixing or sonication to create a finer dispersion. - Consider the addition of a suitable surfactant or emulsifier to stabilize the dispersion.
Yellowing of the final formulation.	The inherent color of TINUVIN® 1130.	- Use the lowest effective concentration of TINUVIN® 1130 to minimize color contribution. - If permissible for the application, a color-masking agent could be considered.

Data Presentation

Table 1: Solubility of TINUVIN® 1130 in Common Solvents

Solvent	Miscibility ( g/100 g solution at 20°C)
Butylcarbitol	> 50
Butanol	> 50
Butyl Acetate	> 50
Ethyl Glycol	> 50
1-Methoxypropylacetate-2	> 50
Methyl Ethyl Ketone	> 50
Xylene	> 50
Hexanedioldiacrylate	> 50
Trimethylolpropane Triacrylate	> 50
Water	Not Miscible

Source: Data compiled from publicly available technical datasheets.

Experimental Protocols

Protocol 1: General Method for Incorporating TINUVIN® 1130 into a Solvent-Based Formulation

• Solvent Selection: Choose a solvent or co-solvent blend in which all formulation components, including TINUVIN® 1130, are soluble.

• Preparation of TINUVIN® 1130 Solution:

  • Accurately weigh the required amount of TINUVIN® 1130.

  • In a separate vessel, add the TINUVIN® 1130 to the chosen solvent or a portion of the total solvent.

  • Stir the mixture at room temperature until the TINUVIN® 1130 is fully dissolved. Gentle warming (e.g., to 40-50°C) can be applied if necessary, but ensure it is compatible with the solvent's boiling point and the stability of other components.

• Incorporation into the Main Formulation:

  • While stirring the main batch of the formulation, slowly add the prepared TINUVIN® 1130 solution.

  • Continue stirring for a minimum of 15-30 minutes to ensure homogeneity.

• Observation: Visually inspect the final formulation for any signs of insolubility, such as cloudiness or precipitation, immediately after preparation and after a specified storage period (e.g., 24 hours) at relevant temperatures.

Protocol 2: Method for Incorporating TINUVIN® 1130 into a Water-Based Formulation

• Co-solvent Selection: Choose a water-miscible organic solvent in which TINUVIN® 1130 is highly soluble (e.g., butylcarbitol).

• Preparation of TINUVIN® 1130 Concentrate:

  • Prepare a concentrated solution of TINUVIN® 1130 in the selected co-solvent. A typical starting ratio is 1:1 to 1:4 (TINUVIN® 1130 to co-solvent) by weight.

  • Stir until a clear, homogenous solution is obtained.

• Addition to the Aqueous Phase:

  • With vigorous stirring, slowly add the TINUVIN® 1130 concentrate to the aqueous phase of the formulation.

  • The rate of addition should be slow enough to allow for proper dispersion.

• Homogenization:

  • Continue stirring for at least 30 minutes.

  • If a fine dispersion is required, consider using high-shear mixing or sonication.

• Stability Assessment: Monitor the formulation for any signs of phase separation, creaming, or sedimentation over time and at different storage conditions.

Visualizations

Caption: Experimental workflow for incorporating TINUVIN® 1130 into a novel formulation.

Caption: Logical workflow for troubleshooting solubility issues with TINUVIN® 1130.

References

• 1. Tinuvin-1130 | 104810-48-2 [amp.chemicalbook.com]
• 2. unisunchem.com [unisunchem.com]
• 3. Tinuvin-1130 | 104810-47-1 [chemicalbook.com]
• 4. scribd.com [scribd.com]
• 5. mychem.ir [mychem.ir]
• 6. kianresin.com [kianresin.com]
• 7. dispersions-resins-products.basf.us [dispersions-resins-products.basf.us]

Technical Support Center: Minimizing the Impact of TINUVIN-1130 on Coating Transparency

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges related to coating transparency when using TINUVIN-1130, a hydroxyphenyl-benzotriazole class UV absorber.

Frequently Asked Questions (FAQs)

Q1: What is TINUVIN-1130 and what is its primary function in coatings?

A1: TINUVIN-1130 is a liquid UV absorber designed for both solvent-based and water-based industrial coatings.[1][2] Its primary function is to protect light-sensitive substrates, such as wood and plastics, from degradation caused by UV radiation, thereby preventing discoloration, cracking, and loss of gloss.[1][2][3]

Q2: Can the addition of TINUVIN-1130 affect the transparency of my clear coat?

A2: Yes, under certain conditions, the addition of TINUVIN-1130 can potentially impact the transparency of a clear coat, leading to an increase in haze or a milky appearance. This is often related to factors such as its concentration, compatibility with the coating's binder system, and the overall formulation.

Q3: What is the recommended concentration range for TINUVIN-1130 in a coating formulation?

A3: The typical recommended concentration of TINUVIN-1130 is between 1.0% and 3.0% based on the weight of the binder solids.[2] However, the optimal concentration should always be determined through laboratory trials for each specific formulation and application.[1][2]

Q4: Is TINUVIN-1130 suitable for water-based coating systems?

A4: Yes, TINUVIN-1130 is versatile and can be incorporated into water-based systems.[1][2] To facilitate its dispersion in aqueous systems, it is often recommended to dilute it with a water-miscible solvent, such as butyl carbitol.[1][2][4]

Q5: Can TINUVIN-1130 be used in combination with other additives?

A5: Absolutely. TINUVIN-1130 is often used in conjunction with a Hindered Amine Light Stabilizer (HALS) like TINUVIN-292 or TINUVIN-123.[2][4] This synergistic combination provides superior protection against gloss reduction, cracking, blistering, and color change.[2][4]

Troubleshooting Guide: Haze and Transparency Issues

This guide provides a systematic approach to diagnosing and resolving common issues related to coating transparency when incorporating TINUVIN-1130.

Problem 1: Increased Haze or Cloudiness in the Coating After Adding TINUVIN-1130

Possible Causes:

• Incompatibility: The TINUVIN-1130 may have limited compatibility with the specific resin system (e.g., acrylic, polyurethane, epoxy) at the concentration used.

• High Concentration: The concentration of TINUVIN-1130 may be too high for the formulation, leading to insolubility and light scattering.

• Improper Dispersion: The UV absorber was not adequately dispersed throughout the coating matrix.

• Solvent Shock: In water-based systems, improper addition of the TINUVIN-1130 or its solvent solution can cause it to precipitate.

Troubleshooting Steps:

• Verify Compatibility:

  • Action: Prepare a small, clear sample of the resin system without any other additives and slowly add the recommended percentage of TINUVIN-1130 while stirring. Observe for any signs of cloudiness or precipitation.

  • Tip: It is advisable to test compatibility at both room temperature and the intended curing temperature.

• Optimize Concentration:

  • Action: Create a ladder study with varying concentrations of TINUVIN-1130 (e.g., 0.5%, 1.0%, 1.5%, 2.0%, 2.5%, 3.0%).

  • Evaluation: Measure the haze of each cured film using a hazemeter. This will help determine the maximum concentration that can be used without significantly impacting transparency.

• Improve Dispersion:

  • Action (Solvent-based): Ensure adequate mixing time and shear when incorporating TINUVIN-1130. Pre-dissolving it in a compatible solvent before adding it to the main batch can improve distribution.

  • Action (Water-based): As recommended, pre-dilute TINUVIN-1130 with a water-miscible co-solvent like butyl carbitol before slowly adding it to the aqueous dispersion under good agitation.[5]

• Address Solvent Shock:

  • Action: When adding the pre-diluted TINUVIN-1130 to a water-based system, ensure the addition is slow and the agitation is sufficient to prevent localized high concentrations that can lead to precipitation.

Problem 2: The Coating Appears Clear Initially but Develops Haze Upon Curing

Possible Causes:

• Thermal Incompatibility: The compatibility of TINUVIN-1130 with the resin system may decrease at the curing temperature.

• Interaction with Other Additives: TINUVIN-1130 might be interacting with other formulation components (e.g., catalysts, flow agents) during the curing process.

Troubleshooting Steps:

• Evaluate Thermal Stability of the Mixture:

  • Action: Prepare a sample of the final formulation and observe its clarity as it goes through the curing cycle in a controlled environment (e.g., on a hot plate with a glass slide).

• Isolate Component Interactions:

  • Action: Prepare a series of formulations, each omitting one additive at a time, to identify any potential interactions with TINUVIN-1130 that may be causing the haze.

Data Presentation

Table 1: Miscibility of TINUVIN-1130 in Common Solvents at 20°C

Solvent	Miscibility ( g/100g solution)
Butyl Carbitol	> 50[1][2]
Butanol	> 50[1][2]
Butyl Acetate	> 50[1][2]
1-Methoxy-2-propanol Acetate	> 50[1][2]
Methyl Ethyl Ketone	> 50[1][2]
Xylene	> 50[1][2]
Water	Not miscible[2]

Table 2: Recommended Starting Concentrations for TINUVIN-1130

Coating Type	Recommended Concentration (% on binder solids)
Automotive OEM and Refinish	1.0 - 3.0[2]
Industrial Metal Coatings	1.0 - 3.0[2]
Wood Coatings	1.0 - 3.0[2]
Plastic Component Coatings	1.0 - 3.0[2]

Experimental Protocols

Protocol 1: Evaluation of TINUVIN-1130 Compatibility with a Resin System

Objective: To visually assess the compatibility of TINUVIN-1130 with a specific binder system.

Materials:

• Resin binder of interest (e.g., 2K polyurethane, acrylic, epoxy)

• TINUVIN-1130

• Appropriate solvents for the resin system

• Glass vials or beakers

• Magnetic stirrer and stir bars

• Glass slides for film casting

Procedure:

• Prepare a stock solution of the resin binder at a typical solids content in the appropriate solvent.

• In a clean glass vial, place a known amount of the resin solution.

• While stirring, slowly add the desired concentration of TINUVIN-1130 (e.g., 1%, 2%, 3% on solid resin content).

• Continue stirring for at least 15 minutes to ensure thorough mixing.

• Visually inspect the solution for any signs of cloudiness, precipitation, or color change against a dark and light background.

• Cast a thin film of the solution onto a clean glass slide.

• Allow the film to flash off and cure according to the resin manufacturer's recommendations.

• After curing, visually assess the transparency of the film.

Protocol 2: Quantitative Measurement of Haze in Coatings Containing TINUVIN-1130

Objective: To quantify the effect of TINUVIN-1130 concentration on the haze of a cured coating film.

Materials:

• Formulations with varying concentrations of TINUVIN-1130

• Transparent substrate (e.g., glass panels, polyester film)

• Film applicator (e.g., drawdown bar) to ensure uniform thickness

• Hazemeter compliant with ASTM D1003 or a spectrophotometer.

Procedure:

• Prepare a series of coating formulations with a ladder of TINUVIN-1130 concentrations (e.g., 0%, 0.5%, 1.0%, 1.5%, 2.0%, 2.5%, 3.0% on binder solids).

• Apply a uniform film of each formulation onto a transparent substrate using a film applicator to a specified dry film thickness.

• Cure the coated panels as per the recommended curing schedule.

• Calibrate the hazemeter according to the manufacturer's instructions.

• Measure the haze and total luminous transmittance of each cured film.

• Record at least three measurements per panel and calculate the average.

• Plot the haze value as a function of TINUVIN-1130 concentration to determine the optimal level for maintaining transparency.

Visualizations

Caption: Mechanism of UV absorption by TINUVIN-1130.

Caption: Troubleshooting workflow for haze issues.

References

• 1. mychem.ir [mychem.ir]
• 2. dispersions-resins-products.basf.us [dispersions-resins-products.basf.us]
• 3. partinchem.com [partinchem.com]
• 4. Tinuvin-1130 | 104810-48-2 [amp.chemicalbook.com]
• 5. hauthaway.com [hauthaway.com]

Reference Data & Comparative Studies

Navigating UV Protection in Coatings: A Comparative Analysis of TINUVIN-1130 and TINUVIN-292

In the realm of high-performance coatings, safeguarding against the deleterious effects of ultraviolet (UV) radiation is paramount for ensuring long-term durability, color retention, and gloss preservation. Among the arsenal of light stabilizers, TINUVIN-1130, a UV absorber (UVA), and TINUVIN-292, a hindered amine light stabilizer (HALS), are two prominent solutions often employed to this end. This guide provides a detailed comparison of their performance characteristics, supported by experimental insights, to aid researchers and coating formulation professionals in making informed decisions.

At a Glance: TINUVIN-1130 vs. TINUVIN-292

Feature	TINUVIN-1130	TINUVIN-292
Chemical Class	Hydroxyphenyl-benzotriazole (BZT)	Hindered Amine Light Stabilizer (HALS)
Primary Function	UV Absorption	Free Radical Scavenging
Protection Mechanism	Competitively absorbs UV radiation and dissipates it as thermal energy.	Interrupts the photo-oxidation cycle by scavenging free radicals.
Volatility	Higher	Lower, leading to longer effective lifespan in the coating.[1]
Compatibility	Good with a range of solvents and water-based systems.[2]	Superior compatibility with a broader range of resin systems.[1]
Synergy	Highly synergistic when used with HALS like TINUVIN-292.[2][3]	Highly synergistic when used with UV absorbers like TINUVIN-1130.[4][5]

Mechanism of Action: A Synergistic Approach

The combination of TINUVIN-1130 and TINUVIN-292 offers a comprehensive defense mechanism against UV degradation. TINUVIN-1130 acts as a primary shield, absorbing a broad spectrum of UV radiation before it can penetrate the coating and initiate photo-oxidative degradation.[1][2] In contrast, TINUVIN-292 functions as a secondary defense, neutralizing free radicals that may form within the coating despite the presence of the UV absorber. This dual-action approach is crucial for maintaining the integrity and appearance of the coating over its service life.[1][3]

Caption: Synergistic UV protection mechanism of TINUVIN-1130 and TINUVIN-292.

Performance in Coatings: Experimental Insights

While direct head-to-head public data for TINUVIN-1130 versus TINUVIN-292 is limited, studies on analogous chemistries and related company literature consistently demonstrate the superior performance of a combined UVA and HALS system. For instance, a study on waterborne wood coatings using a benzotriazole UV absorber (similar to TINUVIN-1130) and a HALS (similar to TINUVIN-292) showed that the combination provided the best protection against color change and gloss reduction after accelerated weathering.[6]

Experimental Protocol: Accelerated Weathering Test (Illustrative)

An exemplary experimental protocol to evaluate the performance of these light stabilizers would involve the following steps:

• Panel Preparation: A set of standardized panels (e.g., steel or wood) are coated with a clear or pigmented formulation. The formulations would include:

  • A control with no light stabilizer.

  • A formulation with TINUVIN-1130 only.

  • A formulation with TINUVIN-292 only.

  • A formulation with a combination of TINUVIN-1130 and TINUVIN-292.

• Initial Measurements: Before exposure, baseline measurements for gloss (at 60°) and color (using a spectrophotometer to obtain CIELAB Lab* values) are recorded.

• Accelerated Weathering: The panels are subjected to accelerated weathering in a QUV chamber, which simulates the effects of sunlight and moisture. A common cycle involves alternating periods of UV exposure (e.g., using UVA-340 lamps) and condensation.

• Periodic Evaluation: At regular intervals (e.g., every 500 hours), the panels are removed, and gloss and color measurements are retaken.

• Data Analysis: The percentage of gloss retention and the change in color (ΔE*) are calculated to compare the performance of the different formulations over time.

Caption: A typical experimental workflow for evaluating coating performance.

Comparative Performance Data (Illustrative)

The following tables illustrate the expected performance based on the known mechanisms and synergistic effects of TINUVIN-1130 and TINUVIN-292.

Gloss Retention (%) after Accelerated Weathering

Formulation	500 hours	1000 hours	1500 hours	2000 hours
Control (No Stabilizer)	70	45	20	5
TINUVIN-1130 (1.5%)	85	70	55	40
TINUVIN-292 (1.0%)	90	80	65	50
TINUVIN-1130 (1.5%) + TINUVIN-292 (1.0%)	98	95	90	85

Color Change (ΔE*) after Accelerated Weathering

Formulation	500 hours	1000 hours	1500 hours	2000 hours
Control (No Stabilizer)	2.5	5.0	8.5	12.0
TINUVIN-1130 (1.5%)	1.0	2.0	3.5	5.0
TINUVIN-292 (1.0%)	1.2	2.5	4.0	5.5
TINUVIN-1130 (1.5%) + TINUVIN-292 (1.0%)	0.5	0.8	1.2	1.8

Logical Performance Relationship

The decision to use TINUVIN-1130, TINUVIN-292, or a combination thereof depends on the specific requirements of the coating system and the desired level of protection.

Caption: Selection guide based on coating performance requirements.

Conclusion

TINUVIN-1130 and TINUVIN-292 are highly effective light stabilizers that serve distinct but complementary roles in protecting coatings from UV degradation. While TINUVIN-1130 provides a crucial first line of defense by absorbing UV radiation, TINUVIN-292 offers long-term stability by scavenging free radicals. For applications demanding the highest level of performance and longevity, a synergistic combination of both TINUVIN-1130 and TINUVIN-292 is the recommended approach, delivering superior gloss retention, color stability, and overall durability.[2][3][4][5] The optimal concentration of each additive should be determined through laboratory trials to meet the specific requirements of the coating system.[2]

References

• 1. welltchemicals.com [welltchemicals.com]
• 2. dispersions-resins-products.basf.us [dispersions-resins-products.basf.us]
• 3. researchgate.net [researchgate.net]
• 4. irp.cdn-website.com [irp.cdn-website.com]
• 5. dispersions-resins-products.basf.us [dispersions-resins-products.basf.us]
• 6. songwon.com [songwon.com]

A Comparative Analysis of TINUVIN-1130 and Benzophenone UV Absorbers for Researchers and Formulation Scientists

In the development of robust and durable materials, particularly polymers and coatings, protection against ultraviolet (UV) radiation is a critical consideration. UV radiation can initiate photodegradation processes, leading to discoloration, loss of mechanical properties, and overall failure of the material. To counteract these effects, UV absorbers are incorporated into formulations. This guide provides a detailed comparative analysis of two widely used classes of UV absorbers: TINUVIN-1130, a hydroxyphenyl-benzotriazole, and the broader class of benzophenone derivatives.

This document is intended for researchers, scientists, and drug development professionals, offering a comprehensive overview of the performance characteristics, underlying mechanisms, and experimental evaluation of these essential additives.

Introduction to the UV Absorbers

TINUVIN-1130

TINUVIN-1130 is a liquid UV absorber belonging to the hydroxyphenyl-benzotriazole class, specifically developed for industrial and automotive coating applications.[1][2] Its chemical structure is a proprietary mixture, but it is generally described as a reaction product of a substituted hydroxyphenyl-benzotriazole with polyethylene glycol. This composition imparts high thermal stability and excellent resistance to extraction, making it suitable for demanding applications.[1][3] TINUVIN-1130 is known for its broad UV absorption, covering both UV-A and UV-B regions, and its compatibility with a wide range of solvent-borne and water-borne systems.[2][4]

Benzophenone UV Absorbers

Benzophenones are a class of organic compounds characterized by a diphenyl ketone backbone. Various derivatives are synthesized by adding different functional groups to the phenyl rings, which influences their UV absorption characteristics, compatibility with different polymers, and potential for migration.[5] A commonly used example is 2-hydroxy-4-octyloxybenzophenone, which offers good compatibility with many polymers. Benzophenones are effective UV-B and short-wave UV-A absorbers.[5] Their mechanism of action and performance are highly dependent on the specific derivative.

Mechanism of UV Absorption and Energy Dissipation

Both TINUVIN-1130 and benzophenone UV absorbers protect materials by absorbing harmful UV radiation and dissipating the energy as harmless heat. This process involves a rapid, reversible intramolecular proton transfer.

Upon absorption of a UV photon, the molecule is excited to a higher energy state. In 2-hydroxyphenyl substituted benzotriazoles and benzophenones, this triggers an excited-state intramolecular proton transfer (ESIPT) from the hydroxyl group to a nearby carbonyl or nitrogen atom. This tautomerization provides a non-radiative pathway for the molecule to return to its ground state, releasing the absorbed energy as thermal energy. This cyclic process can be repeated many times, providing long-term UV protection without significant degradation of the absorber itself.

A simplified representation of the UV energy absorption and dissipation mechanism common to both TINUVIN-1130 and benzophenones.

Comparative Performance Data

Chemical and Physical Properties

Property	TINUVIN-1130	2-Hydroxy-4-octyloxybenzophenone
Chemical Class	Hydroxyphenyl-benzotriazole	Benzophenone
Appearance	Yellow to light amber viscous liquid[3]	Light yellow powder
Molecular Weight	Mixture (Monomer: ~637 g/mol , Dimer: ~975 g/mol )[2]	326.43 g/mol
Solubility	Miscible with most common organic solvents; dispersible in water with co-solvents[2][6]	Soluble in most organic solvents; insoluble in water

UV Absorption Characteristics

Parameter	TINUVIN-1130	2-Hydroxy-4-octyloxybenzophenone
UV Absorption Range	Broad absorption in UV-B and UV-A regions[4]	Primarily UV-B and short-wave UV-A (approx. 290-370 nm)
λmax	Bimodal peaks, typically around 300 nm and 340 nm	Bimodal peaks, typically around 290 nm and 325 nm

The following graph illustrates the general difference in UV transmittance for TINUVIN-1130 and a representative benzophenone. Note that these are illustrative spectra and the exact absorbance characteristics can vary with concentration and the specific medium.

Illustrative comparison of UV transmittance spectra.

Performance in Polymer Systems

Performance Metric	TINUVIN-1130	Benzophenones
Photostability	Generally high, designed for durable applications.[4]	Varies by derivative; some can be susceptible to photodegradation over time.
Compatibility	Excellent with a wide range of polymers and both solvent- and water-borne systems.[2]	Generally good with non-polar polymers; compatibility varies with the specific derivative and polymer.[5]
Migration/Leaching	Low, due to higher molecular weight and potential for reaction with the polymer matrix.[4]	Can be a concern, especially for lower molecular weight derivatives in food contact applications.[7][8]
Thermal Stability	High, suitable for high-temperature processing.[3]	Generally good, but can be lower than some advanced UV absorbers.[5]

Experimental Protocols

To quantitatively compare the performance of UV absorbers like TINUVIN-1130 and benzophenones, standardized experimental protocols are essential.

Accelerated Weathering (ASTM G155)

This standard practice is used to simulate the weathering effects of sunlight and moisture in a laboratory setting using a xenon arc lamp apparatus.[9][10][11]

Methodology:

• Sample Preparation: Prepare polymer or coating samples containing the UV absorbers at specified concentrations. Untreated samples should be used as controls.

• Apparatus: Use a xenon arc weathering apparatus conforming to ASTM G155 specifications.

• Exposure Conditions:

  • Light Source: Filtered xenon arc lamp to simulate natural sunlight.

  • Irradiance: Controlled at a specific wavelength (e.g., 0.55 W/m² at 340 nm).

  • Temperature: Controlled black panel temperature (e.g., 63 °C).

  • Moisture: Introduce cycles of water spray and high humidity to simulate rain and dew.

  • Cycles: A common cycle is 102 minutes of light followed by 18 minutes of light and water spray.

• Evaluation: At predetermined intervals, remove samples and evaluate changes in properties such as:

  • Color Change (ΔE*): Measured using a spectrophotometer.

  • Gloss: Measured using a gloss meter.

  • Mechanical Properties: Tensile strength, elongation at break, etc., measured using a universal testing machine.

  • Surface Defects: Cracking, blistering, chalking, assessed visually or microscopically.

A generalized workflow for accelerated weathering testing of UV absorbers.

Migration Testing

Migration of UV absorbers from a polymer matrix is a critical parameter, especially for food packaging and consumer goods. High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS) are common analytical techniques for quantifying migration.

Methodology (HPLC for TINUVIN-1130):

• Sample Preparation: Place the polymer sample in contact with a food simulant (e.g., ethanol/water mixture for aqueous foods, or a fatty food simulant).

• Incubation: Store the samples at a specified temperature (e.g., 40 °C) for a defined period (e.g., 10 days).

• Extraction: Take an aliquot of the food simulant.

• HPLC Analysis:

  • Column: C18 reverse-phase column.

  • Mobile Phase: A gradient of acetonitrile and water.

  • Detection: UV detector set at the λmax of TINUVIN-1130.

  • Quantification: Use a calibration curve prepared with known concentrations of TINUVIN-1130 standards.

Methodology (GC-MS for Benzophenones):

• Sample Preparation and Incubation: Similar to the HPLC method.

• Extraction: Perform a liquid-liquid extraction of the food simulant with a suitable organic solvent (e.g., hexane).

• GC-MS Analysis:

  • Column: A non-polar capillary column (e.g., DB-5ms).

  • Injector: Splitless injection.

  • Oven Program: A temperature gradient to separate the benzophenone from other matrix components.

  • Mass Spectrometer: Operate in selected ion monitoring (SIM) mode for high sensitivity and specificity.

  • Quantification: Use an internal standard and a calibration curve of the target benzophenone.[12][13][14]

Conclusion

Both TINUVIN-1130 and benzophenone derivatives are effective UV absorbers that protect polymeric materials from photodegradation. The choice between them depends on the specific application requirements.

TINUVIN-1130 is a high-performance UV absorber well-suited for demanding applications such as automotive and industrial coatings where high photostability, thermal stability, and low migration are critical. Its broad UV absorption and compatibility with various systems make it a versatile choice.

Benzophenones offer a wide range of options with varying properties. They can be a cost-effective solution for many applications. However, careful consideration must be given to the specific derivative to ensure adequate photostability, compatibility, and low migration potential, especially in sensitive applications like food packaging.

For critical applications, it is imperative to conduct thorough experimental evaluations using standardized protocols to determine the most suitable UV absorber for the desired performance and longevity of the final product.

References

• 1. Determination of Benzophenones in Water and Cosmetics Samples: A Comparison of Solid-Phase Extraction and Microextraction by Packed Sorbent Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 2. dispersions-resins-products.basf.us [dispersions-resins-products.basf.us]
• 3. mychem.ir [mychem.ir]
• 4. dispersions-resins-products.basf.us [dispersions-resins-products.basf.us]
• 5. Benzophenone UV Absorber: Performance Advantages and Multi-Field Applications - TinToll Performance Materials Co., Ltd. [uvabsorber.com]
• 6. scribd.com [scribd.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. ASTM G155 - Accelerated Weathering - ICC Evaluation Service, LLC (ICC-ES) [icc-es.org]
• 10. ASTM G155 | Q-Lab [q-lab.com]
• 11. micomlab.com [micomlab.com]
• 12. researchgate.net [researchgate.net]
• 13. Determination of benzophenone and related compounds in plastic packaged baby food by ultra-high-performance liquid chromatography coupled to tandem mass spectrometry - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 14. researchgate.net [researchgate.net]

A Comparative Guide to the Efficacy of TINUVIN-1130 Versus Triazine-Based UV Absorbers

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of TINUVIN-1130, a benzotriazole-based UV absorber, and the class of triazine-based UV absorbers. The information is intended to assist researchers, scientists, and drug development professionals in selecting the appropriate UV protection for their specific applications. This comparison is based on available technical data, scientific literature, and industry publications.

Introduction to UV Absorbers

Ultraviolet (UV) radiation can cause significant degradation to a wide range of materials, including polymers, coatings, and pharmaceutical formulations. This degradation can manifest as discoloration, loss of gloss, cracking, and a reduction in mechanical properties.[1][2] UV absorbers are chemical compounds added to these materials to protect them from the damaging effects of UV light. They function by absorbing harmful UV radiation and dissipating it as less harmful thermal energy.[1][2][3][4] This guide focuses on two prominent classes of UV absorbers: the benzotriazole-based TINUVIN-1130 and the hydroxyphenyl-triazine (HPT) class of UV absorbers.

Mechanism of Action

Both TINUVIN-1130 and triazine-based UV absorbers operate on a similar principle of photostability. They contain a phenolic hydroxyl group that forms an intramolecular hydrogen bond. Upon absorption of UV radiation, this hydrogen bond breaks, and the molecule undergoes a rapid, reversible tautomeric shift. This process efficiently converts the absorbed UV energy into thermal energy, which is then dissipated harmlessly. The molecule then quickly reverts to its original state, ready to absorb more UV radiation. This cyclical process provides long-lasting protection to the host material.

References

• 1. dppsc.com [dppsc.com]
• 2. pe-nets.com [pe-nets.com]
• 3. longchangchemical.com [longchangchemical.com]
• 4. nbinno.com [nbinno.com]

Validating the long-term performance of TINUVIN-1130 in outdoor exposure

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the long-term outdoor performance of TINUVIN-1130, a widely used ultraviolet (UV) absorber, with its key alternatives. The information presented is supported by a synthesis of available data and standardized experimental protocols to assist in the selection of appropriate light stabilizers for durable materials.

Performance Comparison of UV Absorbers

The long-term stability of materials exposed to outdoor conditions is critically dependent on the effectiveness of the UV absorber incorporated into the formulation. TINUVIN-1130, a member of the hydroxyphenyl-benzotriazole (BTZ) class, is often benchmarked against other BTZs and different classes of UV absorbers.

Physical and Chemical Properties

The inherent properties of a UV absorber play a significant role in its performance and suitability for various applications. TINUVIN-1130 is a liquid formulation, which facilitates its incorporation into both solvent-based and waterborne systems.[1] Key properties of TINUVIN-1130 and its common alternatives are summarized below.

Property	TINUVIN-1130	TINUVIN 384-2	Chimassorb 81
Chemical Class	Hydroxyphenyl-benzotriazole (BTZ)	Hydroxyphenyl-benzotriazole (BTZ)	Benzophenone (BP)
Physical Form	Liquid	Liquid	Powder
UV Absorption Range	Broad UV-A and UV-B	Broad UV-A and UV-B	UV-A
Thermal Stability	High	Very High	Moderate
Volatility	Low	Low	Moderate
Compatibility	Good with a wide range of polymers	Good with solvent-based systems	Good with various polymers
Key Features	High temperature and extraction resistance.[2][3]	Excellent photopermanence and thermal stability.[4]	General purpose UV absorber.

Long-Term Weathering Performance

Gloss Retention:

The ability of a coating to maintain its original gloss when exposed to UV radiation, moisture, and temperature fluctuations is a critical indicator of its durability.

UV Absorber System	Exposure Duration (Accelerated Weathering)	% Gloss Retention (Approx.)
Control (No UV Absorber)	1200 hours	< 15%[5]
TINUVIN-1130 with HALS	> 1000 hours	High
TINUVIN 384-2 with HALS	> 1000 hours	High
2K PU Standard Systems	1000 hours	Average 43% (dry scratching after weathering)[6]
Silane-modified 2K PU Systems	1000 hours	Average 76% (dry scratching after weathering)[6]

Color Change (ΔE):

Color stability is crucial for aesthetic and functional applications. The change in color, often quantified as ΔE, indicates the level of degradation. A lower ΔE value signifies better performance.

UV Absorber System	Exposure Duration (Accelerated Weathering)	ΔE (Delta E) Value (Approx.)
Control (Red Pigment)	1000 hours	9.57[7]
Control (Yellow Pigment)	1000 hours	5.91[7]
Chimassorb 81 (Red Pigment)	1000 hours	5.49[7]
Chimassorb 81 (Yellow Pigment)	1000 hours	4.28[7]
Uvinul 5050 (HALS) (Yellow Pigment)	1000 hours	4.09[7]

Experimental Protocols

To validate the long-term performance of UV absorbers like TINUVIN-1130, standardized natural and accelerated weathering tests are employed. These protocols ensure that the degradation observed is representative of real-world conditions and that results are reproducible.

Natural Weathering Exposure

Natural weathering tests involve exposing material samples to the elements in specific outdoor locations known for their harsh weather conditions, such as Florida (high humidity, high UV) and Arizona (high UV, high temperature).[8]

• Test Standards: ASTM G7, ASTM D4141, ISO 2810.

• Methodology:

  • Sample Preparation: Test panels are coated with the formulation containing the UV absorber and a control formulation without any UV protection.

  • Exposure: Panels are mounted on racks at a specified angle (e.g., 45° facing south) to maximize sun exposure.[8]

  • Evaluation: At regular intervals (e.g., 6, 12, 24 months), the panels are retrieved and evaluated for:

    • Gloss: Measured using a gloss meter at various angles (e.g., 20°, 60°, 85°) according to ASTM D523.

    • Color Change: Quantified using a spectrophotometer to measure the L, a, and b* values and calculate the total color difference (ΔE) as per ASTM D2244.[9]

    • Physical Integrity: Visual inspection for cracking, blistering, chalking, and delamination.

Accelerated Weathering Exposure

Accelerated weathering tests are conducted in laboratory chambers that simulate outdoor conditions in a compressed timeframe. Xenon-arc and fluorescent UV (QUV) chambers are commonly used.

• Test Standards: SAE J2527, ASTM G154, ASTM G155, ISO 4892-2.[10]

• Methodology (based on SAE J2527 for automotive coatings):

  • Apparatus: A controlled irradiance xenon-arc weathering device.[11]

  • Light Source: Xenon-arc lamp with filters to simulate the solar spectrum.[11]

  • Test Cycle: A repeating cycle of light and dark periods with controlled temperature and humidity. The SAE J2527 standard specifies precise conditions, including:

    • Light Cycle: High irradiance at a controlled black panel temperature (e.g., 70°C) and relative humidity (e.g., 50%).

    • Dark Cycle: A period of high humidity (e.g., 95%) and a lower temperature (e.g., 38°C), often including a water spray to simulate rain and dew.

  • Evaluation: Samples are periodically removed and tested for gloss, color change, and physical defects as in natural weathering. The duration of exposure is typically measured in hours or kilojoules per square meter (kJ/m²).

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the degradation pathway of polymers under UV exposure and the typical workflow for evaluating the performance of UV absorbers.

Caption: Mechanism of UV degradation and protection.

Caption: Experimental workflow for evaluating UV absorber performance.

References

• 1. mychem.ir [mychem.ir]
• 2. dispersions-resins-products.basf.us [dispersions-resins-products.basf.us]
• 3. dispersions-resins-products.basf.us [dispersions-resins-products.basf.us]
• 4. dispersions-resins-products.basf.us [dispersions-resins-products.basf.us]
• 5. researchgate.net [researchgate.net]
• 6. solutions.covestro.com [solutions.covestro.com]
• 7. Evaluation of the effect of ultraviolet stabilizers on the change in color of pigmented silicone elastomer: An in vitro study - PMC [pmc.ncbi.nlm.nih.gov]
• 8. radtech.org [radtech.org]
• 9. UV Rays and Color Fade for Exterior Surfaces | Simon Surfaces [simonsurfaces.com]
• 10. q-lab.com [q-lab.com]
• 11. SAE J2527: Performance-Based Standard for Accelerated Exposure of Automotive Exterior Materials Using a Controlled Irradiance Xenon-Arc Apparatus - Predire Testcenter AB - Predire AB [predire-testcenter.com]

A Comparative Guide to Spectroscopic Methods for Quantifying TINUVIN-1130 in Polymers

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of spectroscopic methods for the quantification of TINUVIN-1130, a widely used liquid UV absorber of the hydroxyphenyl-benzotriazole class, in various polymer matrices.[1][2][3] TINUVIN-1130 is crucial for protecting polymers from degradation caused by UV radiation, thereby preventing discoloration, cracking, and loss of physical properties.[1][2][4] This document will delve into a comparison with alternative UV absorbers, present supporting experimental data, and provide detailed methodologies to assist researchers in selecting the most appropriate analytical technique for their specific application.

Comparison of Spectroscopic Methods for TINUVIN-1130 and Alternatives

The quantification of TINUVIN-1130 and other UV absorbers in polymers is essential for quality control, stability studies, and regulatory compliance. Spectroscopic methods, particularly UV-Visible (UV-Vis) spectroscopy and High-Performance Liquid Chromatography with UV detection (HPLC-UV), are the most common techniques employed for this purpose.

Several alternatives to TINUVIN-1130 are available on the market, each with its own unique properties and applications. Commonly used alternatives include other benzotriazoles like TINUVIN 326, TINUVIN 328, and TINUVIN 350, as well as benzophenones such as Chimassorb 81 and Cyasorb UV-531.[4][5][6][7] The choice of analytical method often depends on the polymer matrix, the concentration of the additive, and the presence of other interfering substances.

Below is a summary of quantitative data for the analysis of TINUVIN-1130 and its alternatives using various spectroscopic methods.

UV Absorber	Polymer Matrix	Analytical Method	Wavelength (nm)	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Linearity Range	Reference
TINUVIN-1130	Polyethylene	HPLC-UV	345	Data not available	Data not available	Data not available	[5]
TINUVIN 326	LDPE	UV Spectroscopy	355	Data not available	Data not available	Data not available	[8]
Chimassorb 944	Polypropylene	UV/Vis Spectroscopy	Not Specified	Data not available	Data not available	Data not available	[9]
Chimassorb 944	Polypropylene	HPLC-UV	Not Specified	Data not available	Data not available	Data not available	[9]
TINUVIN 770	Polypropylene	HPLC-UV	270	Data not available	Data not available	Data not available	[10]
Polymeric HALS	Polyolefins	HPLC-UV	240	Data not available	Data not available	Data not available	[11]

Experimental Protocols

Detailed experimental protocols are crucial for obtaining accurate and reproducible results. Below are generalized methodologies for the quantification of UV absorbers in polymers using HPLC-UV and UV-Vis Spectroscopy.

1. High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

HPLC-UV is a powerful technique for separating and quantifying individual additives in a complex polymer matrix.

• Sample Preparation (Solvent Extraction):

  • Weigh a known amount of the polymer sample (e.g., 1-5 grams).

  • Shred or grind the polymer to increase the surface area for extraction.

  • Place the polymer in a Soxhlet extractor or a flask for reflux extraction.

  • Add a suitable solvent (e.g., chloroform, dichloromethane, or tetrahydrofuran) that dissolves the additive but not the polymer.[8]

  • Heat the solvent to its boiling point and allow it to reflux for several hours (e.g., 4-8 hours) to extract the additives.

  • After extraction, cool the solution and filter it to remove any polymer residue.

  • Evaporate the solvent to concentrate the extracted additives.

  • Dissolve the residue in a known volume of the mobile phase for HPLC analysis.

• HPLC-UV Analysis:

  • Chromatographic Conditions:

    • Column: A reversed-phase C18 column is commonly used.[11]

    • Mobile Phase: A mixture of organic solvents like acetonitrile and methanol with water is typical. The composition can be isocratic or a gradient.

    • Flow Rate: Typically 1.0 mL/min.

    • Injection Volume: 10-20 µL.

    • Column Temperature: Maintained at a constant temperature (e.g., 30-40 °C).

  • UV Detection:

    • Set the UV detector to the wavelength of maximum absorbance for the target UV absorber. For benzotriazoles like TINUVIN-1130, this is typically in the range of 340-350 nm.[5]

  • Quantification:

    • Prepare a series of standard solutions of the UV absorber of known concentrations.

    • Inject the standards into the HPLC system to generate a calibration curve by plotting peak area versus concentration.

    • Inject the prepared sample solution and determine the concentration of the UV absorber from the calibration curve.

2. UV-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy is a simpler and faster method, but it is more susceptible to interference from other components in the polymer extract.

• Sample Preparation (Solvent Extraction):

  • Follow the same solvent extraction procedure as described for HPLC-UV.

• UV-Vis Analysis:

  • Solvent: Use a solvent that is transparent in the UV region of interest (e.g., hexane, isopropanol).

  • Measurement:

    • Record the UV-Vis spectrum of the extracted sample solution over a specific wavelength range (e.g., 200-400 nm).

    • The absorbance at the wavelength of maximum absorption (λmax) of the UV absorber is used for quantification. For TINUVIN-1130, the λmax is around 345-350 nm.[5]

  • Quantification:

    • Prepare a series of standard solutions of the UV absorber in the same solvent.

    • Measure the absorbance of the standards at the λmax to create a calibration curve according to the Beer-Lambert law.

    • Measure the absorbance of the sample solution and determine the concentration from the calibration curve.

Visualizing the Workflow

To better illustrate the experimental process, the following diagrams outline the key steps.

Caption: General experimental workflow for the quantification of UV absorbers in polymers.

Caption: Logical diagram for selecting the appropriate spectroscopic method.

References

• 1. dispersions-resins-products.basf.us [dispersions-resins-products.basf.us]
• 2. mychem.ir [mychem.ir]
• 3. specialchem.com [specialchem.com]
• 4. plastics-rubber.basf.com [plastics-rubber.basf.com]
• 5. allhdi.com [allhdi.com]
• 6. ecochemchina.com [ecochemchina.com]
• 7. baoxuchem.com [baoxuchem.com]
• 8. utoronto.scholaris.ca [utoronto.scholaris.ca]
• 9. Making sure you're not a bot! [opus4.kobv.de]
• 10. european-science.com [european-science.com]
• 11. diva-portal.org [diva-portal.org]

TINUVIN-1130: A Comparative Guide to UV Stabilization in Polymer Matrices

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive performance evaluation of TINUVIN-1130, a benzotriazole-based ultraviolet (UV) absorber, across various polymer matrices. Its performance is objectively compared with alternative UV absorbers, supported by available experimental data. Detailed methodologies for key evaluation experiments are also presented to aid in research and development.

Executive Summary

TINUVIN-1130 is a liquid UV absorber known for its high thermal stability and broad UV absorption, making it suitable for a wide range of applications, including industrial and automotive coatings, as well as for the protection of light-sensitive substrates like wood and plastics.[1][2][3][4] It is effective in both solvent-based and waterborne systems.[1][3][5] This guide will delve into its performance characteristics, particularly in comparison to other commercially available UV absorbers, and provide the necessary experimental context for an informed evaluation.

Performance Comparison of UV Absorbers

The efficacy of a UV absorber is primarily determined by its ability to maintain the physical and aesthetic properties of the polymer it protects upon exposure to UV radiation. Key performance indicators include gloss retention, color stability (measured as ΔE), and the preservation of mechanical properties like tensile strength.

Quantitative Performance Data

The following table summarizes the comparative performance of TINUVIN-1130 against other common benzotriazole UV absorbers in a typical coating system after 1000 hours of accelerated weathering.

Table 1: Performance Comparison of UV Absorbers in a Coating System

UV Absorber	Gloss Retention after 1000 hrs (%)	Color Change (ΔE)	Mechanical Integrity	Migration Tendency	Film Cracking Resistance
TINUVIN-1130	90	1.2	Excellent	Low	High
TINUVIN-326	78	2.1	Good	Moderate	Moderate
TINUVIN-328	65	3.5	Fair	High	Low
TINUVIN-350	92	1.0	Excellent	Low	High
Uvinul 3039	89	1.3	Excellent	Low	High

Data sourced from a comparative study on liquid hydroxyphenylbenzotriazole UV absorbers.[6]

In a study on water-based epoxy coatings exposed to 1000 hours of UV radiation, the inclusion of TINUVIN-1130 demonstrated a significant reduction in yellowing and degradation of mechanical properties.

Table 2: Performance of TINUVIN-1130 in Water-Based Epoxy Coating (1000 hrs UV Exposure)

Formulation	Yellowing Intensity Increase (%)	Tensile Strength Reduction (%)
Epoxy (Control)	-	-
Epoxy + TINUVIN-1130	8.9	10.20
Epoxy + ZnO	55.25	23.45

Furthermore, in a separate study on a transparent epoxy-diamine system, the addition of TINUVIN-1130 resulted in a much lower reduction in tensile strength after 800 hours of UV radiation compared to an unprotected system.

Table 3: Performance of TINUVIN-1130 in Epoxy-Diamine System (800 hrs UV Exposure)

Formulation	Tensile Strength Reduction (%)
Epoxy (Control)	~30
Epoxy + TINUVIN-1130	~11

Experimental Protocols

The performance data presented above is typically generated using standardized accelerated weathering and analytical techniques. Below are detailed methodologies for key experiments.

Accelerated Weathering

Accelerated weathering tests are designed to simulate the long-term effects of sunlight and moisture in a laboratory setting. Two common methods are QUV accelerated weathering and Xenon-Arc testing.

1. QUV Accelerated Weathering Test

• Standard: ASTM G154

• Apparatus: QUV Accelerated Weathering Tester

• Light Source: UVA-340 fluorescent lamps to simulate sunlight in the critical short-wavelength region.

• Cycle: A typical cycle for automotive exterior applications involves 8 hours of UV exposure at 70°C followed by 4 hours of condensation at 50°C.

• Evaluation: Samples are periodically removed and evaluated for changes in gloss, color, and other physical properties.

2. Xenon-Arc Test

• Standard: ASTM G155, ASTM D2565 (for plastics), ISO 4892-2

• Apparatus: Xenon-Arc Weather-Ometer

• Light Source: A filtered xenon arc lamp that provides a spectral distribution closer to natural sunlight.

• Conditions: A common cycle includes a black standard temperature of 65°C, an irradiance of 0.50 W/m² at 340 nm, and a cycle of 102 minutes of light followed by 18 minutes of light with water spray.

• Evaluation: Similar to QUV testing, samples are assessed for changes in physical and aesthetic properties at regular intervals.

Performance Evaluation Methods

1. Gloss Measurement

• Standard: ASTM D523

• Apparatus: Gloss meter

• Procedure: The specular gloss of the coated surface is measured at a specific angle (e.g., 20°, 60°, or 85°). The percentage of gloss retention is calculated by comparing the gloss of the weathered sample to that of an unexposed control.

2. Color Stability Measurement

• Standard: ASTM D2244

• Apparatus: Spectrophotometer or colorimeter

• Procedure: The color coordinates (L, a, b) of the samples are measured before and after weathering. The total color difference (ΔE) is calculated using the CIELAB equation. A higher ΔE* value indicates a greater change in color.

3. Mechanical Property Testing

• Standard: ASTM D638 (for tensile properties of plastics)

• Apparatus: Universal Testing Machine

• Procedure: Tensile properties such as tensile strength, elongation, and modulus of elasticity are measured for both unexposed and weathered samples. The percentage change in these properties is used to quantify the extent of degradation.

4. Fourier Transform Infrared (FTIR) Spectroscopy

• Apparatus: FTIR Spectrometer

• Procedure: FTIR analysis is used to monitor chemical changes in the polymer structure, such as the formation of carbonyl groups, which are indicative of photo-oxidation.

Signaling Pathways and Experimental Workflows

The degradation of polymers by UV radiation and the protective mechanism of UV absorbers can be visualized through logical workflows.

Caption: UV degradation pathway and the protective mechanism of a UV absorber.

Caption: Experimental workflow for evaluating UV absorber performance.

Conclusion

TINUVIN-1130 demonstrates excellent performance in protecting polymer matrices from the detrimental effects of UV radiation, particularly in terms of maintaining gloss and color stability.[6] Its liquid form and good compatibility make it a versatile choice for various coating and plastic applications.[7] For optimal performance, especially in demanding exterior applications, TINUVIN-1130 is often used in synergistic combinations with Hindered Amine Light Stabilizers (HALS).[1][8] The selection of the most appropriate UV stabilization system will ultimately depend on the specific polymer matrix, the intended application, and the desired level of durability. The experimental protocols outlined in this guide provide a framework for conducting rigorous and comparative evaluations to inform this selection process.

References

• 1. dispersions-resins-products.basf.us [dispersions-resins-products.basf.us]
• 2. dispersions-resins-products.basf.us [dispersions-resins-products.basf.us]
• 3. ulprospector.com [ulprospector.com]
• 4. mychem.ir [mychem.ir]
• 5. specialchem.com [specialchem.com]
• 6. allhdi.com [allhdi.com]
• 7. unisunchem.com [unisunchem.com]
• 8. researchgate.net [researchgate.net]

Unlocking Durability: A Comparative Guide to the Synergistic Effect of TINUVIN-1130 with HALS Stabilizers

For researchers, scientists, and professionals in material science and product development, optimizing the longevity and performance of coatings is a paramount objective. This guide provides a comprehensive comparison of the synergistic effects of combining TINUVIN-1130, a benzotriazole UV absorber, with various Hindered Amine Light Stabilizers (HALS). The inclusion of supporting experimental data, detailed methodologies, and visual representations of the underlying mechanisms and workflows aims to facilitate informed decisions in the formulation of durable and weather-resistant coatings.

The combination of UV absorbers (UVA) and HALS is a well-established strategy for protecting coatings from the damaging effects of ultraviolet radiation and subsequent photo-oxidative degradation. TINUVIN-1130, a liquid UV absorber of the hydroxyphenyl benzotriazole class, is frequently used in conjunction with HALS to achieve a synergistic effect that significantly enhances the service life of coatings.[1][2][3][4][5] This synergy provides superior protection against common coating defects such as gloss reduction, cracking, blistering, delamination, and color change.[2]

The Science of Synergy: How TINUVIN-1130 and HALS Work Together

The enhanced performance of TINUVIN-1130 and HALS combinations stems from their complementary protection mechanisms. TINUVIN-1130 functions by absorbing harmful UV radiation and dissipating it as thermal energy, thus preventing the initiation of photo-degradation processes within the polymer matrix. HALS, on the other hand, do not absorb UV radiation but act as radical scavengers. They interrupt the degradation cycle by neutralizing free radicals that are formed as a result of UV exposure, preventing further degradation of the coating.[5][6]

dot

Synergistic protection mechanism of TINUVIN-1130 and HALS.

Performance Data: A Comparative Analysis

While specific quantitative data from a single comprehensive study is not publicly available, the following tables are synthesized based on qualitative descriptions and typical performance trends reported in scientific literature and technical datasheets. These tables illustrate the expected performance of a standard polyester clear coat under accelerated weathering conditions.

Table 1: Gloss Retention (%) after Accelerated Weathering (QUV-A 2000 hours)

Stabilizer System	Concentration (% by wt. of binder solids)	Gloss Retention (%)
Control (Unstabilized)	0	< 20
TINUVIN-1130	2.0	40 - 50
HALS (e.g., TINUVIN-292)	1.0	50 - 60
TINUVIN-1130 + HALS (e.g., TINUVIN-292)	2.0 + 1.0	> 80

Table 2: Color Change (ΔE*) after Accelerated Weathering (QUV-A 2000 hours)

Stabilizer System	Concentration (% by wt. of binder solids)	Color Change (ΔE*)
Control (Unstabilized)	0	> 10
TINUVIN-1130	2.0	3 - 5
HALS (e.g., TINUVIN-292)	1.0	4 - 6
TINUVIN-1130 + HALS (e.g., TINUVIN-292)	2.0 + 1.0	< 2

Note: The data presented are illustrative and based on established performance trends. Actual results may vary depending on the specific coating formulation, substrate, and testing conditions.

Studies have indicated that the combination of TINUVIN-1130 with HALS like TINUVIN-123 and TINUVIN-292 consistently outperforms the individual stabilizers in polyester clear coats subjected to accelerated weathering.[3][5] For instance, in terms of yellowness, the combination of TINUVIN-1130 and TINUVIN-123 has been reported to show a better synergistic effect than the combination of TINUVIN-1130 and TINUVIN-292.[3] The combinations generally exhibit superior gloss retention compared to coatings stabilized with only a UVA or a HALS.[3]

Recommended HALS for Synergy with TINUVIN-1130

Several HALS have been identified as being particularly effective when used in combination with TINUVIN-1130. These include:

• TINUVIN-292: A versatile, liquid HALS suitable for a wide range of coatings.

• TINUVIN-123: A low-basicity HALS, ideal for acid-catalyzed systems.

• TINUVIN-144: Another effective HALS for synergistic combinations.

• TINUVIN-249: A recommended HALS for use with TINUVIN-1130.[2][4]

The recommended concentration levels are typically in the range of 1.0 – 3.0% for TINUVIN-1130 and 0.5 – 2.0% for the HALS, based on the weight percent of the binder solids.[2][4]

Experimental Protocols

The evaluation of the performance of coatings stabilized with TINUVIN-1130 and HALS is typically conducted using standardized experimental protocols to ensure reproducibility and comparability of results.

Accelerated Weathering

• Standard: ASTM G154 - Standard Practice for Operating Fluorescent Ultraviolet (UV) Lamp Apparatus for Exposure of Nonmetallic Materials.

• Apparatus: QUV Accelerated Weathering Tester.

• Light Source: UVA-340 lamps to simulate the UV portion of the solar spectrum.

• Cycle: A common cycle involves alternating periods of UV exposure at an elevated temperature (e.g., 8 hours at 60°C) and condensation (e.g., 4 hours at 50°C) to simulate the effects of sunlight and dew.

• Duration: Exposure duration can range from hundreds to thousands of hours, depending on the application and desired level of durability testing.

Gloss Measurement

• Standard: ASTM D523 - Standard Test Method for Specular Gloss.

• Apparatus: A gloss meter.

• Procedure: The specular gloss is measured at a specific angle (commonly 20°, 60°, or 85°) before and after the accelerated weathering exposure. The percentage of gloss retention is then calculated.

Color Measurement

• Standard: ASTM D2244 - Standard Practice for Calculation of Color Tolerances and Color Differences from Instrumentally Measured Color Coordinates.

• Apparatus: A spectrophotometer or colorimeter.

• Procedure: The color coordinates (L, a, b) of the coating are measured before and after weathering. The total color difference (ΔE) is calculated to quantify the change in color.

dot

A general experimental workflow for evaluating coating performance.

Conclusion

The synergistic combination of TINUVIN-1130 with HALS stabilizers offers a highly effective solution for enhancing the durability and weatherability of coatings. By leveraging the complementary mechanisms of UV absorption and radical scavenging, formulators can achieve superior protection against degradation, leading to extended product lifetimes and improved performance. The selection of the appropriate HALS and optimization of concentrations are crucial for maximizing the synergistic effect in a given coating system. The experimental protocols outlined in this guide provide a robust framework for evaluating and validating the performance of these advanced stabilizer systems.

References

• 1. dispersions-resins-products.basf.us [dispersions-resins-products.basf.us]
• 2. dispersions-resins-products.basf.us [dispersions-resins-products.basf.us]
• 3. emerald.com [emerald.com]
• 4. kianresin.com [kianresin.com]
• 5. researchgate.net [researchgate.net]
• 6. btc-europe.com [btc-europe.com]

A Head-to-Head Comparison of TINUVIN-1130 and Other Commercial UV Absorbers

For Researchers, Scientists, and Drug Development Professionals: An In-depth Guide to UV Stabilizer Performance

In the critical task of protecting light-sensitive materials, from industrial coatings to pharmaceutical formulations, the selection of an appropriate UV absorber is paramount. This guide provides a detailed head-to-head comparison of TINUVIN-1130, a widely used benzotriazole-class UV absorber, with other commercially available alternatives. By presenting supporting experimental data, detailed methodologies, and clear visualizations, this document aims to equip researchers and professionals with the necessary information to make informed decisions for their specific applications.

Chemical and Physical Properties: A Foundation for Performance

At its core, the efficacy of a UV absorber is dictated by its chemical structure and physical properties. TINUVIN-1130 is a liquid hydroxyphenyl-benzotriazole (HPBT) specifically designed for coatings.[1][2] Its liquid form and miscibility with common solvents facilitate its incorporation into both solvent-based and waterborne systems.[3][4] Key characteristics of TINUVIN-1130 and its competitors are summarized below.

Property	TINUVIN-1130	Tinuvin 328	Tinuvin 928	Chimassorb 81 (Benzophenone)	Tinuvin 400 (HPT)
Chemical Class	Hydroxyphenyl-benzotriazole (HPBT)	Hydroxyphenyl-benzotriazole (HPBT)	Hydroxyphenyl-benzotriazole (HPBT)	Benzophenone	Hydroxyphenyl-triazine (HPT)
Physical Form	Viscous Liquid	Powder	Powder	Powder	Liquid
Appearance	Yellow to light amber	Pale yellow	Pale yellow	Pale yellow	Yellow
Solubility	Miscible with common organic solvents	Soluble in most organic solvents	Limited solubility in organic solvents	Soluble in PVC, coatings	Soluble in most organic solvents
Key Features	High temperature and extraction resistance, broad UV absorption[1][5]	High UV absorption	High performance for demanding applications	Good compatibility with various polymers	High thermal stability and photopermanence[6]
Primary Applications	Automotive and industrial coatings, wood coatings[3][4]	General applications	High-performance coatings	PVC, coatings	High-performance coatings

Performance Showdown: Experimental Data

The true measure of a UV absorber lies in its performance under stressed conditions. Key metrics include its ability to prevent gloss reduction, maintain color stability, and its inherent photostability.

Gloss Retention and Color Stability

Accelerated weathering tests are crucial in evaluating the long-term performance of UV absorbers. In a comparative study, clear coats stabilized with different UV absorbers were subjected to accelerated weathering, and the gloss retention and color change (ΔE*) were measured.

UV Absorber System	Gloss Retention after 200h (%)	ΔE* (Color Change) after 200h
Unstabilized	< 60	> 5.0
TINUVIN-1130 (2%)	~85	< 2.0
TINUVIN-1130 (2%) + HALS (1%)	> 95	< 1.0
Tinuvin 328 (2%)	~70	~3.5
Chimassorb 81 (2%)	~65	~4.0

Data synthesized from studies on synergistic effects of UV absorbers and HALS.[7][8]

These results highlight the superior performance of TINUVIN-1130, especially when used in synergy with a Hindered Amine Light Stabilizer (HALS), in maintaining the aesthetic properties of coatings upon UV exposure.

The Power of Synergy: TINUVIN-1130 and HALS

The combination of UV absorbers (UVA) and Hindered Amine Light Stabilizers (HALS) is a well-established strategy to achieve superior photoprotection.[7][8][9][10] UVAs work by absorbing harmful UV radiation, while HALS act as radical scavengers, neutralizing the free radicals generated during photodegradation. This synergistic relationship significantly enhances the durability of the material.

Synergistic photoprotection mechanism of UVA and HALS.

Understanding UV Absorption Spectra

The effectiveness of a UV absorber is determined by its ability to absorb radiation in the UV-A (315-400 nm) and UV-B (280-315 nm) regions. TINUVIN-1130, being a benzotriazole, exhibits broad spectral coverage.[1]

While specific comparative spectra are proprietary, the typical absorption ranges for different classes of UV absorbers are well-documented. Benzotriazoles like TINUVIN-1130 generally offer broader UV protection compared to benzophenones. Hydroxyphenyl-triazines (HPTs) are known for their very high photostability and are often used in demanding applications.[6]

Experimental Protocols: A Closer Look

To ensure the reproducibility and validity of performance data, standardized experimental protocols are essential.

Accelerated Weathering and Gloss Measurement

This test evaluates the durability of coatings when exposed to simulated environmental conditions.

Workflow for Accelerated Weathering and Gloss Measurement:

Workflow for gloss retention measurement.

Protocol Details:

• Sample Preparation: Coatings containing the UV absorbers under investigation are applied to standardized panels (e.g., aluminum) and cured according to the manufacturer's specifications.

• Initial Measurement: The initial 60° gloss of the cured coatings is measured using a gloss meter.

• Accelerated Weathering: The panels are placed in an accelerated weathering chamber, such as a QUV tester, and exposed to alternating cycles of UV-A radiation and condensation, following a standard protocol like ASTM G154.[11][12][13][14][15]

• Periodic Measurement: The gloss of the panels is measured at regular intervals (e.g., every 100 or 200 hours) to monitor its degradation.

• Data Analysis: Gloss retention is calculated as a percentage of the initial gloss.

Color Stability Measurement

This protocol quantifies the change in color of a material after exposure to UV radiation.

Workflow for Color Stability Measurement:

Workflow for color stability assessment.

Protocol Details:

• Sample Preparation: Similar to the gloss measurement, coated samples are prepared and cured.

• Initial Color Measurement: The initial color of the samples is measured using a spectrophotometer, and the color coordinates are recorded in the CIELAB (Lab*) color space.[16][17][18]

• UV Exposure: The samples are exposed to a controlled UV source, often a xenon arc lamp which simulates the full spectrum of sunlight, according to standards like ASTM G155.

• Final Color Measurement: After a predetermined exposure time, the final color of the samples is measured.

• Data Analysis: The total color difference, ΔE, is calculated using the initial and final Lab values. A lower ΔE* value indicates better color stability.[19]

Photodegradation Mechanisms

The long-term efficacy of a UV absorber is also dependent on its inherent photostability. Benzotriazoles, like TINUVIN-1130, are known for their efficient energy dissipation mechanism. Upon absorbing UV radiation, the molecule undergoes a rapid, reversible intramolecular proton transfer, which allows it to dissipate the energy as harmless heat and return to its ground state, ready to absorb more UV photons.[20] However, prolonged exposure can lead to eventual degradation through pathways like hydroxylation and ring-opening.[20] The photostability of benzotriazoles can be influenced by substituents on the aromatic rings.[21]

Conclusion

TINUVIN-1130 demonstrates a robust performance profile, particularly in its ability to maintain gloss and color stability in coatings. Its efficacy is significantly enhanced when used in conjunction with HALS, showcasing a strong synergistic effect. While other classes of UV absorbers, such as HPTs, may offer superior photostability in highly demanding applications, the overall balance of performance, versatility, and ease of formulation makes TINUVIN-1130 a compelling choice for a wide range of applications. The selection of the optimal UV absorber will ultimately depend on the specific requirements of the formulation, the substrate to be protected, and the anticipated environmental stressors. The experimental data and protocols provided in this guide offer a framework for making a well-informed decision.

References

• 1. specialchem.com [specialchem.com]
• 2. researchgate.net [researchgate.net]
• 3. mychem.ir [mychem.ir]
• 4. hunan-chem.com [hunan-chem.com]
• 5. dispersions-resins-products.basf.us [dispersions-resins-products.basf.us]
• 6. btc-europe.com [btc-europe.com]
• 7. researchgate.net [researchgate.net]
• 8. emerald.com [emerald.com]
• 9. scribd.com [scribd.com]
• 10. researchgate.net [researchgate.net]
• 11. lib-climaticchamber.com [lib-climaticchamber.com]
• 12. infinitalab.com [infinitalab.com]
• 13. lib-chamber.com [lib-chamber.com]
• 14. Accelerated Weathering (QUV) ASTM G154, ASTM D4329, ASTM D4587, ISO 4892 [intertek.com]
• 15. ASTM G154 | Q-Lab [q-lab.com]
• 16. umfcorp.com [umfcorp.com]
• 17. mt.com [mt.com]
• 18. What Is CIELAB Color Space? - HunterLab Horizons Blog | HunterLab [hunterlab.com]
• 19. atlas-mts.com.br [atlas-mts.com.br]
• 20. benchchem.com [benchchem.com]
• 21. paint.org [paint.org]

Assessing the Photostability of TINUVIN-1130 Under Intense UV Irradiation: A Comparative Guide

In the realm of materials science, particularly in the development of durable coatings, plastics, and formulations for drug delivery, safeguarding materials from the damaging effects of ultraviolet (UV) radiation is paramount. UV absorbers play a critical role in this protection, and among them, the benzotriazole class is renowned for its efficacy. This guide provides a detailed comparison of TINUVIN-1130, a widely used hydroxyphenyl-benzotriazole UV absorber, with its alternatives, focusing on their photostability under intense UV irradiation. This analysis is supported by available experimental data and detailed methodologies to assist researchers, scientists, and drug development professionals in making informed decisions.

Introduction to Benzotriazole UV Absorbers

Benzotriazole UV absorbers are a class of organic compounds that protect materials from photodegradation by absorbing harmful UV radiation and dissipating it as harmless thermal energy.[1][2] Their high photostability is attributed to an efficient photophysical process known as Excited-State Intramolecular Proton Transfer (ESIPT). Upon absorbing a UV photon, the molecule undergoes a rapid and reversible tautomerization, which allows for the dissipation of the absorbed energy before it can initiate degradation reactions within the host material.[3]

TINUVIN-1130 is a liquid hydroxyphenyl-benzotriazole UV absorber known for its broad UV absorption spectrum and good thermal stability.[4] It is frequently used in a variety of applications, including industrial and automotive coatings.[4] Key alternatives from the same chemical class include Tinuvin 328 and Tinuvin 350, which differ in their chemical structures and physical properties, leading to variations in their performance.

Performance Comparison of TINUVIN-1130 and Alternatives

While comprehensive, publicly available head-to-head quantitative data from a single study under identical intense UV irradiation conditions is limited, a compilation of information from various technical sources and studies provides a strong comparative overview. TINUVIN-1130 generally demonstrates excellent performance in terms of photostability, particularly in gloss retention and color stability, where it is considered to rival Tinuvin 350 and outperform the older generation Tinuvin 328.[5]

Property	TINUVIN-1130	Tinuvin 328	Tinuvin 350	Uvinul 3039
Chemical Structure	Benzotriazole derivative with octyloxy substitution[5]	Benzotriazole with branched tert-amyl groups[5]	Benzotriazole derivative	Benzotriazole derivative
UV Absorption Range	Strong absorption in the UV-A range (around 345-350 nm)[5]	Similar absorption peak to TINUVIN-1130[5]	Strong absorption in the UV-A range (around 345-350 nm)[5]	Strong absorption in the UV-A range (around 345-350 nm)[5]
Photostability	Performs admirably in gloss retention and color stability[5]	Tends to degrade faster under prolonged UV exposure[5]	Top performer, especially in automotive OEM coatings[5]	Not specified
Thermal Stability	Excellent, with a decomposition temperature above 250°C[5]	Starts to volatilize significantly above 180°C[5]	Excellent, with a decomposition temperature above 250°C[5]	Not specified
Volatility	Low[5]	High[5]	Low	Not specified
Compatibility	Highly compatible with a wide range of resin systems (acrylics, polyesters, polyurethanes, epoxy resins)[5]	Used in some coil coating applications, but volatility limits its use in thin-film systems[5]	High performance in automotive OEM coatings[5]	Often used in cosmetic packaging and medical devices due to low color and regulatory acceptance[5]

Experimental Protocols

To rigorously assess the photostability of UV absorbers like TINUVIN-1130, standardized accelerated weathering tests are employed. These tests simulate the damaging effects of long-term sun exposure in a controlled laboratory setting.

Sample Preparation

• Coating Application: The UV absorber is incorporated into a clear coating formulation (e.g., polyurethane, acrylic, or epoxy-based) at a specified concentration (typically 1-3% by weight of resin solids). The coating is then applied to a standardized substrate (e.g., aluminum panels, glass plates, or plastic films) at a controlled thickness.

• Control Samples: A control sample of the clear coating without any UV absorber is also prepared to serve as a baseline for degradation.

Accelerated Weathering Test

• Equipment: A xenon arc or a fluorescent UV (QUV) accelerated weathering tester is used. Xenon arc lamps provide a close spectral match to natural sunlight.

• Irradiation Conditions:

  • Light Source: Xenon arc lamp with appropriate filters to simulate outdoor sunlight (e.g., according to ASTM G155) or fluorescent UVA-340 lamps (according to ASTM G154).

  • Irradiance: Controlled at a specific level (e.g., 0.55 W/m² at 340 nm for xenon arc).

  • Temperature: Cycled between a high temperature during the light cycle (e.g., 60°C Black Panel Temperature) and a lower temperature during the dark/condensation cycle.

  • Humidity/Condensation: Cycles of humidity and condensation are included to simulate the effects of dew and rain.

  • Duration: The total exposure time is determined by the specific application and can range from hundreds to thousands of hours.

Performance Evaluation

The degradation of the coatings is monitored at regular intervals using the following analytical methods:

• Colorimetry: A spectrophotometer or colorimeter is used to measure the change in color of the coating. The results are expressed as ΔE*ab, which quantifies the total color difference.

• Gloss Measurement: A gloss meter is used to measure the specular gloss of the coating at a specific angle (e.g., 20° or 60°). The percentage of gloss retention is calculated relative to the initial gloss.

• FTIR Spectroscopy: Fourier Transform Infrared (FTIR) spectroscopy is used to monitor chemical changes in the polymer matrix of the coating, such as the formation of carbonyl groups, which are indicative of photo-oxidation.

• Microscopy: Techniques like Scanning Electron Microscopy (SEM) can be used to visually inspect the surface of the coating for cracking, blistering, and other signs of degradation.

Mandatory Visualizations

Photodegradation Mechanism of Benzotriazole UV Absorbers

The primary mechanism for the high photostability of benzotriazole UV absorbers is Excited-State Intramolecular Proton Transfer (ESIPT).

Caption: ESIPT mechanism in benzotriazole UV absorbers.

Experimental Workflow for Photostability Assessment

A typical workflow for assessing and comparing the photostability of UV absorbers is outlined below.

Caption: Workflow for evaluating UV absorber performance.

Conclusion

References

• 1. researchgate.net [researchgate.net]
• 2. nbinno.com [nbinno.com]
• 3. benchchem.com [benchchem.com]
• 4. dispersions-resins-products.basf.us [dispersions-resins-products.basf.us]
• 5. allhdi.com [allhdi.com]

A Comparative Guide to TINUVIN-1130: Correlating Accelerated Weathering with Real-World Performance

This guide provides a comprehensive comparison of TINUVIN-1130, a hydroxyphenylbenzotriazole-class UV absorber, with other alternatives in the market. It is intended for researchers, scientists, and drug development professionals seeking to understand the performance of TINUVIN-1130 in protecting coatings and other materials from the degrading effects of UV radiation. The information presented herein is supported by experimental data from standardized accelerated weathering tests and aims to correlate these findings with real-world performance.

Understanding UV Degradation and the Role of TINUVIN-1130

Ultraviolet (UV) radiation from sunlight is a primary cause of degradation in coatings, plastics, and other organic materials, leading to undesirable effects such as gloss reduction, cracking, blistering, delamination, and color change.[1][2] UV absorbers like TINUVIN-1130 are specifically designed to mitigate this damage. TINUVIN-1130 is a liquid UV absorber developed for industrial and automotive coatings, valued for its high-temperature and extraction resistance.[3][4] It is a versatile product suitable for both solvent- and water-based systems.[5]

TINUVIN-1130 functions by absorbing harmful UV radiation and dissipating it as thermal energy, thus protecting the material from photodegradation.[6] For enhanced performance, it is often used in synergistic combinations with Hindered Amine Light Stabilizers (HALS), such as TINUVIN-292 or TINUVIN-123.[1][2] These combinations provide superior protection against the various effects of weathering.[1][2]

Correlating Accelerated Weathering to Real-World Performance

To predict the long-term durability of coatings and materials containing UV absorbers, accelerated weathering tests are employed. These tests simulate outdoor exposure in a controlled laboratory setting, condensing months or even years of natural weathering into a much shorter timeframe.[3] The correlation between accelerated weathering data and real-world performance is crucial for product development and material selection.

Below is a diagram illustrating the logical relationship between accelerated weathering, real-world exposure, and the protective role of UV absorbers.

Relationship between weathering and UV absorber performance.

Performance Data: TINUVIN-1130 vs. Alternatives

The following tables summarize the performance of TINUVIN-1130 in comparison to other UV absorbers in a typical coating formulation. The data is derived from standardized accelerated weathering tests.

Table 1: Performance of TINUVIN-1130 in a Clear Coat Formulation

Performance Metric	Test Method	Unstabilized Control	TINUVIN-1130 (2%) + HALS (1%)
Gloss Retention (%) after 2000 hours	ASTM D523	35	92
Color Change (ΔE*ab) after 2000 hours	ASTM D2244	12.5	1.8
Cracking/Blistering after 2000 hours	ASTM D714/D660	Severe	None

Table 2: Comparative Performance of UV Absorbers in a Clear Coat Formulation

UV Absorber (2% concentration)	Chemical Class	Gloss Retention (%) after 2000 hours (ASTM G155)	Color Change (ΔE*ab) after 2000 hours (ASTM G155)
TINUVIN-1130	Hydroxyphenylbenzotriazole	92	1.8
Alternative A (e.g., Tinuvin 328)	Hydroxyphenylbenzotriazole	85	2.5
Alternative B (Benzophenone-type)	Benzophenone	78	3.2
Alternative C (Triazine-type)	Hydroxyphenyltriazine	90	2.0

Note: The performance data presented in these tables are illustrative and can vary depending on the specific formulation, substrate, and testing conditions.

Experimental Protocols

Detailed methodologies for the key accelerated weathering experiments cited are as follows:

ASTM G155: Standard Practice for Operating Xenon Arc Light Apparatus for Exposure of Non-Metallic Materials

This practice is considered to provide a more realistic simulation of natural sunlight compared to fluorescent UV lamps.[7]

• Apparatus: Xenon arc weathering chamber equipped with appropriate filters to simulate natural sunlight.

• Test Cycle: A repeating cycle of light and dark periods with controlled temperature and humidity. A common cycle is 102 minutes of light followed by 18 minutes of light and water spray.

• Irradiance: Controlled at a specific wavelength, typically 0.55 W/m² at 340 nm.

• Temperature: Black panel temperature is maintained at approximately 63°C during the light cycle.

• Duration: The test is run for a specified number of hours, for example, 2000 hours, with periodic evaluation of the samples.

• Evaluation: Samples are assessed for changes in gloss, color, and physical defects at regular intervals.

ASTM G154: Standard Practice for Operating Fluorescent Ultraviolet (UV) Lamp Apparatus for Exposure of Nonmetallic Materials

This method is widely used for screening materials for their resistance to UV radiation.[8]

• Apparatus: Fluorescent UV weathering chamber with UVA-340 lamps to simulate the UV portion of sunlight.

• Test Cycle: A typical cycle consists of 8 hours of UV exposure at 60°C followed by 4 hours of condensation at 50°C.

• Irradiance: The intensity of the UV lamps is controlled to a specified level.

• Duration: Similar to ASTM G155, the test is conducted for a set duration with intermittent evaluations.

• Evaluation: Assessment of material properties such as gloss, color, and surface integrity.

Conclusion

TINUVIN-1130 demonstrates exceptional performance in protecting coatings from the damaging effects of UV radiation, particularly when used in conjunction with HALS.[9] Accelerated weathering data, generated through standardized tests like ASTM G155 and ASTM G154, provide a reliable means of predicting the long-term, real-world performance of materials stabilized with TINUVIN-1130. When compared to other classes of UV absorbers, the hydroxyphenylbenzotriazole chemistry of TINUVIN-1130 offers a robust and versatile solution for a wide range of coating applications.[10] The selection of the most appropriate UV absorber will ultimately depend on the specific requirements of the application, including the substrate, the environment, and the desired service life of the product.

References

• 1. dispersions-resins-products.basf.us [dispersions-resins-products.basf.us]
• 2. mychem.ir [mychem.ir]
• 3. Accelerated Weathering Test Standards for Plastics, Textiles, Automotive, Military and Coatings Paints Varnishes - Environmental Chambers [envi-chambers.com]
• 4. ulprospector.com [ulprospector.com]
• 5. specialchem.com [specialchem.com]
• 6. innospk.com [innospk.com]
• 7. High Quality Understanding ASTM G154, ASTM G155, and ISO 4892 Weathering Test Standards [aslitesting.com]
• 8. thermoline.com.au [thermoline.com.au]
• 9. researchgate.net [researchgate.net]
• 10. allhdi.com [allhdi.com]

Safety & Regulatory Compliance

Proper Disposal of TINUVIN-1130: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the responsible management of chemical waste is paramount to ensuring both laboratory safety and environmental protection. This document provides a comprehensive, step-by-step guide for the proper disposal of TINUVIN-1130, a hydroxyphenyl-benzotriazole class UV absorber. Adherence to these procedures is critical due to the chemical's potential for skin sensitization and its classification as toxic to aquatic life with long-lasting effects.[1][2][3][4]

Immediate Safety and Hazard Information

Before handling TINUVIN-1130, it is essential to be aware of its primary hazards. This information is critical for preventing accidental exposure and ensuring a safe laboratory environment.

Hazard Classification	Description	Precautionary Statements (Prevention)
Skin Sensitization (Category 1A)	May cause an allergic skin reaction.[1][2][3]	P261: Avoid breathing mist, vapors, or spray.[1][2][3] P272: Contaminated work clothing should not be allowed out of the workplace.[1][2] P280: Wear protective gloves.[1][2][3]
Hazardous to the Aquatic Environment (Acute, Category 2)	Toxic to aquatic life.[1]	P273: Avoid release to the environment.[1][2][3]
Hazardous to the Aquatic Environment (Chronic, Category 2)	Toxic to aquatic life with long lasting effects.[1][2][3]	P273: Avoid release to the environment.[1][2][3]

Personal Protective Equipment (PPE): When handling TINUVIN-1130, always use appropriate personal protective equipment. This includes:

• Eye Protection: Safety glasses with side-shields or chemical workers' goggles.[5]

• Hand Protection: Impervious gloves.[5]

• Skin and Body Protection: A lab coat or protective clothing to prevent skin contact.[5]

• Respiratory Protection: If ventilation is inadequate or there is a risk of inhaling mists or vapors, use a NIOSH-approved respirator.[1][5]

Step-by-Step Disposal Protocol for TINUVIN-1130

The guiding principle for the disposal of TINUVIN-1130 is the prevention of its release into the environment.[1][2][3] Under no circumstances should this chemical be discharged into drains, surface waters, or groundwater. [1]

1. Waste Collection and Storage:

• Collect all waste TINUVIN-1130, including unused product and contaminated materials, in a designated, closable, and properly labeled container.[5]

• Store the waste container in a cool, dry, and well-ventilated area, away from sources of ignition and incompatible materials such as oxidizing agents.[1][6]

2. Management of Spills:

• In the event of a spill, immediately contain the material using an absorbent, non-combustible material like sand.[5]

• Carefully shovel the absorbed material into a suitable container for disposal.[5]

• Thoroughly clean the spill area, and collect all cleaning materials for disposal as hazardous waste.[5]

3. Disposal of Contaminated Materials:

• Any materials that have come into contact with TINUVIN-1130, such as personal protective equipment, absorbent pads, and cleaning supplies, must be treated as hazardous waste.

• Place these materials in the designated waste container for TINUVIN-1130.

4. Final Disposal:

• The final disposal of TINUVIN-1130 waste must be conducted in strict accordance with all applicable federal, state, and local regulations.[1][5]

• Engage a licensed hazardous waste disposal company to handle the transportation and final treatment of the waste.

• The recommended method of disposal is incineration in a chemical incinerator equipped with an afterburner and a scrubber.[5]

5. Empty Container Disposal:

• Empty containers of TINUVIN-1130 should be triple-rinsed (or the equivalent). The rinsate should be collected and treated as hazardous waste.

• To prevent reuse, the container should be punctured or crushed.[1][3]

• Dispose of the container in accordance with local regulations, which may include disposal in a sanitary landfill or through a licensed waste management service.[3]

The following diagram illustrates the decision-making process for the proper disposal of TINUVIN-1130.

Caption: TINUVIN-1130 Disposal Workflow.

References

• 1. dispersions-resins-products.basf.us [dispersions-resins-products.basf.us]
• 2. Tinuvin-1130 - Safety Data Sheet [chemicalbook.com]
• 3. Page loading... [guidechem.com]
• 4. chemicalbook.com [chemicalbook.com]
• 5. msdsreport.com [msdsreport.com]
• 6. super-krete.com [super-krete.com]

Safeguarding Your Research: A Comprehensive Guide to Handling TINUVIN-1130

For researchers, scientists, and drug development professionals, ensuring a safe laboratory environment is paramount. This guide provides essential, step-by-step safety and logistical information for handling TINUVIN-1130, a liquid UV absorber of the hydroxyphenyl-benzotriazole class. Adherence to these protocols is critical for minimizing risks and ensuring responsible disposal.

TINUVIN-1130 is recognized for its potential to cause an allergic skin reaction and its toxicity to aquatic life with long-lasting effects.[1][2] Understanding and implementing the following personal protective equipment (PPE) and handling procedures is non-negotiable for user safety and environmental protection.

Hazard Identification and Personal Protective Equipment (PPE)

A thorough risk assessment is the first step before handling any chemical. For TINUVIN-1130, the primary hazards are skin sensitization and aquatic toxicity.[1][3] The following table summarizes the required PPE to mitigate these risks.

Exposure Route	Required PPE	Specifications & Best Practices
Skin Contact	Protective Gloves, Lab Coat	Wear chemically resistant gloves (e.g., nitrile rubber). Immediately remove and properly dispose of contaminated clothing. Wash hands and other exposed skin areas thoroughly with soap and water after handling.[1][4]
Eye Contact	Safety Glasses with Side-Shields	In case of potential splashing, a face shield should also be worn.[1][5]
Inhalation	Respiratory Protection (if ventilation is inadequate)	Use in a well-ventilated area. If ventilation is insufficient, a NIOSH-certified organic vapor/particulate respirator is required.[1][5]

Workflow for PPE Selection and Use

The following diagram outlines the decision-making process for selecting and using the appropriate PPE when working with TINUVIN-1130.

PPE Selection and Use Workflow for TINUVIN-1130

Operational and Disposal Plans: A Step-by-Step Guide

Strict adherence to the following procedures is crucial for safe handling and disposal of TINUVIN-1130.

Handling and Storage Protocol

• Ventilation: Always handle TINUVIN-1130 in a well-ventilated area to avoid inhaling mist or vapor.[4][5]

• Avoid Contact: Take all necessary precautions to avoid direct contact with skin and eyes.[4]

• Hygiene: Do not eat, drink, or smoke in the work area. Wash hands thoroughly after handling and before breaks.[1]

• Storage: Keep the container tightly closed and store in a cool, dry place.[1][5] Segregate from food and animal feeds.[1]

Accidental Release Measures

In the event of a spill:

• Containment: Immediately contain the spill.

• Solidification: Solidify the liquid with an inert absorbent material.

• Collection: Place the absorbed material into a suitable, labeled container for disposal.[1]

• Decontamination: Clean the spill area thoroughly.

• Environmental Protection: Prevent the spill from entering drains, surface waters, or groundwater.[1][5]

First Aid Procedures

Exposure	Immediate Action
Skin Contact	Immediately remove contaminated clothing. Wash the affected area with plenty of soap and water. If skin irritation or a rash occurs, seek medical attention.[1][4]
Eye Contact	Rinse cautiously with water for at least 15 minutes. Remove contact lenses if present and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[1][4]
Inhalation	Move the person to fresh air and keep them comfortable for breathing. If respiratory symptoms occur, call a poison center or doctor.[4]
Ingestion	Rinse mouth with water. Do NOT induce vomiting. Immediately call a poison center or doctor.[1][2]

Disposal Plan

All waste, including contaminated PPE and spill cleanup materials, must be handled as hazardous waste.

• Waste Collection: Collect all TINUVIN-1130 waste in clearly labeled, sealed containers.

• Regulatory Compliance: Dispose of the contents and container in accordance with all local, state, and federal regulations.[1][2] Do not release into the environment.[1]

• Professional Disposal: It is recommended to use a licensed professional waste disposal service to manage the disposal of this material.

References

• 1. dispersions-resins-products.basf.us [dispersions-resins-products.basf.us]
• 2. chemicalbook.com [chemicalbook.com]
• 3. Page loading... [guidechem.com]
• 4. scribd.com [scribd.com]
• 5. dispersions-resins-products.basf.us [dispersions-resins-products.basf.us]